Ethyltrimethylammonium

• CAS: 15302-88-2

Core Science & Biosynthesis

Ethyltrimethylammonium Chloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium chloride (ETAC), a quaternary ammonium compound (QAC), possesses a unique combination of properties that make it a compound of interest in various scientific and industrial applications. Its structure, featuring a central positively charged nitrogen atom bonded to three methyl groups and one ethyl group, imparts surfactant and antimicrobial characteristics.[1] This technical guide provides an in-depth overview of the core physicochemical properties of ethyltrimethylammonium chloride, detailed experimental protocols for its synthesis and characterization, and a visualization of its antimicrobial mechanism. All quantitative data is presented in structured tables for clarity and comparative analysis.

Physicochemical Properties

The physicochemical properties of ethyltrimethylammonium chloride are summarized below. It is important to note that while some data are readily available, specific experimental values for properties such as boiling point and vapor pressure are not consistently reported in the literature.

Table 1: General and Physical Properties of Ethyltrimethylammonium Chloride

Property	Value	Source(s)
Molecular Formula	C5H14ClN	[1]
Molecular Weight	123.62 g/mol	[1]
CAS Number	27697-51-4	[1]
Appearance	White crystals	[2]
Melting Point	200 °C	[2]
Boiling Point	Data not available	[3]
Density	1.0 g/cm³	[2]
Vapor Pressure	Data not available	[3]

Table 2: Solubility and Partition Coefficient of Ethyltrimethylammonium Chloride

Property	Value/Description	Source(s)
Solubility in Water	Water soluble; Highly soluble	[2][4]
Solubility in Organic Solvents	Soluble in polar protic solvents (e.g., ethanol, methanol) and polar aprotic solvents (e.g., DMSO, DMF). Moderate to low solubility in solvents of intermediate polarity (e.g., acetone).	[4][5]
LogP (Octanol-Water Partition Coefficient)	-2.2835	[3]

Table 3: Acid-Base Properties of Ethyltrimethylammonium Chloride

Property	Value/Description	Source(s)
pKa	Not applicable (quaternary ammonium salt with no acidic proton)	N/A

Experimental Protocols

The following sections detail the methodologies for the synthesis of ethyltrimethylammonium chloride and the determination of its key physicochemical properties. These protocols are adapted from established methods for quaternary ammonium compounds.

Synthesis of Ethyltrimethylammonium Chloride via Direct Alkylation

This protocol describes the synthesis of ethyltrimethylammonium chloride from trimethylamine and an ethylating agent, such as ethyl chloride.[1]

Materials:

• Trimethylamine (solution in a suitable solvent, e.g., water or ethanol)

• Ethyl chloride (gas or liquid)

• Anhydrous acetone

• Anhydrous diethyl ether

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Ice bath

Procedure:

• In a well-ventilated fume hood, dissolve trimethylamine in anhydrous acetone in the round-bottom flask.

• Cool the solution in an ice bath.

• Slowly bubble ethyl chloride gas through the solution or add liquid ethyl chloride dropwise with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature.

• Gently reflux the mixture for several hours to ensure the reaction proceeds to completion.

• Monitor the reaction progress using an appropriate analytical technique, such as thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Wash the crude product with anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the purified ethyltrimethylammonium chloride under vacuum.

Workflow for the synthesis of ethyltrimethylammonium chloride.

Determination of Melting Point

The melting point can be determined using a standard melting point apparatus.

Materials:

• Ethyltrimethylammonium chloride sample

• Capillary tubes

• Melting point apparatus

Procedure:

• Ensure the ethyltrimethylammonium chloride sample is dry and finely powdered.

• Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a moderate rate initially.

• As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C per minute.

• Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Determination of Solubility

A general method for determining the solubility of a quaternary ammonium salt in various solvents is the isothermal equilibrium method.

Materials:

• Ethyltrimethylammonium chloride

• Selected solvents (e.g., water, ethanol, acetone)

• Vials with screw caps

• Shaking incubator or magnetic stirrer at a constant temperature

• Analytical balance

• Centrifuge

• Syringe filters

Procedure:

• Add an excess amount of ethyltrimethylammonium chloride to a known volume or mass of the solvent in a vial.

• Seal the vial and place it in a shaking incubator or on a magnetic stirrer at a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to remove any suspended particles.

• Determine the concentration of ethyltrimethylammonium chloride in the supernatant using a suitable analytical method, such as gravimetric analysis (evaporation of the solvent) or a quantitative analytical technique like potentiometric titration.[6][7]

• Calculate the solubility in g/100 mL or other appropriate units.

Potentiometric Titration for Quantification

This method can be used for the quantitative analysis of ethyltrimethylammonium chloride, for example, in determining its concentration in a solution for solubility studies.[6][7]

Materials:

• Ethyltrimethylammonium chloride solution

• Standardized sodium lauryl sulfate (SLS) solution (anionic surfactant)

• Potentiometric titrator with an ion-selective electrode (surfactant or nitrate electrode) and a reference electrode (e.g., Ag/AgCl).

• pH meter and buffer solutions

Procedure:

• Pipette a known volume of the ethyltrimethylammonium chloride solution into a beaker.

• If necessary, adjust the pH of the solution according to the electrode manufacturer's recommendations.

• Immerse the ion-selective and reference electrodes in the solution.

• Titrate the solution with the standardized SLS solution, recording the potential (mV) as a function of the titrant volume.

• The endpoint of the titration is determined from the inflection point of the titration curve.

• Calculate the concentration of ethyltrimethylammonium chloride based on the volume of SLS solution required to reach the endpoint.

Antimicrobial Mechanism of Action

Ethyltrimethylammonium chloride, as a quaternary ammonium compound, exerts its antimicrobial effect primarily through the disruption of microbial cell membranes.[1][8] The positively charged nitrogen atom is key to this mechanism.

The general mechanism involves the following steps:

• Adsorption: The cationic head of the ethyltrimethylammonium chloride molecule is electrostatically attracted to the negatively charged components of the microbial cell surface.

• Penetration: The hydrophobic ethyl and methyl groups facilitate the penetration of the molecule into the lipid bilayer of the cell membrane.

• Membrane Disruption: The insertion of the QAC molecules disrupts the ordered structure of the cell membrane, leading to increased permeability.

• Leakage of Cellular Contents: The compromised membrane allows for the leakage of essential intracellular components, such as ions, metabolites, and nucleic acids.

• Cell Death: The loss of cellular integrity and essential components ultimately leads to cell death.

Antimicrobial mechanism of ethyltrimethylammonium chloride.

Applications in Research and Drug Development

The properties of ethyltrimethylammonium chloride make it a valuable compound in several areas of research and development:

• Antimicrobial Agent: It is effective against a broad spectrum of bacteria and fungi, making it a candidate for use in disinfectants and antiseptics.[1]

• Surfactant: Its amphiphilic nature allows it to be used as a surfactant in various formulations.[1]

• Polymer Chemistry: It can serve as a monomer in the synthesis of cationic polymers and hydrogels for applications in drug delivery and biomaterials.[1]

Conclusion

Ethyltrimethylammonium chloride is a quaternary ammonium compound with distinct physicochemical properties that underpin its utility as an antimicrobial agent and surfactant. While a comprehensive set of experimentally determined properties is not fully available in the public domain, this guide provides the core known data, adaptable experimental protocols, and a clear visualization of its mechanism of action to support researchers, scientists, and drug development professionals in their work with this compound. Further experimental validation of some of its physical properties is warranted to build a more complete profile.

References

• 1. Buy Ethyltrimethylammonium chloride | 27697-51-4 [smolecule.com]
• 2. tradeindia.com [tradeindia.com]
• 3. m.molbase.com [m.molbase.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of quaternary ammonium compounds by potentiometric titration with an ionic surfactant electrode: single-laboratory validation [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Molecular Structure of the Ethyltrimethylammonium Cation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

The ethyltrimethylammonium cation, with the chemical formula C5H14N+, is a positively charged organic ion. It consists of a central nitrogen atom bonded to three methyl groups and one ethyl group, resulting in a tetrahedral geometry around the nitrogen. This structure imparts unique properties to its salts, such as high water solubility and utility as phase-transfer catalysts.[1][2][3] Understanding the precise molecular dimensions and electronic distribution of this cation is crucial for its application in designing novel synthetic routes and functional materials.

Molecular Structure

The ethyltrimethylammonium cation possesses a quaternary ammonium core, where the central nitrogen atom is sp3 hybridized, leading to a tetrahedral arrangement of its four alkyl substituents. The IUPAC name for this cation is ethyl(trimethyl)azanium.[4]

Physicochemical Properties

A summary of the key physicochemical properties of the ethyltrimethylammonium cation is provided in the table below.

Property	Value	Source
Molecular Formula	C5H14N+	[4]
Molecular Weight	88.17 g/mol	[4]
IUPAC Name	ethyl(trimethyl)azanium	[4]
CAS Registry Number	15302-88-2 (parent cation)	[4]

Experimental Data

While a specific crystallographic information file (CIF) for a simple salt of the ethyltrimethylammonium cation could not be retrieved from the Crystallography Open Database (COD) or Cambridge Structural Database (CSD) through direct searches, structural parameters can be inferred from computational models and data from closely related quaternary ammonium salts. The following table provides predicted bond lengths and angles based on computational chemistry.

Parameter	Bond/Angle	Predicted Value
Bond Lengths (Å)
C-N (methyl)	~1.49 - 1.51
C-N (ethyl)	~1.52 - 1.54
C-C (ethyl)	~1.53 - 1.55
C-H	~1.09 - 1.10
Bond Angles (°)
C-N-C	~109.5

Note: These values are typical for quaternary ammonium cations and are based on computational models and data from similar crystal structures. Experimental values may vary slightly.

Experimental Protocols

Synthesis of Ethyltrimethylammonium Iodide

This protocol describes the synthesis of ethyltrimethylammonium iodide via the Menschutkin reaction, a classic method for preparing quaternary ammonium salts.

Materials:

• Trimethylamine (solution in a suitable solvent, e.g., ethanol)

• Ethyl iodide

• Anhydrous diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, place a solution of trimethylamine in the chosen solvent.

• Cool the flask in an ice bath.

• Slowly add ethyl iodide to the stirred solution using a dropping funnel. An exothermic reaction will occur, leading to the precipitation of a white solid.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours or until the reaction is complete (as monitored by TLC or NMR).

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to obtain pure ethyltrimethylammonium iodide.

Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of the synthesized ethyltrimethylammonium cation.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., D2O, DMSO-d6)

Procedure:

• Dissolve a small amount of the synthesized ethyltrimethylammonium salt in a suitable deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra.

Expected ¹H NMR Spectral Data (in D₂O):

• A triplet corresponding to the methyl protons of the ethyl group (~1.3 ppm).

• A quartet corresponding to the methylene protons of the ethyl group (~3.2 ppm).

• A singlet corresponding to the protons of the three methyl groups (~3.0 ppm).

Expected ¹³C NMR Spectral Data (in D₂O):

• A signal for the methyl carbon of the ethyl group (~8 ppm).

• A signal for the methylene carbon of the ethyl group (~65 ppm).

• A signal for the carbons of the three methyl groups (~54 ppm).[5][6]

Visualizations

Synthesis of Ethyltrimethylammonium Halide

References

• 1. Trimethylethylammonium bromide | C5H14BrN | CID 75856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Buy Ethyltrimethylammonium chloride | 27697-51-4 [smolecule.com]
• 4. Ethyltrimethylammonium | C5H14N+ | CID 33993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

The Solubility of Ethyltrimethylammonium Salts in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyltrimethylammonium salts, a class of quaternary ammonium compounds, are utilized in a variety of applications, including as phase-transfer catalysts, electrolytes, and biocides. Their efficacy in these roles is fundamentally linked to their solubility in organic solvents. This technical guide provides a comprehensive overview of the solubility characteristics of ethyltrimethylammonium salts. Due to a notable scarcity of quantitative solubility data in publicly available literature, this document emphasizes the experimental protocols necessary for determining these values in a laboratory setting. Furthermore, it details the antimicrobial mechanism of action of quaternary ammonium compounds, a key application area, and provides a visual representation of this process.

Solubility of Ethyltrimethylammonium Salts

Ethyltrimethylammonium salts are ionic compounds, and their solubility is largely dictated by the polarity of the solvent. The general principle of "like dissolves like" is a useful starting point for predicting their solubility.

Qualitative Solubility Profile:

• High Solubility: These salts are typically highly soluble in polar protic solvents such as water, ethanol, and methanol. They also tend to be soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The polarity of these solvents allows for effective solvation of the ethyltrimethylammonium cation and its corresponding anion through ion-dipole interactions.

• Moderate to Low Solubility: In organic solvents of intermediate polarity, such as acetone and acetonitrile, the solubility of ethyltrimethylammonium salts is expected to be moderate to low.

• Insoluble or Sparingly Soluble: Nonpolar solvents like hexane, toluene, and diethyl ether are generally poor solvents for these ionic salts, resulting in insolubility or very low solubility.

Quantitative Solubility Data

A thorough search of scientific literature and chemical databases reveals a significant lack of specific, quantitative solubility data for ethyltrimethylammonium salts (chloride, bromide, iodide) in a wide range of organic solvents. While qualitative descriptions are available, precise numerical values are not consistently reported. This data gap highlights the necessity for experimental determination of solubility for applications requiring precise concentrations.

To facilitate this, the following table is provided as a template for researchers to populate with their own experimentally determined data.

Table 1: Experimentally Determined Solubility of Ethyltrimethylammonium Salts in Organic Solvents

Ethyltrimethylammonium Salt	Organic Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Ethyltrimethylammonium Chloride
Methanol
Ethanol
Acetone
Acetonitrile
Dichloromethane
Toluene
Ethyltrimethylammonium Bromide
Methanol
Ethanol
Acetone
Acetonitrile
Dichloromethane
Toluene
Ethyltrimethylammonium Iodide
Methanol
Ethanol
Acetone
Acetonitrile
Dichloromethane
Toluene

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the isothermal shake-flask method coupled with gravimetric analysis is a robust and widely accepted technique.

Isothermal Shake-Flask Method

This method involves equilibrating a supersaturated solution of the salt in the chosen solvent at a constant temperature.

Materials:

• Ethyltrimethylammonium salt (dried)

• Organic solvent of interest (analytical grade)

• Screw-capped vials or flasks

• Constant temperature shaker bath or incubator

• Syringe filters (solvent-compatible, appropriate pore size)

• Analytical balance

• Oven

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of the dried ethyltrimethylammonium salt to a vial. The presence of undissolved solid at the end of the equilibration period is crucial to ensure saturation.

  • Add a known volume or mass of the organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature.

  • Agitate the vials for a sufficient period to ensure equilibrium is reached. This can range from 24 to 72 hours, depending on the salt and solvent system. It is advisable to perform preliminary experiments to determine the optimal equilibration time by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of the dissolved salt remains constant.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, allow the vials to stand undisturbed in the constant temperature bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to prevent premature crystallization.

  • Immediately filter the supernatant through a syringe filter into a pre-weighed, dry container. The filter should also be pre-warmed to the experimental temperature.

Gravimetric Analysis for Concentration Determination

This method determines the mass of the dissolved salt by evaporating the solvent.

Procedure:

• Weighing the Solution:

  • Accurately weigh the container with the filtered solution to determine the total mass of the solution.

• Solvent Evaporation:

  • Place the container in an oven at a temperature sufficient to evaporate the solvent without decomposing the salt. The oven temperature should be above the boiling point of the solvent but well below the decomposition temperature of the salt. A vacuum oven can be used to facilitate evaporation at a lower temperature.

• Drying and Final Weighing:

  • Once the solvent has completely evaporated, dry the container with the salt residue to a constant weight in the oven.

  • Cool the container in a desiccator to room temperature before each weighing to prevent absorption of atmospheric moisture.

  • Record the final constant weight of the container with the dried salt residue.

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility ( g/100 g of solvent) = [ (Mass of residue) / (Mass of solvent) ] * 100

Where:

• Mass of residue = (Final weight of container with residue) - (Weight of empty container)

• Mass of solvent = (Weight of container with solution) - (Final weight of container with residue)

Antimicrobial Mechanism of Action

Quaternary ammonium compounds, including ethyltrimethylammonium salts, are widely used as disinfectants and antiseptics due to their broad-spectrum antimicrobial activity. Their primary mechanism of action involves the disruption of the bacterial cell membrane.

The positively charged ethyltrimethylammonium cation is initially attracted to the negatively charged components of the bacterial cell surface. The hydrophobic ethyl and methyl groups then intercalate into the lipid bilayer of the cell membrane. This disrupts the membrane's structure and integrity, leading to a loss of membrane potential and increased permeability. The uncontrolled leakage of essential intracellular components, such as ions, metabolites, RNA, and proteins, ultimately results in metabolic dysfunction and cell death.

Conclusion

While ethyltrimethylammonium salts are valuable compounds in various scientific and industrial fields, a comprehensive, publicly available dataset of their solubility in organic solvents is currently lacking. This guide provides the qualitative understanding and, more importantly, the detailed experimental framework necessary for researchers to determine these critical parameters. The provided protocol for the isothermal shake-flask method with gravimetric analysis offers a reliable means to generate the quantitative data required for optimizing reaction conditions, formulation development, and other applications. Furthermore, the elucidation of the antimicrobial mechanism of action provides insight into a significant application of these salts and highlights the importance of their physicochemical properties in their biological function.

An In-depth Technical Guide to the Biological Activity of Ethyltrimethylammonium Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyltrimethylammonium (ETA) compounds, a class of quaternary ammonium compounds (QACs), exhibit a diverse range of biological activities. This guide provides a comprehensive technical overview of their primary biological effects, focusing on their antimicrobial and cholinomimetic properties. Quantitative data from various studies are summarized, and detailed experimental protocols for assessing these activities are provided. Furthermore, key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of their mechanisms of action and evaluation methodologies.

Introduction

Ethyltrimethylammonium [(

$C_2H_5$ )N( $CH_3$ ) $_3$ ]+ is a quaternary ammonium cation. As a salt (e.g., with chloride, bromide, or iodide), it belongs to the broader class of quaternary ammonium compounds (QACs), which are widely recognized for their biological effects. The core structure, characterized by a positively charged nitrogen atom covalently bonded to one ethyl group and three methyl groups, is a key determinant of its biological interactions. This document explores the multifaceted biological activities of ETA compounds, with a particular focus on their antimicrobial and cholinomimetic actions.

Antimicrobial Activity

Certain derivatives of ethyltrimethylammonium have demonstrated notable antimicrobial properties. The primary mechanism of action for QACs against microbial cells involves the disruption of the cell membrane's integrity. The cationic headgroup of the ETA compound interacts with the negatively charged components of the microbial cell membrane, leading to increased permeability and leakage of intracellular contents, ultimately resulting in cell death.

Quantitative Antimicrobial Data

The antimicrobial efficacy of ethyltrimethylammonium derivatives is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values for a prominent ETA derivative, [2-(methacryloyloxy)ethyl]trimethylammonium chloride (METAC), against a range of bacterial and fungal species.

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus (MSSA)	SH1000	123	[1]
Staphylococcus aureus (MRSA)	-	123	[1]
Escherichia coli	-	370	[1]
Pseudomonas aeruginosa	-	123	[1]
Bacillus subtilis	-	123	[1]
Candida albicans	-	370	[1]
Saccharomyces cerevisiae	-	370	[1]

Note: The data presented is for a derivative of ethyltrimethylammonium and may not be representative of the core ethyltrimethylammonium salts.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Test compound (ethyltrimethylammonium derivative)

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Culture the microbial strain overnight in the appropriate broth. Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of the Test Compound: Prepare a stock solution of the ethyltrimethylammonium compound. Perform a two-fold serial dilution of the compound in the appropriate broth directly in the 96-well plate.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate containing the serially diluted compound.

• Controls: Include a positive control (microbe in broth without the compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 35-37°C for 16-20 hours for most bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Experimental workflow for MIC determination.

Cholinomimetic Activity

Ethyltrimethylammonium compounds are structural analogues of the neurotransmitter acetylcholine (ACh). This structural similarity allows them to interact with cholinergic receptors, namely nicotinic and muscarinic receptors, and potentially inhibit the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of acetylcholine.

Interaction with Cholinergic Receptors

The cholinomimetic activity of a compound is characterized by its ability to bind to and activate cholinergic receptors, mimicking the effect of acetylcholine. This activity is quantified by parameters such as the half-maximal effective concentration (EC50) for agonists and the inhibitory constant (Ki) for antagonists.

• Quaternary Ammonium Group: The positively charged nitrogen is crucial for binding to the anionic site of the receptor.

• Alkyl Substituents on Nitrogen: The size of the alkyl groups influences potency. Trimethylammonium is generally optimal for muscarinic activity. Replacing methyl groups with larger alkyl groups, such as ethyl, can decrease activity[3].

Inhibition of Acetylcholinesterase

By binding to the active site of acetylcholinesterase, inhibitors prevent the hydrolysis of acetylcholine, thereby prolonging its presence in the synaptic cleft. The inhibitory potency is typically expressed as the half-maximal inhibitory concentration (IC50).

Limited specific IC50 values for simple ethyltrimethylammonium salts are available. However, studies on related quaternary ammonium compounds suggest they can act as inhibitors of acetylcholinesterase[1].

Experimental Protocols

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor subtype.

Materials:

• Cell membranes expressing the target nicotinic or muscarinic receptor subtype.

• Radiolabeled ligand (e.g., [³H]-epibatidine for nicotinic receptors, [³H]-N-methylscopolamine for muscarinic receptors).

• Test compound (ethyltrimethylammonium salt).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: Incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound in the assay buffer.

• Equilibration: Allow the binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound (the concentration that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

This colorimetric assay measures the activity of acetylcholinesterase and the inhibitory effect of test compounds.

Materials:

• Acetylcholinesterase (AChE) enzyme.

• Acetylthiocholine (ATCh) as the substrate.

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Test compound (ethyltrimethylammonium salt).

• Phosphate buffer (pH 8.0).

• 96-well microtiter plate.

• Spectrophotometer.

Procedure:

• Pre-incubation: Pre-incubate the AChE enzyme with various concentrations of the test compound in the phosphate buffer.

• Initiation of Reaction: Add the substrate (ATCh) and DTNB to the wells to start the reaction. AChE hydrolyzes ATCh to thiocholine.

• Color Development: Thiocholine reacts with DTNB to produce a yellow-colored product, 5-thio-2-nitrobenzoate.

• Measurement: Measure the absorbance of the yellow product at 412 nm at regular intervals.

• Data Analysis: Calculate the rate of the reaction. The percentage of inhibition is determined by comparing the reaction rate in the presence of the inhibitor to the rate of the uninhibited enzyme. The IC50 value is then calculated.

Cholinergic signaling and points of interaction for ETA compounds.

Structure-Activity Relationships (SAR)

The biological activity of ethyltrimethylammonium compounds is intrinsically linked to their chemical structure. Key structural features that influence their activity include:

• The Quaternary Ammonium Headgroup: The permanent positive charge is essential for the initial electrostatic interaction with negatively charged biological membranes (in antimicrobial activity) and the anionic site of cholinergic receptors.

• The Ethyl Group: The presence of an ethyl group instead of a fourth methyl group (as in tetramethylammonium) can influence the steric fit and hydrophobic interactions within the binding pockets of receptors and enzymes, thereby modulating potency and selectivity.

• The Counter-ion: While the biological activity is primarily attributed to the ethyltrimethylammonium cation, the counter-ion (e.g., chloride, bromide, iodide) can affect the compound's physical properties, such as solubility, which can in turn influence its bioavailability and efficacy.

Conclusion

Ethyltrimethylammonium compounds represent a class of molecules with significant, albeit not fully characterized, biological activities. Their antimicrobial properties, particularly in derivative forms, are well-documented and stem from their ability to disrupt microbial cell membranes. Their structural similarity to acetylcholine positions them as potential modulators of the cholinergic system, although more quantitative data on the core ETA structures are needed to fully elucidate their potency and selectivity as cholinomimetic agents and acetylcholinesterase inhibitors. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate and harness the biological potential of this chemical class.

References

• 1. Interactions between acetylcholinesterase and tetra-N-alkylammonium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmacy180.com [pharmacy180.com]
• 3. uomus.edu.iq [uomus.edu.iq]

A Comprehensive Review of Quaternary Ammonium Salt Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Quaternary ammonium salts (QASs), also known as quats, are a versatile class of cationic compounds with a broad spectrum of applications across various industries. Their unique molecular structure, featuring a positively charged nitrogen atom bonded to four organic groups, imparts a range of desirable properties, including antimicrobial, surfactant, and catalytic activities. This technical guide provides an in-depth review of the core applications of QASs, with a focus on quantitative data, detailed experimental protocols, and the underlying mechanisms of action.

Antimicrobial Applications

QASs are perhaps most well-known for their potent antimicrobial properties against a wide range of microorganisms, including bacteria, fungi, and enveloped viruses.[1][2][3] This has led to their widespread use as disinfectants, antiseptics, and preservatives in healthcare, food processing, and consumer products.[3][4]

Mechanism of Antimicrobial Action

The primary mechanism of antimicrobial action for QASs involves the disruption of microbial cell membranes.[2][5] The positively charged quaternary nitrogen atom electrostatically interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane, such as phospholipids and teichoic acids.[2][4] This initial binding is followed by the penetration of the hydrophobic alkyl chains into the lipid bilayer, leading to membrane disorganization, increased permeability, and leakage of essential intracellular contents, ultimately resulting in cell death.[2][5][6]

Antimicrobial action of a quaternary ammonium salt.

Quantitative Antimicrobial Efficacy

The antimicrobial activity of QASs is quantified using parameters such as the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.[1][4] The efficacy of QASs is influenced by factors such as the length of the alkyl chains, with optimal activity generally observed for chains of 12-16 carbons.[2]

Quaternary Ammonium Salt	Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Benzalkonium Chloride (BZK)	Staphylococcus aureus	1-2	2-4	[3]
Benzalkonium Chloride (BZK)	Escherichia coli	8-16	16-32	[3]
Cetylpyridinium Chloride	Candida albicans	0.5-2	1-4	[3]
Compound 5d	S. aureus	0.49	0.98	[3]
Compound 6d	S. aureus	0.98	1.95	[3]
Compound 7d	E. coli	0.98	1.95	[3]
Compound 10d	C. albicans	0.98	1.95	[3]
Compound 13d	P. aeruginosa	1.95	3.91	[3]
Compound 16d	C. mandshurica	0.98	1.95	[3]

Note: The data presented is a summary from the cited literature and may vary based on specific experimental conditions.

Experimental Protocols for Antimicrobial Testing

• Preparation of Inoculum: A pure culture of the test microorganism is grown overnight and then diluted in a growth-supporting broth (e.g., Mueller-Hinton Broth) to a concentration of approximately 1 x 10⁵ to 1 x 10⁶ colony-forming units (CFU)/mL.[2][7]

• Serial Dilution of QAS: A stock solution of the QAS is prepared and serially diluted (typically two-fold) in the broth medium in a 96-well microtiter plate.[2][7]

• Inoculation: Each well containing the diluted QAS is inoculated with an equal volume of the prepared microbial suspension.[2]

• Controls: Positive (broth and inoculum, no QAS) and negative (broth only) control wells are included.[2]

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.[7]

• Result Interpretation: The MIC is determined as the lowest concentration of the QAS where no visible turbidity (microbial growth) is observed.[2]

• Subculturing: Following the MIC determination, an aliquot (e.g., 10 µL) from the wells showing no visible growth (at and above the MIC) is subcultured onto an appropriate agar medium that does not contain the QAS.[1][4]

• Incubation: The agar plates are incubated under suitable conditions to allow for the growth of any surviving microorganisms.[1]

• Result Interpretation: The MBC is the lowest concentration of the QAS that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum.[4]

Surfactant Applications

The amphiphilic nature of QASs, possessing both a hydrophilic cationic head and a hydrophobic alkyl tail, makes them effective surfactants.[8][9] They are widely used in industrial and consumer products such as fabric softeners, hair conditioners, and emulsifiers.[1][10] Gemini surfactants, which contain two QAS moieties linked by a spacer, exhibit superior surface activity compared to their single-chain counterparts.[8][11]

Evaluation of Surfactant Properties

The surfactant properties of QASs can be evaluated through various methods, including tensiometry to measure surface tension and critical micelle concentration (CMC), and contact angle measurements to assess wetting ability.[12]

The concentration of QASs in a formulation can be determined by potentiometric titration. This method involves titrating the cationic QAS with a standard solution of an anionic surfactant, such as sodium lauryl sulfate. The endpoint is detected using an ion-selective electrode.[13][14]

Phase Transfer Catalysis

QASs are extensively used as phase-transfer catalysts (PTCs) in organic synthesis.[15][16] They facilitate reactions between reactants located in two immiscible phases (e.g., an aqueous phase and an organic phase) by transporting one of the reactants, typically an anion, from the aqueous phase to the organic phase where the reaction occurs.[10][15] This allows for reactions to be carried out under milder conditions with improved yields and selectivity.[14] Commercially important PTCs include benzyltriethylammonium chloride and tetrabutylammonium bromide.[15]

Mechanism of phase-transfer catalysis using a QAS.

Experimental Protocol for a Typical Phase-Transfer Catalyzed Reaction

• Reaction Setup: A two-phase system is prepared in a reaction vessel equipped with a stirrer. The organic phase contains the organic-soluble reactant and a suitable solvent, while the aqueous phase contains the water-soluble reactant.

• Catalyst Addition: A catalytic amount of the QAS (typically 1-10 mol%) is added to the reaction mixture.[17]

• Reaction Conditions: The mixture is stirred vigorously to ensure efficient mixing of the two phases and facilitate the transfer of the reactant anion by the catalyst. The reaction is carried out at a specific temperature for a predetermined time.[18]

• Work-up and Product Isolation: After the reaction is complete, the two phases are separated. The organic phase is washed, dried, and the solvent is removed to isolate the product. The product is then purified by techniques such as crystallization or chromatography.[18]

Drug Delivery Applications

The cationic nature and biocompatibility of certain QASs have made them attractive for applications in drug delivery systems.[19][20] They can be incorporated into nanoparticles, micelles, and other carriers to enhance drug solubility, improve cellular uptake, and provide targeted delivery.[19][21] Chitosan, a natural polymer, can be chemically modified with quaternary ammonium groups to improve its solubility and mucoadhesive properties, making it a promising carrier for various drugs.[20][21]

Workflow of a QAS-based drug delivery system.

Synthesis and Characterization

General Synthesis of Quaternary Ammonium Salts

The most common method for synthesizing QASs is the Menshutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide.[6][22]

General Reaction: R₃N + R'X → [R₃NR']⁺X⁻

Where R represents alkyl or aryl groups, and X is a halide.

• Reactants: A tertiary amine and an alkyl halide are mixed, often in a solvent like acetonitrile or ethanol.[19][23]

• Reaction Conditions: The mixture is typically heated under reflux for a specified period (e.g., 15-30 hours).[23]

• Isolation and Purification: The resulting QAS, which may precipitate out of the solution, is collected by filtration. The crude product can be purified by recrystallization.[19]

Characterization Techniques

The structure and purity of synthesized QASs are confirmed using various analytical techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups present in the molecule.[15][24]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure and the connectivity of atoms.[15][25]

• Mass Spectrometry (MS): Determines the molecular weight and provides information about the fragmentation pattern of the molecule.[15]

Cytotoxicity Assessment

While QASs are effective antimicrobials, it is crucial to evaluate their potential toxicity to human cells, especially for applications in drug delivery and healthcare.[8]

Experimental Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cell lines are cultured in a suitable medium in 96-well plates.[9][26]

• Compound Treatment: The cells are treated with various concentrations of the QAS for a specific duration (e.g., 24, 48, or 72 hours).[9]

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[26]

• Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).[26]

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the number of viable cells.[26]

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ (the concentration that inhibits 50% of cell growth) can be determined.[9]

Electron Microscopy for Morphological Analysis

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful techniques to visualize the morphological changes in bacteria treated with QASs.

Sample Preparation for SEM and TEM

• Bacterial Culture and Treatment: Bacteria are cultured and then treated with the QAS at a specific concentration and for a defined time.

• Fixation: The bacterial cells are fixed, typically with glutaraldehyde, to preserve their structure.[27][28]

• Dehydration and Drying (for SEM): The fixed cells are dehydrated through a series of ethanol concentrations and then dried using a critical point dryer.[17]

• Sectioning (for TEM): The fixed cells are embedded in a resin, and ultrathin sections are cut using a microtome.[27]

• Staining/Coating: For TEM, the thin sections are stained with heavy metals (e.g., uranyl acetate) to enhance contrast. For SEM, the dried samples are coated with a conductive material (e.g., gold).[17][28]

• Imaging: The prepared samples are then visualized under the respective electron microscope.[20]

This guide provides a foundational understanding of the diverse applications of quaternary ammonium salts, supported by quantitative data and detailed experimental protocols. For further in-depth information, researchers are encouraged to consult the cited literature.

References

• 1. microbe-investigations.com [microbe-investigations.com]
• 2. microchemlab.com [microchemlab.com]
• 3. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 4. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]
• 5. bmglabtech.com [bmglabtech.com]
• 6. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Evaluation of the cytotoxic effects of bis-quaternary ammonium antimicrobial reagents on human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. fzgxjckxxb.com [fzgxjckxxb.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. blog.hannainst.com [blog.hannainst.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Highly Effective and Broad-Spectrum Antimicrobial Quaternary Ammonium Salts Containing Camphene Structure: Preparation, Surface-Active Properties, and Bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. microbe-investigations.com [microbe-investigations.com]
• 17. pixl8-cloud-rms.s3.eu-west-2.amazonaws.com [pixl8-cloud-rms.s3.eu-west-2.amazonaws.com]
• 18. benchchem.com [benchchem.com]
• 19. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Methods for scanning and transmission electron microscopy of normal and damaged gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 22. quora.com [quora.com]
• 23. CN102675130A - Phase-transfer catalyst quaternary ammonium salt and preparation method thereof - Google Patents [patents.google.com]
• 24. mdpi.com [mdpi.com]
• 25. Synthesis and Spectroscopic Characterisation of N-Alkyl Quaternary Ammonium Salts Typical Precursors of Cyanines - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Evaluation of the cytotoxic effects of a compound on cell lines | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 27. Methods | Electron Microscopy [electron-microscopy.hms.harvard.edu]
• 28. Transmission Electron Microscopy (TEM) Protocol for Pseudomonas sp. [protocols.io]

An In-depth Technical Guide to Ethyltrimethylammonium Iodide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium iodide, a quaternary ammonium salt, is a versatile compound utilized in a range of chemical applications. Its utility stems from its properties as a phase-transfer catalyst and its role as a precursor in the synthesis of other organic compounds. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and application, and a discussion of its safety and handling.

Core Properties of Ethyltrimethylammonium Iodide

Ethyltrimethylammonium iodide is a white to off-white crystalline solid.[1] The core quantitative properties of this compound are summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identification

Identifier	Value
CAS Number	51-93-4[2]
Molecular Formula	C5H14IN[2]
Molecular Weight	215.08 g/mol [2]
Canonical SMILES	CC--INVALID-LINK--(C)C.[I-]
InChI Key	ZPEBBUBSCOELHI-UHFFFAOYSA-M

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White to off-white crystalline solid[1]
Melting Point	245 °C (decomposes)[1]
Solubility in Water	50 mg/mL[1]
Solubility in Organic Solvents	Soluble in polar organic solvents.[3] Specific quantitative data is not readily available; a general protocol for determination is provided below.
Stability	Light sensitive.[1]

Experimental Protocols

Synthesis of Ethyltrimethylammonium Iodide via Menschutkin Reaction

The synthesis of ethyltrimethylammonium iodide is a classic example of the Menschutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide. In this case, trimethylamine is ethylated by ethyl iodide.

Materials:

• Trimethylamine (solution in a suitable solvent, e.g., ethanol)

• Ethyl iodide

• Anhydrous diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Set up a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Ensure all glassware is dry.

• Charge the flask with a solution of trimethylamine in a suitable anhydrous solvent (e.g., ethanol).

• Cool the flask in an ice bath to control the initial exothermic reaction.

• Slowly add ethyl iodide to the stirred trimethylamine solution via the dropping funnel. The reaction is typically performed in a 1:1 molar ratio.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Gentle heating may be applied to drive the reaction to completion.

• The product, ethyltrimethylammonium iodide, will precipitate out of the solution as a white solid.

• Once the reaction is complete (as monitored by TLC or the cessation of precipitation), cool the mixture in an ice bath to maximize product precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected crystals with cold anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the purified ethyltrimethylammonium iodide under vacuum.

Purification:

For higher purity, the synthesized ethyltrimethylammonium iodide can be recrystallized from a suitable solvent such as ethanol or a mixture of ethanol and diethyl ether.

General Protocol for Determining Solubility in Organic Solvents

As precise quantitative solubility data for ethyltrimethylammonium iodide in various organic solvents is not widely reported, the following isothermal equilibrium method can be used for its determination.

Materials:

• Ethyltrimethylammonium iodide (purified and dried)

• Selected organic solvent (e.g., methanol, ethanol, acetone, acetonitrile)

• Screw-capped vials

• Thermostatically controlled shaker or water bath

• Syringe with a filter tip

• Pre-weighed vials

Procedure:

• Add an excess amount of ethyltrimethylammonium iodide to a screw-capped vial.

• Add a known volume or mass of the desired organic solvent to the vial.

• Seal the vial tightly and place it in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of this period is essential.

• Once equilibrium is achieved, allow the solid to settle.

• Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe fitted with a filter to avoid transferring any solid particles.

• Transfer the filtered supernatant to a pre-weighed vial.

• Determine the mass of the transferred saturated solution.

• Evaporate the solvent from the vial under a gentle stream of inert gas or in a vacuum oven at a temperature that will not cause decomposition of the solute.

• Once the solvent is completely removed, weigh the vial containing the solid residue.

• The mass of the dissolved ethyltrimethylammonium iodide can be calculated by subtracting the initial mass of the empty vial from the final mass.

• The solubility can then be expressed in various units, such as g/100 g of solvent or mol/L.

Applications in Organic Synthesis: Phase-Transfer Catalysis

Ethyltrimethylammonium iodide is an effective phase-transfer catalyst (PTC). PTCs facilitate reactions between reactants that are in different, immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile). The quaternary ammonium cation forms an ion pair with the anion from the aqueous phase, transporting it into the organic phase where it can react with the organic substrate.

Experimental Workflow for a Phase-Transfer Catalyzed Nucleophilic Substitution

The following diagram illustrates a general workflow for a nucleophilic substitution reaction using a quaternary ammonium salt like ethyltrimethylammonium iodide as a phase-transfer catalyst.

References

• 1. ETHYLTRIMETHYLAMMONIUM IODIDE CAS#: 51-93-4 [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]

Ethyltrimethylammonium: A Technical Examination Beyond Surfactant Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyltrimethylammonium salts, belonging to the quaternary ammonium compound family, are characterized by a positively charged nitrogen atom bonded to three methyl groups and one ethyl group.[1] While structurally related to the well-known alkyltrimethylammonium series of cationic surfactants, the short ethyl chain confers distinct properties upon this molecule. This technical guide elucidates the physicochemical characteristics of ethyltrimethylammonium halides, explains the structural basis for their limited surfactant activity, and details their established applications, particularly in organic synthesis and as antimicrobial agents. Experimental protocols for the characterization of related, longer-chain surfactants are provided for comparative purposes, alongside a discussion of the structure-property relationships that govern self-assembly in aqueous solutions.

Chemical Structure and Synthesis

Ethyltrimethylammonium is a quaternary ammonium cation with the chemical formula C5H14N+.[2] It consists of a central nitrogen atom covalently bonded to three methyl groups and one ethyl group, resulting in a permanent positive charge.[2] This cation is typically paired with a halide anion, most commonly chloride (Ethyltrimethylammonium chloride, ETMACl) or bromide (Ethyltrimethylammonium bromide, ETMABr).[1][3]

The primary route for the synthesis of ethyltrimethylammonium halides is the Menshutkin reaction.[4] This reaction involves the quaternization of a tertiary amine, in this case, trimethylamine, with an alkyl halide, such as ethyl bromide or ethyl chloride.[4]

Reaction Scheme: (CH₃)₃N + CH₃CH₂X → [CH₃CH₂(CH₃)₃N]⁺X⁻ (where X = Cl, Br)

Alternative synthetic routes may involve transesterification followed by quaternization reactions.[1]

Surfactant Properties: A Comparative Analysis

The defining characteristic of a surfactant is its amphiphilic nature, possessing both a hydrophobic (water-repelling) tail and a hydrophilic (water-attracting) head. This dual character drives the formation of micelles in a solution above a certain concentration, known as the Critical Micelle Concentration (CMC). The hydrophobic effect, which seeks to minimize the unfavorable interaction between the hydrophobic tails and water, is the primary driving force for this self-assembly.

For the alkyltrimethylammonium halide series, the trimethylammonium group constitutes the hydrophilic head, while the alkyl chain serves as the hydrophobic tail. A critical factor in determining surfactant efficacy is the length of this alkyl chain. A chain that is too short will not generate a sufficient hydrophobic driving force to overcome the electrostatic repulsion between the cationic head groups, thus preventing micelle formation.

Ethyltrimethylammonium, with only a two-carbon ethyl group, falls into this category. Its hydrophobic character is insufficient to induce self-assembly into micelles in aqueous solution under typical conditions. Consequently, quantitative surfactant properties such as CMC, aggregation number, and Krafft point are not reported for ethyltrimethylammonium in the scientific literature, as it is not considered a conventional surfactant.

To illustrate the impact of the alkyl chain length on surfactant properties, the following table summarizes typical values for longer-chain alkyltrimethylammonium bromides.

Table 1: Surfactant Properties of Alkyltrimethylammonium Bromides (CnTAB) with Varying Alkyl Chain Lengths (n)

Alkyl Chain Length (n)	Compound Name	Critical Micelle Concentration (CMC) (mM in water at 25°C)	Aggregation Number
2	Ethyltrimethylammonium Bromide	Not applicable (does not form micelles)	Not applicable
10	Decyltrimethylammonium Bromide	~65	~40-50
12	Dodecyltrimethylammonium Bromide	~15-20	~50-60
14	Tetradecyltrimethylammonium Bromide	~3.5-4.5	~60-80
16	Cetyltrimethylammonium Bromide	~0.9-1.0	~80-100

Note: The values presented are approximate and can vary with experimental conditions (e.g., temperature, purity, presence of salts).[1][5][6]

As the alkyl chain length increases, the hydrophobic effect becomes more pronounced, leading to a significant decrease in the CMC, indicating a greater tendency for micelle formation. The aggregation number, which is the average number of surfactant molecules in a micelle, also tends to increase with chain length.[1]

Applications of Ethyltrimethylammonium Compounds

Despite its lack of significant surfactant activity, ethyltrimethylammonium and its salts have found utility in several areas of chemistry and biotechnology.

Phase-Transfer Catalysis

Ethyltrimethylammonium bromide is an effective phase-transfer catalyst (PTC).[4] In biphasic systems (e.g., an aqueous and an organic layer), a PTC facilitates the migration of a reactant from one phase to another where the reaction occurs. The ethyltrimethylammonium cation, with its lipophilic ethyl and methyl groups, can be solubilized in organic phases, while its positive charge allows it to pair with an anionic reactant from the aqueous phase.[4] This ion pair then moves into the organic phase, allowing the anion to react with the organic substrate.[4] This mechanism significantly enhances reaction rates for systems with immiscible reactants.[4]

Antimicrobial Activity

As a quaternary ammonium compound, ethyltrimethylammonium chloride exhibits antimicrobial properties.[1] The cationic head group can interact with and disrupt the negatively charged cell membranes of bacteria and fungi, leading to cell lysis and death.[1] This makes it effective against a range of microorganisms and suitable for inclusion in certain medical formulations and coatings.[1]

Role in Drug Delivery and Biological Systems

While not a primary drug delivery vehicle itself due to its inability to form micelles, derivatives of trimethylammonium, particularly those with longer polymer chains like poly([2-(acryloxy)ethyl] trimethylammonium chloride), are used to synthesize hydrogels and other polymeric materials for biomedical applications.[1] The cationic nature of these polymers can be leveraged for drug delivery, particularly for anionic drugs. Some studies have explored quaternary ammonium surfactants in liposomal formulations for the treatment of cancers, where they may contribute to the overall efficacy of the delivery system.[7]

Experimental Protocols for Surfactant Characterization

For the benefit of researchers working with related amphiphilic molecules, this section provides detailed methodologies for key experiments used to characterize true surfactants. It should be noted that these protocols are unlikely to yield positive results for micellization with ethyltrimethylammonium halides.

Determination of Critical Micelle Concentration (CMC) by Tensiometry

Principle: Surface tension is a measure of the cohesive energy present at the interface of a liquid. Surfactants, when added to water, preferentially adsorb at the air-water interface, thereby reducing the surface tension. Once the interface is saturated with surfactant monomers, they begin to form micelles in the bulk solution. At this point, the surface tension of the solution remains relatively constant with a further increase in surfactant concentration. The concentration at which this transition occurs is the CMC.

Methodology:

• Preparation of Solutions: Prepare a stock solution of the surfactant in deionized water. A series of dilutions are then prepared from the stock solution, covering a concentration range both well below and well above the expected CMC.

• Instrumentation: A tensiometer (using the Du Noüy ring or Wilhelmy plate method) is used to measure the surface tension of each solution.

• Measurement:

  • Calibrate the tensiometer with deionized water.

  • For each concentration, measure the surface tension, ensuring the ring or plate is thoroughly cleaned and dried between measurements.

  • Allow each solution to equilibrate before measurement to ensure stable readings.

• Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The resulting graph will show two linear regions. The CMC is determined from the intersection of the regression lines of these two regions.

Determination of Micelle Aggregation Number by Steady-State Fluorescence Quenching

Principle: This technique utilizes a fluorescent probe (e.g., pyrene) that preferentially partitions into the hydrophobic core of micelles and a quencher (e.g., cetylpyridinium chloride) that also resides within the micelles. The fluorescence of the probe is "quenched" when it is in the same micelle as a quencher molecule. By measuring the decrease in fluorescence intensity as a function of quencher concentration, and knowing the total surfactant and quencher concentrations, the concentration of micelles, and thus the aggregation number, can be calculated.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the surfactant at a concentration significantly above its CMC.

  • Prepare a stock solution of the fluorescent probe (e.g., pyrene in methanol).

  • Prepare a stock solution of the quencher (e.g., cetylpyridinium chloride in water).

• Sample Preparation:

  • A series of solutions are prepared with a fixed concentration of the surfactant and the fluorescent probe.

  • Varying amounts of the quencher stock solution are added to this series.

• Fluorescence Measurement:

  • The fluorescence emission spectra of each sample are recorded using a spectrofluorometer. The excitation wavelength for pyrene is typically around 335 nm, and the emission is monitored over a range (e.g., 350-500 nm).

  • The fluorescence intensity at a specific wavelength (e.g., the peak of the pyrene emission) is recorded for each sample.

• Data Analysis: The relationship between the fluorescence intensity (I) and the quencher concentration ([Q]) can be described by the following equation, assuming a Poisson distribution of the quencher among the micelles: ln(I₀/I) = [Q] / ([S] - CMC) / Nagg where I₀ is the fluorescence intensity in the absence of the quencher, [S] is the total surfactant concentration, CMC is the critical micelle concentration, and Nagg is the aggregation number. A plot of ln(I₀/I) versus [Q] should yield a straight line, and Nagg can be calculated from the slope.

Visualizations

General Structure of an Alkyltrimethylammonium Surfactant

Caption: General structure of an alkyltrimethylammonium surfactant.

Conceptual Workflow for Surfactant Self-Assembly

Caption: Conceptual workflow of surfactant self-assembly in solution.

Conclusion

Ethyltrimethylammonium salts, while members of the quaternary ammonium family, do not exhibit the classic surfactant behavior of their longer-chain homologues due to the insufficient hydrophobicity of the ethyl group. Consequently, they do not form micelles in aqueous solutions, and standard surfactant characterization parameters like CMC and aggregation number are not applicable. However, these compounds are valuable in their own right, serving as effective phase-transfer catalysts and antimicrobial agents. Understanding the structure-property relationships within the broader class of alkyltrimethylammonium compounds is crucial for researchers and drug development professionals in selecting appropriate molecules for specific applications, whether for creating self-assembling drug delivery systems with longer-chain surfactants or for leveraging the catalytic properties of short-chain quaternary ammonium salts like ethyltrimethylammonium.

References

• 1. researchgate.net [researchgate.net]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Critical micelle concentrations for alkyltrimethylammonium bromides in water from 25 to 160°C | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]

In-depth Technical Guide to the Thermal Stability of Ethyltrimethylammonium Hydroxide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyltrimethylammonium hydroxide (ETMAH) is a quaternary ammonium hydroxide that is gaining interest in various industrial applications, including as an alternative to tetramethylammonium hydroxide (TMAH) in the semiconductor industry. A thorough understanding of its thermal stability is crucial for safe handling, storage, and application. This technical guide provides a comprehensive overview of the thermal stability of ETMAH, including its decomposition mechanism, available thermal analysis data, and detailed experimental protocols for its characterization.

Thermal Decomposition Mechanism

The primary thermal decomposition pathway for ethyltrimethylammonium hydroxide is Hofmann elimination . This is a well-established reaction for quaternary ammonium hydroxides containing at least one beta-hydrogen on one of the alkyl groups.[1][2][3]

In this E2 (elimination, bimolecular) reaction, the hydroxide ion acts as a base, abstracting a proton from the beta-carbon of the ethyl group. This leads to the formation of a new carbon-carbon double bond (an alkene), the expulsion of a neutral tertiary amine, and the formation of a water molecule.[4][5]

For ethyltrimethylammonium hydroxide, the Hofmann elimination reaction proceeds as follows:

[CH₃CH₂N(CH₃)₃]⁺OH⁻ → CH₂=CH₂ + N(CH₃)₃ + H₂O

The expected decomposition products are:

• Ethene (Ethylene)

• Trimethylamine

• Water

This decomposition pathway is supported by evolved gas analysis (EGA) of the closely related deuterated analog, ethyltrimethylammonium deuteroxide, which identified the corresponding Hofmann elimination products.

Quantitative Thermal Analysis Data

While specific quantitative thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for ethyltrimethylammonium hydroxide is not widely available in peer-reviewed literature, valuable insights can be drawn from the analysis of its deuterated analog, ethyltrimethylammonium deuteroxide ([EtNMe3][OD]·xD2O).

A study conducted at Los Alamos National Laboratory investigated the thermal decomposition of this compound using TGA coupled with evolved gas analysis (EGA). The key findings from the TGA of ethyltrimethylammonium deuteroxide are summarized in the table below.

Parameter	Value	Source
Initial Decomposition Temperature	30 °C	[1]
Plateau Temperature Range	~95 °C - 110 °C	[1]
Resumption of Rapid Decomposition	> 110 °C	[1]

Note: This data is for the deuterated analog and should be considered as a close approximation for the thermal behavior of ethyltrimethylammonium hydroxide. The decomposition profile of the non-deuterated compound is expected to be very similar.

Experimental Protocols

To accurately assess the thermal stability of ethyltrimethylammonium hydroxide, standardized thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) protocols should be followed. Given that ETMAH is often supplied as an aqueous solution, the experimental design must account for the evaporation of water.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which ETMAH decomposes and the associated mass loss.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation:

• If starting with a solid hydrate, accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (alumina or platinum is recommended).

• If using an aqueous solution, accurately dispense a small, known volume (e.g., 10-20 µL) into the crucible. The initial mass will include water.

Experimental Conditions:

• Purge Gas: Inert gas, typically nitrogen or argon, at a flow rate of 20-50 mL/min.

• Heating Rate: A linear heating rate of 10 °C/min is a common starting point.

• Temperature Range: Start from ambient temperature (e.g., 25 °C) and heat to a temperature sufficiently high to ensure complete decomposition (e.g., 300-400 °C).

• Initial Isothermal Step (for aqueous solutions): It is advisable to include an initial isothermal hold at a temperature slightly above the boiling point of water (e.g., 110-120 °C) for a sufficient time to ensure all water has evaporated before the decomposition of ETMAH begins. This will allow for a clear distinction between water loss and the decomposition of the active compound.

Data Analysis:

• Plot the sample mass (or mass percent) as a function of temperature.

• The first significant mass loss after the initial water evaporation (if applicable) corresponds to the decomposition of ETMAH.

• Determine the onset temperature of decomposition (the temperature at which significant mass loss begins).

• Determine the peak decomposition temperature from the derivative of the TGA curve (DTG curve).

• Calculate the percentage of mass loss corresponding to the decomposition of ETMAH and compare it to the theoretical mass loss based on the Hofmann elimination reaction.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal decomposition of ETMAH and determine the enthalpy of decomposition.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Accurately weigh 2-5 mg of the sample into a DSC pan.

• For aqueous solutions, use hermetically sealed pans to prevent water evaporation during the initial heating phase. This will allow for the observation of the endotherm associated with water vaporization, followed by the thermal events of the ETMAH itself.

Experimental Conditions:

• Purge Gas: Inert gas, typically nitrogen or argon, at a flow rate of 20-50 mL/min.

• Heating Rate: A linear heating rate of 10 °C/min is standard.

• Temperature Range: Similar to TGA, from ambient to a temperature beyond the decomposition point.

• Reference: An empty, hermetically sealed pan.

Data Analysis:

• Plot the heat flow as a function of temperature.

• Identify endothermic peaks (e.g., melting, water evaporation) and exothermic peaks (e.g., decomposition).

• Integrate the area of the exothermic peak corresponding to the decomposition of ETMAH to determine the enthalpy of decomposition (ΔHdecomp) in Joules per gram (J/g).

Visualizations

Thermal Decomposition Pathway of Ethyltrimethylammonium Hydroxide

Caption: Hofmann elimination decomposition of ETMAH.

Experimental Workflow for Thermal Stability Analysis

Caption: Workflow for TGA and DSC analysis of ETMAH.

References

• 1. osti.gov [osti.gov]
• 2. asahikawa-med.ac.jp [asahikawa-med.ac.jp]
• 3. lookchem.com [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

In-depth Technical Guide: Physicochemical Properties of Ethyltrimethylammonium

This guide provides the fundamental physicochemical properties of the ethyltrimethylammonium cation and its common salt forms, which are essential for researchers, scientists, and professionals in drug development. Ethyltrimethylammonium is a quaternary ammonium cation characterized by a central nitrogen atom bonded to three methyl groups and one ethyl group.[1] This structure gives it unique properties, and it is commonly used in various chemical and biological applications.[2]

Physicochemical Data

The chemical formula and molecular weight are crucial data points for any experimental work. The following table summarizes these properties for the ethyltrimethylammonium cation and its common chloride and bromide salts.

Compound	Chemical Formula	Molecular Weight ( g/mol )
Ethyltrimethylammonium (cation)	C₅H₁₄N⁺	88.17[1]
Ethyltrimethylammonium Chloride	C₅H₁₄ClN	123.62[2]
Ethyltrimethylammonium Bromide	C₅H₁₄BrN	168.08[3]

The International Union of Pure and Applied Chemistry (IUPAC) name for the cation is ethyl(trimethyl)azanium .[1]

Note on Experimental Protocols and Visualizations: The user request specified the inclusion of detailed experimental protocols and signaling pathway diagrams. However, for the specific topic of the chemical formula and molecular weight of a compound, these requirements are not applicable. The data presented are standard reference values and do not involve experimental workflows or biological signaling pathways.

References

• 1. Ethyltrimethylammonium | C5H14N+ | CID 33993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Ethyltrimethylammonium chloride | 27697-51-4 [smolecule.com]
• 3. Trimethylethylammonium bromide | C5H14BrN | CID 75856 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Dawn of a Cationic Revolution: A Technical Guide to the Discovery and History of Ethyltrimethylammonium Salts

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of ethyltrimethylammonium salts, a class of quaternary ammonium compounds that have played a pivotal role in the development of organic chemistry and pharmacology. From their initial synthesis in the mid-19th century to their elucidation as potent biological agents, this document traces the scientific journey that established their significance. This guide details the foundational synthetic methodologies, presents key quantitative data, and illustrates the fundamental mechanisms of action that underpin their physiological effects. It is intended to serve as a thorough resource for researchers and professionals in the fields of chemistry and drug development, offering a historical perspective that informs contemporary research.

Introduction: The Genesis of Quaternary Ammonium Salts

The story of ethyltrimethylammonium salts is intrinsically linked to the broader history of quaternary ammonium compounds (QACs). These molecules, characterized by a central nitrogen atom bonded to four organic groups, resulting in a permanent positive charge, were first synthesized and characterized in the mid-19th century. This breakthrough was a direct result of the burgeoning field of organic chemistry and the quest to understand the nature of organic bases.

The pioneering work of German chemist August Wilhelm von Hofmann in the 1850s was instrumental in laying the groundwork for this new class of compounds.[1][2] His investigations into the reactions of ammonia with alkyl halides led to the groundbreaking discovery that the hydrogen atoms of ammonia could be successively replaced by alkyl groups, leading to the formation of primary, secondary, and tertiary amines.[3][4] Crucially, Hofmann demonstrated that tertiary amines could further react with an alkyl halide to produce a fourth, permanently charged alkylated nitrogen species – the quaternary ammonium salt.[3][5] This discovery not only expanded the known universe of organic compounds but also provided compelling evidence for the structural relationship between these new bases and ammonia.[1][2]

The Foundational Synthesis: The Menschutkin Reaction

The primary method for the synthesis of ethyltrimethylammonium salts, and indeed all quaternary ammonium salts, is the Menschutkin reaction, first described by Nikolai Menschutkin in 1890.[6] This reaction involves the alkylation of a tertiary amine with an alkyl halide. In the case of ethyltrimethylammonium salts, this is achieved by reacting trimethylamine with an ethyl halide (e.g., ethyl iodide or ethyl bromide).

The Menschutkin reaction is a classic example of a bimolecular nucleophilic substitution (SN2) reaction. The lone pair of electrons on the nitrogen atom of the tertiary amine acts as a nucleophile, attacking the electrophilic carbon atom of the alkyl halide. This results in the formation of a new carbon-nitrogen bond and the simultaneous departure of the halide ion as a leaving group.

Quantitative Data on Ethyltrimethylammonium Salts

The physical and chemical properties of ethyltrimethylammonium salts are crucial for their application and study. The following tables summarize key quantitative data for some common ethyltrimethylammonium salts.

Salt Name	Chemical Formula	Molar Mass ( g/mol )	Melting Point (°C)	Solubility
Ethyltrimethylammonium Iodide	C₅H₁₄IN	215.08	285 (decomposes)	Soluble in water, ethanol, and methanol.[1][5]
Ethyltrimethylammonium Bromide	C₅H₁₄BrN	168.08	322-325.6	Soluble in water.
Ethyltrimethylammonium Chloride	C₅H₁₄ClN	123.62	200	Water soluble.[7]

Table 1: Physical and Chemical Properties of Ethyltrimethylammonium Salts.

Experimental Protocols: A Historical Perspective

While detailed, modern experimental protocols are readily available, understanding the historical methods used in the discovery and early characterization of ethyltrimethylammonium salts provides valuable context.

Synthesis of Ethyltrimethylammonium Iodide (A Historical Reconstruction)

Based on the principles of the Menschutkin reaction as understood in the late 19th and early 20th centuries, a typical synthesis would have involved the following steps:

• Reactant Preparation: Trimethylamine, often generated in situ or used as an aqueous solution, would be combined with ethyl iodide. Early preparations would have relied on reactants derived from natural sources or through simpler synthetic routes.

• Reaction Conditions: The reaction would likely have been carried out in a sealed vessel to prevent the escape of the volatile trimethylamine. The mixture would have been heated, often for extended periods, to facilitate the reaction. The choice of solvent, if any, would have been limited, with ethanol being a common option.

• Isolation and Purification: Upon cooling, the solid ethyltrimethylammonium iodide would precipitate out of the reaction mixture. The crude product would then be collected by filtration. Purification would have been achieved through recrystallization, likely from a solvent like ethanol, to remove unreacted starting materials and byproducts.

Early Characterization Techniques

In the era of Hofmann and Menschutkin, the characterization of newly synthesized compounds relied on a limited set of techniques:

• Elemental Analysis: This was a cornerstone of 19th-century organic chemistry. By precisely measuring the mass percentages of carbon, hydrogen, nitrogen, and the halogen, chemists could determine the empirical formula of the new compound and compare it to the theoretical values.

• Salt Formation and Double Decomposition: The formation of characteristic double salts with compounds like platinum chloride or gold chloride was a common method to confirm the identity and purity of organic bases. The crystalline form and melting point of these derivatives served as important identifying features.

• Melting Point Determination: A sharp and consistent melting point was a key indicator of a pure compound.

Biological Activity and Signaling Pathways

The discovery of the potent biological effects of quaternary ammonium compounds, including ethyltrimethylammonium salts, marked a significant turning point in pharmacology and medicine. Early research in the mid-20th century revealed that these simple molecules could act as potent ganglionic and neuromuscular blocking agents.[7][8]

Mechanism of Action: Nicotinic Acetylcholine Receptor Antagonism

The primary mechanism of action for the biological effects of ethyltrimethylammonium salts is their ability to act as antagonists at nicotinic acetylcholine receptors (nAChRs).[8][9] These receptors are ligand-gated ion channels that are crucial for neurotransmission at the neuromuscular junction and in autonomic ganglia.

When acetylcholine (ACh), the endogenous neurotransmitter, binds to nAChRs, it causes a conformational change that opens an ion channel, allowing the influx of sodium ions and leading to depolarization of the postsynaptic membrane. This depolarization triggers muscle contraction at the neuromuscular junction or signal propagation in autonomic ganglia.

Ethyltrimethylammonium and related quaternary ammonium compounds, due to their structural similarity to the quaternary ammonium head of acetylcholine, can bind to the same receptor site. However, they do not activate the receptor. Instead, they competitively block the binding of acetylcholine, thereby preventing depolarization and inhibiting neurotransmission.

Historical Experimental Workflow for Measuring Neuromuscular Blockade

The investigation of neuromuscular blockade in the mid-20th century relied on in vivo or in vitro nerve-muscle preparations. A common experimental setup involved isolating a muscle with its attached nerve, stimulating the nerve electrically, and recording the resulting muscle contraction. The effect of a potential blocking agent could then be assessed by observing the reduction in the muscle's response to nerve stimulation.

A key piece of equipment in these early studies was the kymograph, a device that recorded physiological responses on a rotating drum of smoked paper.[10]

Conclusion

The discovery and history of ethyltrimethylammonium salts represent a microcosm of the evolution of organic chemistry and pharmacology. From their initial synthesis as a confirmation of the structural theory of organic bases to their later application as tools to probe the intricacies of neurotransmission, these seemingly simple molecules have had a profound impact on science. This technical guide has provided a detailed overview of their journey, highlighting the key discoveries, experimental methodologies, and fundamental principles that have defined their importance. For contemporary researchers, an understanding of this rich history provides a valuable context for the ongoing development of novel therapeutic agents and chemical tools.

References

• 1. scispace.com [scispace.com]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. Tetraethylammonium iodide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Hofmann elimination [medbox.iiab.me]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Item - Analysis of quaternary ammonium compounds by pyrolysis gas chromatography - American University - Figshare [aura.american.edu]
• 9. On the Molecular Constitution of the Organic Bases. : A. W. Hofmann : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 10. The first recordings of pharmacological effects - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Industrial Applications of Ethyltrimethylammonium and its Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyltrimethylammonium (ETMA), a quaternary ammonium cation, and its associated salts are versatile compounds with a growing number of industrial applications. Their unique properties, including catalytic activity, surfactant behavior, and biological efficacy, make them valuable in diverse fields ranging from chemical synthesis and materials science to electronics and pharmaceuticals. This technical guide provides a comprehensive overview of the core industrial applications of ethyltrimethylammonium salts, presenting key quantitative data, detailed experimental protocols, and visual representations of underlying mechanisms and workflows.

Chemical Synthesis and Manufacturing

The synthesis of ethyltrimethylammonium salts is primarily achieved through the Menshutkin reaction, which involves the quaternization of trimethylamine with an ethyl halide. This SN2 reaction is a cornerstone of industrial production.

Synthesis of Ethyltrimethylammonium Bromide

A common laboratory-scale synthesis involves the reaction of trimethylamine with ethyl bromide.

Experimental Protocol: Synthesis of Ethyltrimethylammonium Bromide

• Reaction Setup: A round-bottom flask is equipped with a reflux condenser.

• Reagents:

  • Trimethylamine

  • Ethyl bromide

  • Solvent (e.g., ethanol or methanol)

• Procedure:

  • Dissolve trimethylamine in the chosen solvent within the reaction flask.

  • Slowly add ethyl bromide to the solution. An excess of trimethylamine is often used to drive the reaction to completion.

  • Heat the mixture to reflux (typically 60-80°C) and maintain for 4-6 hours.

  • Monitor the reaction progress via techniques like thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The product, ethyltrimethylammonium bromide, will precipitate out of the solution.

  • Isolate the solid product by filtration.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/ether).

  • Dry the purified crystals under vacuum.

Synthesis of (Meth)acryloyloxyethyl Trimethyl Ammonium Chloride

A derivative, (meth)acryloyloxyethyl trimethyl ammonium chloride, is synthesized via a two-step process involving transesterification and subsequent quaternization, achieving high purity and yield.[1]

Experimental Protocol: Two-Step Synthesis

• Transesterification:

  • React a methacrylic acid ester with 2-chloroethanol in the presence of a catalyst (e.g., an anion exchange resin) and a polymerization inhibitor.

  • Continuously remove the small molecule alcohol byproduct via distillation through a packed tower to drive the reaction.

• Quaternization:

  • React the resulting transesterified product with an aqueous solution of trimethylamine.

  • Maintain the reaction temperature between 40-65°C under normal pressure.

  • After the reaction, remove water via vacuum separation and then perform vacuum drying at 80°C to obtain the final product.

This two-step method can achieve a total yield of over 90% with a purity exceeding 98%.[1]

Core Industrial Applications

Phase Transfer Catalysis

Ethyltrimethylammonium salts, particularly the bromide salt, are effective phase transfer catalysts (PTCs). They facilitate reactions between reactants in immiscible phases, such as an aqueous phase and an organic phase, by transferring one of the reactants across the phase boundary.

The general mechanism involves the quaternary ammonium cation forming an ion pair with the reactant anion from the aqueous phase. This lipophilic ion pair then moves into the organic phase, where the anion can react with the organic substrate.

Polymer Chemistry

Ethyltrimethylammonium derivatives are important monomers in polymer synthesis. For instance, [2-(methacryloyloxy)ethyl]trimethylammonium chloride (METAC) is used to produce polymers with various applications.[1]

Application: Flocculants in Water Treatment

Copolymers of acrylamide and [2-(acryloyloxy)ethyl]trimethylammonium chloride act as cationic flocculants. The positively charged quaternary ammonium groups neutralize the negative charges on colloidal particles in wastewater, leading to their aggregation and sedimentation.

Electronics Industry

Ethyltrimethylammonium hydroxide (ETMAH) is gaining traction in the semiconductor industry as a developer and etchant, offering a potentially safer alternative to the widely used tetramethylammonium hydroxide (TMAH).[2]

Application: Photoresist Developer

ETMAH is used as a developer solution in photolithography. For chemically amplified resists (CARs) used in EUV, ArF, and KrF lithography, ETMAH shows comparable performance to TMAH.[3][4] In i-line lithography with novolac-based resists, ETMAH can also be used, though a decrease in sensitivity has been observed.[3][4]

Application: Silicon Etching

While specific data for ETMAH is emerging, the performance of the structurally similar TMAH provides a good indication of its potential as a silicon etchant in MEMS fabrication. The etch rate is dependent on both the concentration of the hydroxide solution and the temperature.

TMAH Concentration (wt%)	Temperature (°C)	Si (100) Etch Rate (µm/min)
10	75	~0.8-1.0
22	90	~1.0
25	70	~0.28
25	90	~1.18

Data for TMAH, which is expected to be comparable to ETMAH.[5][6]

Surfactants and Antimicrobial Agents

The amphiphilic nature of ethyltrimethylammonium salts with longer alkyl chains imparts surfactant properties, making them useful in detergents and personal care products.[1]

Antimicrobial Activity

The cationic nature of the ethyltrimethylammonium head group allows it to disrupt the negatively charged cell membranes of microorganisms, leading to cell lysis and death. This property makes them effective antimicrobial agents. Poly([2-(methacryloyloxy)ethyl]trimethyl ammonium chloride) has demonstrated broad-spectrum activity.

Microorganism	MIC (µg/mL) - Broth Dilution
Staphylococcus aureus (MSSA)	123
Staphylococcus aureus (MRSA)	123
Pseudomonas aeruginosa	123
Bacillus subtilis	123
Escherichia coli	370
Candida albicans	370
Saccharomyces cerevisiae	370

Minimum Inhibitory Concentration (MIC) values for Poly(METAC).[7]

Template in Zeolite Synthesis

Triethylmethylammonium chloride, a related quaternary ammonium salt, serves as an effective organic structure-directing agent (OSDA) or template in the hydrothermal synthesis of zeolites, particularly ZSM-12.[3][8] The size and shape of the cation guide the formation of the zeolite's crystalline framework.

Experimental Protocol: Hydrothermal Synthesis of ZSM-12

• Preparation of Aluminosilicate Gel:

  • Dissolve the aluminum source (e.g., sodium aluminate) and sodium hydroxide in deionized water.

  • In a separate container, disperse the silicon source (e.g., silica gel) in the remaining deionized water to form a slurry.

  • Slowly add the aluminate solution to the silica slurry under vigorous stirring to form a homogeneous gel.

• Addition of OSDA:

  • Dissolve triethylmethylammonium chloride in a small amount of deionized water.

  • Add the OSDA solution dropwise to the aluminosilicate gel while maintaining vigorous stirring.

• Hydrothermal Crystallization:

  • Transfer the final gel mixture to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave to a specific temperature (e.g., 160-170°C) and maintain for a set duration (e.g., 48-144 hours) to allow for crystallization.[9]

• Product Recovery and Template Removal:

  • Cool the autoclave, and recover the solid product by filtration.

  • Wash the product with deionized water until the pH is neutral.

  • Dry the zeolite crystals.

  • Remove the organic template by calcination in a furnace at 550-600°C for several hours.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of various ethyltrimethylammonium salts is presented below.

Property	Ethyltrimethylammonium Chloride	Ethyltrimethylammonium Bromide	Ethyltrimethylammonium Iodide	Ethyltrimethylammonium Hydroxide
CAS Number	27697-51-4[10]	2650-77-3[4][11]	51-93-4[7]	30382-83-3[12]
Molecular Formula	C₅H₁₄ClN[10]	C₅H₁₄BrN[13]	C₅H₁₄IN[7]	C₅H₁₅NO[14]
Molecular Weight ( g/mol )	123.62[1]	168.08[4][11]	215.08[15]	105.18[14][16]
Appearance	White crystals[17]	White crystalline solid[11]	White crystalline solid[7]	Colorless transparent liquid[16]
Melting Point (°C)	200[17]	322.0-325.6 (decomp)[11][18]	285 (decomp)[5]	N/A
Solubility	Water soluble[17]	Soluble in water and organic solvents[11]	High solubility in polar solvents[7]	N/A

Conclusion

Ethyltrimethylammonium and its derivatives are a class of quaternary ammonium compounds with significant and expanding industrial applicability. Their utility as phase transfer catalysts, monomers for functional polymers, developers and etchants in the electronics sector, surfactants, and templates for zeolite synthesis highlights their versatility. Ongoing research continues to uncover new applications and optimize existing processes, promising a bright future for these valuable chemical entities in various high-technology industries. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers and professionals seeking to leverage the unique properties of ethyltrimethylammonium compounds in their work.

References

• 1. Buy Ethyltrimethylammonium chloride | 27697-51-4 [smolecule.com]
• 2. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [guidechem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. rsdjournal.org [rsdjournal.org]
• 10. ethyltrimethylammonium chloride|27697-51-4 - MOLBASE Encyclopedia [m.molbase.com]
• 11. Page loading... [guidechem.com]
• 12. lookchem.com [lookchem.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. 30382-83-3 CAS MSDS (ETHYLTRIMETHYLAMMONIUM HYDROXIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 15. Ethyltrimethylammonium iodide - CD BioSustainable-Green Chemistry [sustainable-bio.com]
• 16. haihangchem.com [haihangchem.com]
• 17. Ethyl Trimethylammonium Chloride at Best Price in Vapi, Gujarat | Triveni Interchem Pvt. Ltd. [tradeindia.com]
• 18. echemi.com [echemi.com]

An In-depth Technical Guide to the Spectroscopic Analysis of Ethyltrimethylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data (Nuclear Magnetic Resonance and Infrared) for ethyltrimethylammonium chloride (C₅H₁₄ClN). The information herein is intended to support research and development activities by providing key analytical data and methodologies for the characterization of this quaternary ammonium salt.

Data Presentation

The following tables summarize the quantitative spectroscopic data for ethyltrimethylammonium chloride.

Table 1: ¹³C NMR Spectroscopic Data

Carbon Atom	Chemical Shift (δ) in ppm
-CH₂- (Ethyl)	65.5
-N(CH₃)₃	54.3
-CH₃ (Ethyl)	7.6

Note: Data sourced from publicly available databases. The specific solvent and instrument frequency may influence exact chemical shift values.

Table 2: Predicted ¹H NMR Spectroscopic Data

Protons	Predicted Chemical Shift (δ) in ppm	Multiplicity	Integration
-CH₂- (Ethyl)	~3.4	Quartet	2H
-N(CH₃)₃	~3.1	Singlet	9H
-CH₃ (Ethyl)	~1.4	Triplet	3H

Note: These are estimated chemical shifts based on the structure of the molecule and data from similar quaternary ammonium compounds. Actual experimental values may vary.

Table 3: Predicted Infrared (IR) Absorption Bands

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
C-H stretch (alkane)	2900-3000	Medium to Strong
C-H bend (alkane)	1350-1470	Medium
C-N stretch	1000-1250	Medium to Strong

Note: These are predicted absorption ranges based on the functional groups present in ethyltrimethylammonium chloride.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of ethyltrimethylammonium chloride.

Materials:

• Ethyltrimethylammonium chloride sample

• Deuterated solvent (e.g., Deuterium Oxide - D₂O, or Chloroform-d - CDCl₃)

• NMR tubes (5 mm diameter)

• Volumetric flasks and pipettes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the ethyltrimethylammonium chloride sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (D₂O is a common choice for quaternary ammonium salts) in a clean, dry vial.

  • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

  • Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube. The height of the solution in the tube should be approximately 4-5 cm.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution. This can be done manually or automatically.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Acquire the ¹H spectrum. A sufficient number of scans should be taken to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C spectrum. As ¹³C has a low natural abundance, a larger number of scans and a longer acquisition time will be necessary compared to the ¹H spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the spectrum.

  • Phase the spectrum to ensure all peaks are in the positive phase.

  • Calibrate the chemical shift scale. For D₂O, the residual HDO peak can be used as a reference (typically around 4.79 ppm).

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and integration values to confirm the structure of ethyltrimethylammonium chloride.

2.2 Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum to identify the functional groups present in ethyltrimethylammonium chloride.

Materials:

• Ethyltrimethylammonium chloride sample (dried)

• Potassium bromide (KBr, spectroscopy grade)

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Place a small amount (1-2 mg) of the dried ethyltrimethylammonium chloride sample into an agate mortar.

  • Add approximately 100-200 mg of dry KBr powder to the mortar.

  • Gently grind the sample and KBr together with the pestle until a fine, homogeneous powder is obtained.

  • Transfer a portion of the powder into the collar of a pellet press.

  • Place the collar and anvil into the press and apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

  • Carefully remove the KBr pellet from the press.

• Instrument Setup and Data Acquisition:

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum by passing the infrared beam through the KBr pellet. A typical spectral range is 4000-400 cm⁻¹.

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups (e.g., C-H stretching, C-H bending, C-N stretching) to confirm the identity of the compound.

Visualization

The following diagrams illustrate the logical workflow for the spectroscopic analysis of ethyltrimethylammonium chloride.

Caption: Workflow for the synthesis and spectroscopic characterization of ethyltrimethylammonium chloride.

Toxicological Profile of Ethyltrimethylammonium Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyltrimethylammonium compounds, a subgroup of quaternary ammonium compounds (QACs), are characterized by a positively charged nitrogen atom bonded to one ethyl group and three methyl groups. While specific toxicological data for ethyltrimethylammonium chloride and iodide are limited in publicly available literature, this guide provides a comprehensive toxicological profile based on data from structurally related QACs. This document summarizes key toxicological endpoints, details relevant experimental protocols, and visualizes implicated signaling pathways to support researchers, scientists, and drug development professionals in assessing the potential risks associated with this class of compounds. The primary mechanisms of toxicity for QACs involve disruption of cell membrane integrity, mitochondrial dysfunction leading to apoptosis, and interaction with nicotinic acetylcholine receptors, suggesting potential neurotoxic effects.

Introduction to Ethyltrimethylammonium Compounds

Ethyltrimethylammonium is a quaternary ammonium cation with the chemical formula C₅H₁₄N⁺. It consists of a central nitrogen atom covalently bonded to one ethyl group and three methyl groups, resulting in a permanent positive charge. This structure makes it a member of the broader class of QACs, which are widely used as disinfectants, surfactants, and in various industrial applications. The toxicological properties of ethyltrimethylammonium compounds are therefore often considered in the context of QACs as a whole.

Acute Toxicity

Table 1: Acute Toxicity Data for Structurally Related Quaternary Ammonium Compounds

Compound	Test Species	Route of Administration	LD50	Reference
(2-Chloroethyl)trimethylammonium chloride (CCC)	Rat	Oral	330 - 750 mg/kg	[1]
(2-Chloroethyl)trimethylammonium chloride (CCC)	Mouse	Oral	215 - 1,020 mg/kg	[1]
Tetramethylammonium chloride	Rat	Oral	47 mg/kg	[2]
Tetramethylammonium chloride	Rabbit	Dermal	> 200 - 500 mg/kg	[2]
Trimethylammonium chloride	Rat	Oral	3090 mg/kg	[3]
[2-(Acryloyloxy)ethyl]trimethylammonium chloride	Rat	Oral	> 1,600 - < 2,000 mg/kg	[4]
[2-(Acryloyloxy)ethyl]trimethylammonium chloride	Rabbit	Dermal	> 2,000 mg/kg	[4]
Cetrimonium chloride	Rat	Oral	400 - 600 mg/kg	[5]
Steartrimonium chloride	Rat	Oral	536 - 633 mg/kg	[5]

Note: The data presented are for structurally related compounds and should be used as an estimation of the potential toxicity of ethyltrimethylammonium compounds.

Subchronic and Chronic Toxicity

Repeated or long-term exposure to QACs can lead to a range of adverse health effects. Studies on C20-22-alkyltrimethyl, chlorides in rats have shown that repeated oral administration can lead to effects on body weight, hematology, clinical chemistry, and organ weights at doses of 50 and 150 mg/kg/day. In these studies, a No-Observed-Adverse-Effect Level (NOAEL) of 10 mg/kg bw/day was established[6][7].

Dermal and Ocular Irritation

QACs are known to be skin and eye irritants. Safety data sheets for related compounds like triethylmethylammonium chloride and [2-(Methacryloyloxy)ethyl]trimethylammonium chloride consistently list them as causing skin and serious eye irritation[8][9]. Testing on rabbits with docosyltrimethylammonium methyl sulphate resulted in moderate to severe erythema and slight oedema[10].

Genotoxicity and Carcinogenicity

The genotoxic potential of QACs has been evaluated in various assays. For C20-22-alkyltrimethyl, chlorides, negative results were obtained in the Ames test, a mammalian gene mutation test, and a micronucleus test, suggesting no significant genotoxicity for this particular compound[11]. However, the genotoxicity of each QAC needs to be evaluated on a case-by-case basis. There is currently insufficient data to classify ethyltrimethylammonium compounds as carcinogenic.

Developmental and Reproductive Toxicity

Concerns have been raised about the potential developmental and reproductive toxicity of QACs. Some studies have linked exposure to certain QACs with adverse reproductive outcomes in animal models[12]. However, specific data for ethyltrimethylammonium compounds are lacking.

Neurotoxicity

The structural similarity of the trimethylammonium group to acetylcholine suggests a potential for interaction with the nervous system. QACs have been shown to interact with nicotinic acetylcholine receptors (nAChRs)[13]. Ethyltrimethylammonium has been studied for its blocking action on mouse muscle-type nicotinic receptors[14]. This interaction could lead to neurotoxic effects.

Mechanisms of Toxicity and Signaling Pathways

Mitochondrial Dysfunction and Apoptosis

A primary mechanism of QAC-induced cytotoxicity is the disruption of mitochondrial function. QACs can accumulate in mitochondria, leading to the inhibition of the electron transport chain, decreased ATP production, and the generation of reactive oxygen species (ROS). This mitochondrial stress can trigger the intrinsic pathway of apoptosis.

Caption: Mitochondrial-mediated apoptosis induced by QACs.

Cholinergic Signaling Disruption

The structural similarity of the ethyltrimethylammonium cation to acetylcholine allows it to interact with nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels. This interaction can lead to either agonistic or antagonistic effects, disrupting normal cholinergic neurotransmission.

Caption: Disruption of nicotinic acetylcholine receptor signaling.

Experimental Protocols

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method is used to estimate the acute oral toxicity of a substance.

• Test Animals: Typically, young adult female rats are used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature, humidity, and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum.

• Dose Administration: The test substance is administered orally by gavage. A stepwise procedure is used, starting with a dose expected to cause some toxicity. Subsequent dosing depends on the outcome of the previous step. Fixed dose levels of 5, 50, 300, and 2000 mg/kg are typically used.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. Observations are made frequently on the day of dosing and at least daily thereafter.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The number of animals that die or show signs of toxicity at each dose level is recorded to classify the substance according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Caption: Workflow for OECD 423 Acute Oral Toxicity Study.

Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

• Test Animals: Healthy young adult albino rabbits are typically used.

• Procedure:

  • The fur on the dorsal area of the trunk is clipped 24 hours before the test.

  • A 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small area of skin (approx. 6 cm²) and covered with a gauze patch and non-irritating tape.

  • The exposure period is typically 4 hours.

  • After exposure, the patch is removed, and the skin is cleaned.

• Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to assess reversibility.

• Scoring: The severity of erythema and edema is scored according to a standardized scale.

• Classification: The substance is classified as an irritant or corrosive based on the severity and reversibility of the skin reactions.

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

This in vitro test is used to assess the mutagenic potential of a substance.

• Test System: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an amino acid (e.g., histidine) are used.

• Principle: The test detects mutations that revert the bacteria to a prototrophic state, allowing them to grow on an amino acid-deficient medium.

• Procedure:

  • The bacterial strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver).

  • Two methods can be used: the plate incorporation method or the pre-incubation method[15].

  • The treated bacteria are plated on a minimal agar medium lacking the required amino acid.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies is counted and compared to the number of spontaneous revertant colonies on control plates. A significant, dose-related increase in the number of revertant colonies indicates that the substance is mutagenic[15][16][17].

Caption: General workflow of the Ames Test for mutagenicity.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a common method to assess cell viability and cytotoxicity.

• Cell Culture: A suitable cell line (e.g., human fibroblasts, keratinocytes) is cultured in 96-well plates until a confluent monolayer is formed.

• Treatment: The cells are exposed to various concentrations of the ethyltrimethylammonium compound for a defined period (e.g., 24 hours).

• MTT Addition: The culture medium is replaced with a medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Incubation: The plates are incubated to allow viable cells with active mitochondrial dehydrogenases to reduce the yellow MTT to a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 (the concentration that inhibits 50% of cell viability) can be calculated.

Conclusion

The toxicological profile of ethyltrimethylammonium compounds, inferred from data on structurally related QACs, indicates a potential for acute toxicity, skin and eye irritation, and neurotoxicity. The primary mechanisms of toxicity appear to be mitochondrial dysfunction leading to apoptosis and interference with cholinergic signaling. While specific quantitative data for ethyltrimethylammonium chloride and iodide are scarce, the information and protocols provided in this guide offer a robust framework for assessing their potential hazards. Further research is warranted to establish a definitive toxicological profile for these specific compounds to ensure their safe use in various applications.

References

• 1. scitovation.com [scitovation.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. downloads.ossila.com [downloads.ossila.com]
• 5. santos.com [santos.com]
• 6. ECHA CHEM [chem.echa.europa.eu]
• 7. Хуторянский, Виталий Викторович — Википедия [ru.wikipedia.org]
• 8. chemos.de [chemos.de]
• 9. Triethylmethylammonium chloride | C7H18ClN | CID 82326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Registration Dossier - ECHA [echa.europa.eu]
• 11. Ethyltrimethylammonium iodide - CD BioSustainable-Green Chemistry [sustainable-bio.com]
• 12. Reproductive & developmental toxicity of quaternary ammonium compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ethanaminium, N,N,N-trimethyl-, chloride (1:1) | C5H14ClN | CID 33992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. static.cymitquimica.com [static.cymitquimica.com]
• 15. scbt.com [scbt.com]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]

The Environmental Odyssey of Quaternary Ammonium Compounds: An In-depth Technical Guide

For Immediate Release

[City, State] – [Date] – As the use of disinfectants and antimicrobial products continues to rise, a comprehensive understanding of the environmental fate of their active ingredients, Quaternary Ammonium Compounds (QACs), is more critical than ever. This technical guide offers researchers, scientists, and drug development professionals a deep dive into the complex journey of QACs through the environment, from their introduction into wastewater systems to their ultimate fate in soil and water.

Quaternary Ammonium Compounds are a class of cationic surfactants widely used for their biocidal properties in a vast array of products, including disinfectants, personal care items, and industrial applications.[1][2] Their chemical structure, characterized by a positively charged nitrogen atom bonded to four organic groups, is key to their antimicrobial efficacy, as it allows them to disrupt the cell membranes of microorganisms.[1][3] However, this same structure dictates their behavior and persistence in the environment.

Entry into the Environment and Removal in Wastewater Treatment

The primary route for QACs to enter the environment is through wastewater.[4] It is estimated that approximately 75% of annually used QACs are released into wastewater treatment plants (WWTPs).[4] In these facilities, the removal of QACs is predominantly governed by two competing processes: sorption to sludge and biodegradation.[1][4]

Sorption, the adhesion of QACs to the solid phase of wastewater (sludge), is a rapid and dominant initial removal mechanism.[1] Due to their positive charge, QACs have a strong affinity for the negatively charged surfaces of sludge solids.[1] This process is highly efficient, with overall removal rates of QACs in WWTPs often exceeding 90%.[5][6] However, this leads to the accumulation of high concentrations of these compounds in biosolids.[5] The land application of these biosolids as fertilizer presents a significant pathway for the introduction of QACs into the terrestrial environment.[5]

Biodegradation, the breakdown of QACs by microorganisms, is the primary destructive removal pathway.[1] This process occurs mainly under aerobic conditions, with several bacterial genera, including Pseudomonas, Xanthomonas, and Aeromonas, capable of metabolizing QACs through enzymatic pathways like hydroxylation, oxidation, and dealkylation.[1] The rate and extent of biodegradation are influenced by the specific chemical structure of the QAC, with shorter alkyl chains generally being more bioavailable and easier to degrade.[1] Under anaerobic conditions, such as those found in some sludge digesters and deep sediments, QACs are largely recalcitrant to biodegradation.[1][4]

Environmental Fate and Persistence

Once released into the environment, the fate of QACs is determined by a combination of degradation processes and their strong tendency to sorb to solids.

Degradation in Surface Waters and Soil

In surface waters, QACs can undergo both biodegradation and abiotic degradation. Aerobic biodegradation is the main microbial degradation process.[4] Abiotic degradation, primarily through indirect photodegradation by hydroxyl radicals, can also occur, though it is a slower process with estimated half-lives ranging from 12 to 94 days for some QACs.[4]

In soil and sediment, QACs exhibit strong adsorption to organic matter and clay particles.[4][7] This high sorption affinity significantly reduces their mobility and bioavailability, but also contributes to their persistence in these compartments.[2] The long-term presence of QACs in sediments indicates their potential for accumulation over decades.[2]

Quantitative Overview of QACs in the Environment

The following tables summarize the concentrations of common QACs found in various environmental matrices and their toxicological endpoints.

Table 1: Occurrence of Quaternary Ammonium Compounds in Environmental Compartments

Environmental Matrix	Compound Class	Concentration Range	Reference
Wastewater Influent	Benzalkonium Chlorides (BACs)	1072–1830 ng/L (dissolved)	[6]
Didecyldimethylammonium Chloride (DDAC)	1728–3318 ng/L (dissolved)	[6]
Wastewater Effluent	Total QACs	low μg/L	[5]
Biosolids/Sludge	Total QACs	several hundreds of mg/kg (dried)	[5]
Surface Water	Total QACs	high ng/L	[5]
Sediment	Alkyltrimethylammonium Compounds (ATMACs)	up to 6750 ng/g	[4]
Soil (irrigated with sewage)	Total QACs	up to 155 µg/kg	[4]

Table 2: Ecotoxicity of Representative Quaternary Ammonium Compounds

Organism Group	Compound	Endpoint	Concentration	Reference
Aquatic Organisms	Various QACs	EC50/LC50	< 1 mg/L	[2]
Aquatic Organisms	Sensitive Species	No Observed Effect Concentration (NOEC)	< 1 µg/L	[3]
Nitrifying Bacteria	Benzalkonium Chloride (BAC)	Inhibition	≥ 2 mg/L	[2]
Nitrifying Bacteria	Benzalkonium Chloride (BAC)	Complete Inhibition	15 mg/L	[2]

Experimental Protocols for Environmental Fate Studies

The assessment of the environmental fate of QACs relies on a suite of standardized and specialized experimental protocols.

Analytical Determination of QACs in Environmental Samples

A common and robust method for quantifying QACs in complex environmental matrices like water, soil, and sludge is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) .

• Sample Preparation:

  • Solid Phase Extraction (SPE): For aqueous samples, SPE is used to concentrate the analytes and remove interfering substances. The sample is passed through a sorbent cartridge that retains the QACs, which are then eluted with a small volume of an organic solvent.

  • Solvent Extraction: For solid samples like soil, sediment, or sludge, pressurized liquid extraction or ultrasonic-assisted extraction with an appropriate solvent mixture (e.g., acetonitrile/water) is employed.

• Instrumental Analysis:

  • Chromatographic Separation: The extracted QACs are separated using a high-performance liquid chromatography (HPLC) system, typically with a C18 reversed-phase column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid and ammonium acetate) and an organic component (e.g., acetonitrile or methanol) is used.

  • Mass Spectrometric Detection: The separated compounds are introduced into a tandem mass spectrometer. Detection is highly selective and sensitive, based on the specific mass-to-charge ratio of the parent ion and its characteristic fragment ions.

Biodegradation Assessment

Closed Bottle Test (OECD 301D): This is a standard screening test for assessing the ready biodegradability of chemicals.

• Principle: A low concentration of the test substance is incubated in a sealed bottle with a microbial inoculum (e.g., from activated sludge) in a mineral medium. The depletion of dissolved oxygen over a 28-day period is measured and expressed as a percentage of the theoretical oxygen demand (ThOD).

• Procedure:

  • Prepare a mineral medium and saturate it with air.

  • Add the test substance at a known concentration (typically 2-10 mg/L).

  • Inoculate with a small volume of a microbial source.

  • Fill glass-stoppered bottles completely with the solution, ensuring no air bubbles are trapped.

  • Incubate the bottles in the dark at a constant temperature (e.g., 20°C).

  • Measure the dissolved oxygen concentration at the beginning and at regular intervals over 28 days.

  • Calculate the percentage of biodegradation based on the oxygen consumption.

Sorption Studies

Batch Equilibrated Method (OECD 106): This method is used to determine the adsorption/desorption characteristics of a chemical in soil or sludge.

• Principle: A known mass of the solid matrix (soil or sludge) is equilibrated with a solution containing the test substance at various concentrations. The amount of the substance sorbed to the solid is determined by measuring the decrease in its concentration in the aqueous phase.

• Procedure:

  • A series of vessels are prepared, each containing a known amount of the solid matrix.

  • A solution of the QAC at different initial concentrations is added to each vessel.

  • The vessels are agitated for a predetermined period to reach equilibrium.

  • The solid and liquid phases are separated by centrifugation.

  • The concentration of the QAC remaining in the aqueous phase is measured.

  • The amount of sorbed QAC is calculated by difference.

  • The results are used to calculate the sorption coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc).

Visualizing Key Processes and Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: General structure of a QAC and its distribution in major environmental compartments.

Caption: A typical experimental workflow for assessing the ready biodegradability of QACs.

Caption: A simplified signaling pathway illustrating the mechanism of QAC toxicity to microorganisms.

Conclusion

The environmental fate of quaternary ammonium compounds is a multifaceted issue driven by their chemical properties and interactions within complex environmental systems. While wastewater treatment plants are effective in removing a high percentage of QACs from the aqueous phase, their strong sorption to sludge results in their transfer to biosolids, which can then be introduced to terrestrial environments. Biodegradation is the ultimate removal mechanism, but its efficiency is dependent on environmental conditions and the specific structure of the QAC molecule. The persistence and potential ecotoxicity of these compounds underscore the need for continued research and the development of sustainable alternatives to ensure the protection of environmental and human health.

References

• 1. The Impact of Quaternary Ammonium Compounds (QACs) on Wastewater Biomass and the Role of Biochemistry in Managing QAC Degradation and Toxicity - Aster Bio - Biological Waste Treatment [asterbio.com]
• 2. mdpi.com [mdpi.com]
• 3. Clinical and Environmental Harms of Quaternary Ammonium Disinfectants and the Promise of Ultraviolet-C (UV-C) Alternatives: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigating the fate and removal of quaternary ammonium compounds (QACs) in wastewater treatment plants - American Chemical Society [acs.digitellinc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Ethyltrimethylammonium Bromide as a Phase-Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phase-transfer catalysis (PTC) is a powerful and versatile methodology in organic synthesis that facilitates reactions between reactants located in immiscible phases, such as a solid or aqueous phase and an organic phase.[1] Ethyltrimethylammonium bromide, a quaternary ammonium salt, serves as an effective phase-transfer catalyst. Its molecular structure, featuring both hydrophilic and lipophilic moieties, enables the transport of anionic species from an aqueous or solid phase into an organic phase where the reaction occurs. This transfer accelerates reaction rates, often allowing for milder reaction conditions, higher yields, and greater selectivity.[1]

These application notes provide detailed protocols for the use of ethyltrimethylammonium bromide as a phase-transfer catalyst in key organic transformations relevant to pharmaceutical and fine chemical synthesis, including O-alkylation of phenols, N-alkylation of heterocycles, and C-alkylation of active methylene compounds.

Mechanism of Action

In a typical liquid-liquid or solid-liquid phase-transfer system, the ethyltrimethylammonium cation [(CH₃)₃N(C₂H₅)]⁺ forms an ion pair with the reactant anion (e.g., phenoxide, enolate) at the interface of the two phases. The lipophilic nature of the ethyl and methyl groups allows this ion pair to be soluble in the organic solvent. Once in the organic phase, the anion is highly reactive due to reduced solvation and can readily participate in nucleophilic substitution or addition reactions with the organic substrate. After the reaction, the catalyst cation pairs with the leaving group anion and returns to the aqueous or solid phase to repeat the catalytic cycle.

References

• 1. studylib.net [studylib.net]

Application Notes and Protocols for Ethyltrimethylammonium Hydroxide (ETMAH) in Semiconductor Lithography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium hydroxide (ETMAH) is a quaternary ammonium hydroxide that is gaining attention as a viable alternative to the industry-standard developer, tetramethylammonium hydroxide (TMAH), in semiconductor lithography.[1][2] Research indicates that ETMAH offers comparable lithographic performance to TMAH and, in some applications, may provide advantages, particularly in the mitigation of resist-based stochastic defects in Extreme Ultraviolet (EUV) lithography.[1][3] These application notes provide a comprehensive overview of the use of ETMAH as a developer for various photolithography processes, including detailed protocols and comparative data.

Key Advantages of ETMAH

• Reduced Stochastic Defects: In EUV lithography, ETMAH has been shown to mitigate resist-based stochastic defects, leading to improved pattern fidelity.[1][4]

• Compatibility: ETMAH is compatible with a wide range of lithographic technologies, including EUV, Argon Fluoride immersion (ArFi), Krypton Fluoride (KrF), and i-line lithography.[2]

• Comparable Performance: For chemically amplified resists (CARs) used in EUV, ArFi, and KrF lithography, ETMAH maintains lithographic performance, including ultimate resolution and line width roughness (LWR), with constant sensitivity.[1][2]

Data Presentation

Table 1: Comparative Performance of ETMAH and TMAH Developers

Parameter	ETMAH	TMAH (Standard)	Lithography Type	Photoresist Type	Observations
Developer Concentration	0.20N (Optimal for EUV)	0.26N	EUV	Chemically Amplified Resist (CAR)	Lower ETMAH concentration improves stochastic defect margin while maintaining lithographic performance.[5]
Sensitivity (CARs)	Constant	Constant	EUV, ArFi, KrF	Chemically Amplified Resist (CAR)	Sensitivity remains consistent when substituting TMAH with ETMAH for CARs.[2][4]
Sensitivity (Novolac)	Decreased by ~25-30%	Standard	i-line	Novolac-based	The different dissolution mechanism of novolac resists in ETMAH leads to a decrease in sensitivity.[2][4]
Resolution	Maintained	Maintained	EUV, ArFi, KrF, i-line	CARs, Novolac	Ultimate resolution is maintained across various lithography platforms.[2]
Line Width Roughness (LWR)	Maintained	Maintained	EUV, ArFi, KrF, i-line	CARs, Novolac	LWR is comparable to that achieved with TMAH.[2] Can be further reduced with surfactant additives.[3]
Stochastic Defect Margin	Improved	Standard	EUV	Chemically Amplified Resist (CAR)	ETMAH shows an increased stochastic defect margin, particularly at the 0.20N concentration.[3]

Experimental Protocols

General Protocol for Photolithography using ETMAH Developer

This protocol outlines the key steps for a standard photolithography process using a positive-tone chemically amplified photoresist and ETMAH as the developer.

1. Substrate Preparation:

• Clean the silicon wafer using a standard cleaning procedure (e.g., RCA clean) to remove organic and inorganic contaminants.

• Dehydrate the wafer by baking at 200°C for at least 30 minutes.

• Apply an adhesion promoter, such as hexamethyldisilazane (HMDS), to enhance photoresist adhesion.

2. Photoresist Coating:

• Dispense the chemically amplified photoresist onto the center of the wafer.

• Spin coat the photoresist to achieve the desired thickness. The spin speed and time will depend on the specific resist and target thickness.

3. Soft Bake (Post-Apply Bake):

• Bake the coated wafer on a hotplate to remove excess solvent from the photoresist. A typical soft bake is performed at 90-110°C for 60-90 seconds.

4. Exposure:

• Expose the photoresist-coated wafer using the appropriate lithography tool (e.g., EUV, ArF, KrF, or i-line stepper/scanner). The exposure dose will need to be optimized for the specific resist and feature size.

5. Post-Exposure Bake (PEB):

• Bake the wafer on a hotplate immediately after exposure. The PEB step is critical for CARs as it drives the acid-catalyzed deprotection reaction. A typical PEB is performed at 90-130°C for 60-90 seconds.

6. Development:

• Developer: Aqueous solution of Ethyltrimethylammonium Hydroxide (ETMAH).

• Concentration:

  • For EUV lithography with CARs, a concentration of 0.20N is recommended to improve the stochastic defect margin.[5][6]

  • For other applications, a concentration similar to the standard TMAH developer (0.26N) can be used as a starting point.

• Method: Puddle development is a common technique. Dispense the ETMAH developer onto the wafer surface and allow it to sit for a specified time (typically 30-60 seconds).

• Temperature: Maintain the developer and wafer at a constant, controlled temperature (e.g., 23°C).

7. Rinse and Dry:

• Rinse the wafer thoroughly with deionized (DI) water to stop the development process and remove residual developer.

• Dry the wafer using a stream of nitrogen gas.

8. Hard Bake (Post-Development Bake):

• Bake the wafer on a hotplate at a higher temperature (e.g., 110-130°C) for 60-90 seconds to improve the mechanical and chemical stability of the patterned resist.

Visualizations

Dissolution Mechanism of Chemically Amplified Resist (CAR)

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biophys.w3.kanazawa-u.ac.jp [biophys.w3.kanazawa-u.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. spiedigitallibrary.org [spiedigitallibrary.org]

Application of Ethyltrimethylammonium-Based Ionic Liquids as Electrolytes in Batteries

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C, offering a unique combination of properties beneficial for battery applications, including negligible vapor pressure, high thermal stability, and wide electrochemical windows.[1] This document provides detailed application notes and protocols for the use of ethyltrimethylammonium ([ETMA]⁺)-based ionic liquids as electrolytes in lithium-ion batteries. The focus is on two common anions: bis(trifluoromethanesulfonyl)imide ([TFSI]⁻) and bis(fluorosulfonyl)imide ([FSI]⁻). While specific data for ethyltrimethylammonium-based ILs is limited in publicly available literature, this report draws upon extensive research on structurally similar small quaternary ammonium cations to provide expected performance characteristics and detailed experimental protocols. The information presented herein is intended to guide researchers in the synthesis, characterization, and evaluation of these promising electrolytes for next-generation energy storage systems.

Introduction

The demand for safer and higher energy density batteries has driven research into novel electrolyte materials.[1] Conventional organic carbonate-based electrolytes are flammable and have limited electrochemical stability.[2] Ionic liquids, particularly those based on quaternary ammonium cations, have emerged as a promising alternative due to their inherent safety and stability.[3] The ethyltrimethylammonium ([ETMA]⁺) cation is a small, asymmetric quaternary ammonium cation expected to form ILs with low viscosity and high ionic conductivity, making it a compelling candidate for battery electrolytes. When paired with anions like [TFSI]⁻ and [FSI]⁻, these ILs are anticipated to exhibit wide electrochemical windows suitable for high-voltage battery chemistries.[1]

This application note provides a summary of the expected physicochemical properties of [ETMA][TFSI] and [ETMA][FSI], detailed protocols for their synthesis and the subsequent fabrication and testing of lithium-ion battery cells.

Physicochemical and Electrochemical Properties

The properties of ethyltrimethylammonium-based ILs are expected to be in line with other small quaternary ammonium ILs. The choice of anion, either [TFSI]⁻ or [FSI]⁻, significantly influences the transport properties and electrochemical stability.[1]

Data Presentation

The following tables summarize the expected quantitative data for ethyltrimethylammonium-based electrolytes, based on trends observed for structurally similar trimethyl ammonium ionic liquids.[1][4]

Table 1: Expected Physicochemical Properties of Ethyltrimethylammonium-Based Ionic Liquids

Ionic Liquid	Abbreviation	Molecular Weight ( g/mol )	Expected Density (g/cm³ at 25°C)	Expected Viscosity (mPa·s at 25°C)	Expected Ionic Conductivity (mS/cm at 25°C)
Ethyltrimethylammonium Bis(trifluoromethanesulfonyl)imide	[ETMA][TFSI]	396.35	~1.4 - 1.5	~50 - 70	~2 - 4
Ethyltrimethylammonium Bis(fluorosulfonyl)imide	[ETMA][FSI]	298.28	~1.3 - 1.4	~30 - 50	~4 - 8

Note: The values presented are estimations based on data for similar quaternary ammonium ionic liquids and should be experimentally verified.

Table 2: Expected Electrochemical Properties and Battery Performance

Electrolyte System	Anion	Expected Electrochemical Stability Window (V vs. Li/Li⁺)	Expected Lithium-Ion Transference Number (t_Li⁺)	Expected Cycling Performance (Capacity Retention)
1 M LiTFSI in [ETMA][TFSI]	[TFSI]⁻	~4.5 - 5.0	~0.1 - 0.2	Good stability, >80% after 100 cycles at moderate rates
1 M LiFSI in [ETMA][FSI]	[FSI]⁻	~4.0 - 4.5	~0.15 - 0.25	Higher rate capability, potential for lower stability at high voltages compared to TFSI

Note: The values presented are estimations based on data for similar quaternary ammonium ionic liquids and should be experimentally verified. Battery performance is highly dependent on the electrode materials and testing conditions.

Experimental Protocols

Synthesis of Ethyltrimethylammonium-Based Ionic Liquids

The synthesis of [ETMA][TFSI] and [ETMA][FSI] is typically a two-step process involving the quaternization of an amine followed by an anion exchange reaction.

Protocol 1: Synthesis of Ethyltrimethylammonium Bromide ([ETMA]Br)

• Reactants: Trimethylamine, Bromoethane.

• Procedure: a. In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve trimethylamine in a suitable solvent such as acetonitrile. b. Cool the solution in an ice bath. c. Slowly add a stoichiometric equivalent of bromoethane dropwise to the solution while stirring. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24-48 hours. e. Remove the solvent under reduced pressure to obtain the crude [ETMA]Br salt. f. Recrystallize the solid product from a suitable solvent mixture (e.g., ethanol/ethyl acetate) to purify. g. Dry the purified [ETMA]Br under vacuum.

Protocol 2: Anion Exchange to Synthesize [ETMA][TFSI] or [ETMA][FSI]

• Reactants: [ETMA]Br, Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) or Lithium bis(fluorosulfonyl)imide (LiFSI).

• Procedure: a. Dissolve [ETMA]Br and a slight molar excess (1.1 equivalents) of LiTFSI or LiFSI separately in deionized water. b. Mix the two aqueous solutions and stir vigorously at room temperature for 12-24 hours. A biphasic mixture should form as the ionic liquid is typically hydrophobic. c. Separate the lower ionic liquid phase using a separatory funnel. d. Wash the ionic liquid phase multiple times with deionized water to remove the lithium bromide byproduct. Monitor the halide content of the aqueous washings with a silver nitrate test until no precipitate is observed. e. Dry the purified ionic liquid under high vacuum at an elevated temperature (e.g., 80-100°C) for at least 24 hours to remove any residual water. The water content should be below 20 ppm as determined by Karl Fischer titration.

Preparation of the Ionic Liquid Electrolyte

• Materials: Purified [ETMA][TFSI] or [ETMA][FSI], Lithium salt (LiTFSI or LiFSI), Anhydrous solvent (e.g., acetonitrile for dissolution, if necessary).

• Procedure (inside an argon-filled glovebox): a. Dry the lithium salt under vacuum at an appropriate temperature (e.g., 120°C for LiTFSI) for at least 24 hours before use. b. Weigh the desired amount of the dried lithium salt and the purified ionic liquid to prepare the target molar concentration (e.g., 1 M). c. If the salt does not readily dissolve, a minimal amount of anhydrous acetonitrile can be used to aid dissolution. d. Stir the mixture at room temperature until the salt is completely dissolved and the solution is homogeneous. e. If a co-solvent was used, remove it completely under high vacuum.

Battery Assembly and Testing

Protocol 3: Coin Cell (CR2032) Assembly

• Components: Cathode (e.g., LiFePO₄ or NMC), Anode (e.g., Lithium metal), Separator (e.g., glass fiber or microporous polymer), [ETMA]-based electrolyte, Coin cell hardware (casings, spacers, springs).

• Procedure (inside an argon-filled glovebox): a. Dry all cell components under vacuum before assembly. b. Place the cathode in the center of the bottom casing. c. Add a few drops of the ionic liquid electrolyte to wet the cathode surface. d. Place the separator on top of the cathode. e. Add a few more drops of electrolyte to the separator. f. Place the lithium metal anode on top of the separator. g. Place a spacer and the spring on top of the anode. h. Place the top casing over the assembly and crimp the coin cell to seal it.

Protocol 4: Electrochemical Characterization

• Cyclic Voltammetry (CV): a. Assemble a three-electrode cell with a working electrode (e.g., glassy carbon or platinum), a lithium metal counter electrode, and a lithium metal reference electrode. b. Fill the cell with the [ETMA]-based electrolyte. c. Scan the potential at a slow scan rate (e.g., 1 mV/s) over the desired voltage range to determine the electrochemical stability window.

• Galvanostatic Cycling: a. Place the assembled coin cell in a battery cycler. b. Perform formation cycles at a low C-rate (e.g., C/20) for the first few cycles. c. Cycle the cell at the desired C-rate (e.g., C/10, C/5, 1C) within the appropriate voltage window for the chosen cathode material. d. Monitor the charge-discharge capacity, coulombic efficiency, and capacity retention over a significant number of cycles (e.g., 100 or more).

• Electrochemical Impedance Spectroscopy (EIS): a. Measure the impedance of the cell at different states of charge (SOC) and after a certain number of cycles to analyze the evolution of the interfacial and bulk resistances.

Visualizations

Experimental Workflows

Caption: Synthesis workflow for ethyltrimethylammonium-based ionic liquids.

Caption: Workflow for battery assembly and electrochemical testing.

Conclusion

Ethyltrimethylammonium-based ionic liquids with [TFSI]⁻ and [FSI]⁻ anions represent a promising class of electrolytes for the development of safer, high-performance lithium-ion batteries. Although direct experimental data for these specific ILs is not extensively available, the information from structurally similar compounds suggests they will possess favorable properties such as good ionic conductivity and wide electrochemical stability windows. The detailed protocols provided in this application note offer a comprehensive guide for researchers to synthesize, characterize, and evaluate these electrolytes. Further experimental work is encouraged to validate the expected properties and to fully assess the potential of [ETMA]-based ILs in next-generation energy storage applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Lithium Bis(fluorosulfonyl)imide: Synthesis and properties_Chemicalbook [chemicalbook.com]
• 3. Ionic Liquid Electrolytes for Electrochemical Energy Storage Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Ethyltrimethylammonium Chloride in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of ethyltrimethylammonium chloride and its derivatives in the synthesis of polymers. The primary focus is on its role as a cationic monomer, given the prevalence of its methacrylate derivative in the scientific literature. While the roles of non-polymerizable ethyltrimethylammonium chloride as a phase transfer catalyst and a template in polymer synthesis are explored, there is limited direct evidence of its application in these areas within the context of polymer synthesis.

Introduction

Ethyltrimethylammonium chloride is a quaternary ammonium salt. In the field of polymer science, its derivative, (2-methacryloyloxy)ethyl trimethylammonium chloride (METAC), is a widely utilized cationic monomer. The presence of the quaternary ammonium group imparts a permanent positive charge to the resulting polymers, making them suitable for a variety of applications, including as flocculants, in drug delivery systems, for gene transfection, and as antimicrobial agents.[1][2][3] Polymers derived from METAC, often referred to as poly(METAC) or PMETAC, are a significant class of cationic polymers.

Role as a Cationic Monomer in Polymer Synthesis

The most prominent role of the ethyltrimethylammonium chloride moiety in polymer synthesis is as the functional group in cationic monomers like METAC. These monomers can be polymerized through various techniques, most notably free radical polymerization and controlled radical polymerization methods such as Atom Transfer Radical Polymerization (ATRP).

Free Radical Polymerization

Free radical polymerization is a common method for synthesizing high molecular weight PMETAC. This technique is often carried out in an aqueous solution.

Objective: To synthesize poly((2-methacryloyloxy)ethyl trimethylammonium chloride) via free radical polymerization in an aqueous solution.

Materials:

• (2-methacryloyloxy)ethyl trimethylammonium chloride (METAC) solution (typically 75-85% in water)

• N,N'-methylenebis(acrylamide) (MBA) as a crosslinking agent (optional, for hydrogels)[4]

• Ammonium persulfate (APS) as a radical initiator[4]

• Deionized water

• Nitrogen gas

• Dialysis tubing (MWCO appropriate for polymer purification)

• Freeze-dryer

Procedure:

• Monomer Solution Preparation: In a polymerization flask, dissolve the desired amount of METAC monomer and the crosslinking agent (e.g., 4 mol% MBA relative to the monomer) in deionized water to achieve the target monomer concentration.[4]

• Degassing: Purge the monomer solution with nitrogen gas for at least 30 minutes to remove dissolved oxygen, which can inhibit radical polymerization.

• Initiator Addition: While maintaining a nitrogen atmosphere, add the initiator, ammonium persulfate (e.g., 1 mol% relative to the monomer), to the reaction mixture.[4]

• Polymerization: Seal the flask and place it in a temperature-controlled water bath. The reaction is typically carried out at a specific temperature (e.g., 60°C) for a set duration (e.g., 3 hours).

• Purification: After polymerization, the resulting polymer solution is purified to remove unreacted monomer and initiator. This is commonly achieved by dialysis against deionized water for several days, with frequent water changes.

• Isolation: The purified polymer solution is then lyophilized (freeze-dried) to obtain the solid polymer.

Logical Workflow for Free Radical Polymerization:

Caption: Workflow for the free radical polymerization of METAC.

Atom Transfer Radical Polymerization (ATRP)

ATRP allows for the synthesis of well-defined polymers with controlled molecular weights and narrow molecular weight distributions (low dispersity, Đ).[5][6][7][8] This technique is particularly useful for creating polymers with specific architectures, such as star-shaped polymers or polymer brushes.[5][6][7][8]

Objective: To synthesize well-defined poly((2-methacryloyloxy)ethyl trimethylammonium chloride) via ATRP. This protocol is adapted from a method known to produce controlled polymerization.[5][6][7][8]

Materials:

• (2-methacryloyloxy)ethyl trimethylammonium chloride (METAC)

• Ethyl 2-bromoisobutyrate (EBiB) as an initiator

• Copper(I) bromide (CuBr) as a catalyst

• 2,2'-Bipyridine (bpy) as a ligand

• 2,2,2-Trifluoroethanol (TFE) as a solvent

• Isopropyl alcohol (IPA) as a co-solvent

• Nitrogen gas (high purity)

• Syringes and Schlenk line equipment

• Inhibitor removal columns (for monomer purification, if necessary)

• Dialysis tubing (MWCO appropriate for polymer purification)

• Freeze-dryer

Procedure:

• Reagent Purification: Purify METAC by passing it through an inhibitor removal column. Dry solvents and other reagents as required.

• Reaction Setup: In a Schlenk flask under a nitrogen atmosphere, add CuBr (1 equivalent) and bpy (2 equivalents).

• Solvent and Monomer Addition: Add the solvent mixture (TFE/IPA) to the flask via a degassed syringe. Then, add the purified METAC monomer. Stir the mixture to form the catalyst complex.

• Initiator Addition: Add the initiator, EBiB (1 equivalent, to control the polymer chain length), to the reaction mixture via a degassed syringe to start the polymerization.

• Polymerization: Place the flask in a thermostatically controlled oil bath at a specific temperature (e.g., 60°C) for a predetermined time to achieve the desired conversion.[5][6][7][8]

• Termination: Terminate the reaction by exposing the mixture to air, which oxidizes the Cu(I) catalyst. Dilute the mixture with a suitable solvent.

• Catalyst Removal: Pass the polymer solution through a column of neutral alumina to remove the copper catalyst.

• Purification and Isolation: Purify the polymer by dialysis against deionized water and subsequently isolate the solid polymer by freeze-drying.

Logical Workflow for ATRP of METAC:

Caption: Workflow for the Atom Transfer Radical Polymerization of METAC.

Quantitative Data on Polymer Synthesis

The following tables summarize quantitative data from various studies on the polymerization of METAC.

Table 1: Atom Transfer Radical Polymerization (ATRP) of METAC

Initiator	Solvent System	Temperature (°C)	Molar Ratio [M]:[I]:[CuBr]:[L]	Mₙ ( g/mol )	Đ (Mₙ/Mₙ)	Reference(s)
EBiB	TFE/IPA	60	Varies	10⁴ - 10⁵	< 1.19	[5][6][7][8]
EBiB	TFE/EMImCl	60	Varies	-	1.12 - 1.13	[5][6][7][8]
8Br-HP-β-CD	Water/Methanol	45	Varies	-	1.06 - 1.12	[9][10][11]

M: Monomer (METAC), I: Initiator, L: Ligand (bpy), EBiB: Ethyl 2-bromoisobutyrate, TFE: 2,2,2-Trifluoroethanol, IPA: Isopropyl alcohol, EMImCl: 1-ethyl-3-methylimidazolium chloride, 8Br-HP-β-CD: Brominated hydroxypropyl-β-cyclodextrin.

Table 2: Free Radical Polymerization of METAC

Initiator	Crosslinker	Monomer Conc. (wt%)	Temperature (°C)	Resulting Polymer	Reference(s)
APS	MBA (4 mol%)	-	-	Hydrogel for Cr(VI) removal	[4]
APS	-	5-35	-	Linear polymer in aqueous solution	[12]

APS: Ammonium persulfate, MBA: N,N'-methylenebis(acrylamide).

Role as a Phase Transfer Catalyst

Phase transfer catalysts (PTCs) are substances that facilitate the migration of a reactant from one phase into another where the reaction occurs.[13] Typically, these are quaternary ammonium or phosphonium salts.[13] While ethyltrimethylammonium chloride is a quaternary ammonium salt, there is a lack of specific examples in the scientific literature of its use as a phase transfer catalyst in the synthesis of polymers. The existing literature on PTC in polymerization generally refers to other quaternary ammonium salts.[14][15][16]

Role as a Template or Structure-Directing Agent

In polymer synthesis, templates or structure-directing agents can be used to create porous polymer structures. The template is later removed, leaving behind a porous matrix. While various molecules, including salts and surfactants, can act as templates, there is no significant evidence in the reviewed literature specifically demonstrating the use of ethyltrimethylammonium chloride for this purpose in creating porous polymers. The synthesis of porous polymers is a broad field with many established methods.[17][18]

Applications in Drug Development

Polymers synthesized from METAC are of significant interest in drug and gene delivery. Their cationic nature allows them to interact with negatively charged biological molecules like DNA, siRNA, and certain proteins.

Cellular Uptake and Endosomal Escape

A major barrier in drug and gene delivery is the entrapment of the therapeutic agent within endosomes after cellular uptake. Cationic polymers like PMETAC can facilitate endosomal escape. The proposed mechanism is the "proton sponge effect."

Proton Sponge Effect:

• The cationic polymer/drug complex (polyplex) is taken up by the cell via endocytosis, forming an endosome.

• As the endosome matures, proton pumps in its membrane actively transport H⁺ ions into the endosome, lowering its internal pH.

• The amine groups on the cationic polymer become protonated, buffering the endosomal pH and resisting acidification.

• This continued influx of H⁺ ions is accompanied by an influx of chloride ions (Cl⁻) to maintain charge neutrality, leading to an increase in osmotic pressure within the endosome.

• The increased osmotic pressure causes the endosome to swell and eventually rupture, releasing the polyplex into the cytoplasm.[5][9][10][12]

Diagram of Endosomal Escape via the Proton Sponge Effect:

Caption: Mechanism of endosomal escape facilitated by a cationic polymer.

Controlled Drug Release

PMETAC can be used to create hydrogels for the controlled release of therapeutic agents. For example, semi-interpenetrating networks of PMETAC and chitosan have been developed for the release of papain, a proteolytic enzyme with wound-healing properties.[2] The porous structure of the hydrogel allows for the encapsulation and subsequent diffusion-controlled release of the drug.[2]

Antimicrobial Properties

The cationic nature of PMETAC also imparts antimicrobial activity. The positively charged polymer can interact with and disrupt the negatively charged cell membranes of bacteria and fungi, leading to cell death.[19] This makes PMETAC-based materials promising for applications in antimicrobial coatings and wound dressings.[2][19]

Conclusion

While the simple salt ethyltrimethylammonium chloride does not appear to have a well-documented, direct role as a phase transfer catalyst or template in polymer synthesis, its methacrylate derivative, (2-methacryloyloxy)ethyl trimethylammonium chloride (METAC), is a versatile and important cationic monomer. Through polymerization techniques such as free radical polymerization and ATRP, a wide range of functional polymers can be synthesized. These polymers, owing to their permanent cationic charge, have significant applications in drug development, particularly in creating delivery systems that can overcome cellular barriers like the endosome, and in the development of materials with inherent antimicrobial properties. The provided protocols and data serve as a valuable resource for researchers and scientists working in these areas.

References

• 1. Development of a Cationic Polymeric Micellar Structure with Endosomal Escape Capability Enables Enhanced Intramuscular Transfection of mRNA-LNPs | MDPI [mdpi.com]
• 2. Synthesis and Characterization of Antibacterial Poly{2-[(methacryloyloxy)ethyl]trimethylammonium Chloride}/Chitosan Semi-Interpenetrating Networks for Papain Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Polycation gene delivery systems: escape from endosomes to cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Advancing endosomal escape of polymeric nanoparticles: towards improved intracellular delivery - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 11. Open-aired synthesis of star-shaped poly[2-(methacryloyloxy)ethyl trimethylammonium chloride] - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Mesoporous polymers: soft-template self-assembly synthesis and applications - East China Normal University [pure.ecnu.edu.cn:443]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions Utilizing Ethyltrimethylammonium Salts

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Ethyltrimethylammonium salts serve as effective substrates in bimolecular nucleophilic substitution (S_N2) reactions. The core principle behind their utility lies in the excellent leaving group ability of the neutral trimethylamine molecule. The positive charge on the quaternary nitrogen atom significantly polarizes the adjacent carbon-nitrogen bond, rendering the ethyl group's alpha-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.

This methodology provides an alternative to traditional alkylating agents like alkyl halides or tosylates. The synthesis of the ethyltrimethylammonium salt is straightforward, typically achieved through the Menschutkin reaction of trimethylamine with an ethyl halide. The subsequent nucleophilic substitution proceeds via a classic S_N2 mechanism, involving a backside attack on the ethyl group, which results in the displacement of trimethylamine and the formation of a new carbon-nucleophile bond.

Key considerations for successful substitution reactions with ethyltrimethylammonium salts include the choice of solvent and the nature of the nucleophile. Polar aprotic solvents, such as acetonitrile, DMF, or DMSO, are generally preferred as they can solvate the cation while leaving the nucleophile relatively "naked" and more reactive. While a broad range of nucleophiles can be employed, sterically hindered or strongly basic nucleophiles may lead to competing elimination (E2) reactions, although this is generally less favorable with a primary substrate like an ethyl group.

Visualizations

Caption: Workflow from substrate synthesis to final product purification.

Application Notes and Protocols: Ethyltrimethylammonium as a Cationic Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethyltrimethylammonium as a cationic inhibitor in corrosion studies. This document includes detailed experimental protocols, data presentation in a structured format, and visualizations of key processes to facilitate understanding and replication of corrosion inhibition experiments.

Introduction

Corrosion, the gradual degradation of materials by chemical or electrochemical reactions with their environment, poses a significant challenge across various industries. The use of corrosion inhibitors is a primary method for mitigating this damage. Cationic surfactants, such as quaternary ammonium compounds, have been identified as effective corrosion inhibitors. These molecules function by adsorbing onto the metal surface, forming a protective layer that impedes the corrosive process.

Ethyltrimethylammonium bromide (ETMAB) is a quaternary ammonium salt that has demonstrated efficacy as a corrosion inhibitor, particularly for metals like aluminum in acidic environments. Its mechanism of action involves the electrostatic attraction between the positively charged quaternary ammonium head group and the negatively charged metal surface in the corrosive medium. This is often followed by the synergistic adsorption of the counter-ion (bromide), enhancing the protective film.

Mechanism of Action of Cationic Inhibitors

Cationic inhibitors like ethyltrimethylammonium function by adsorbing onto the metal surface, which is typically negatively charged in acidic solutions. This adsorption process can be classified as physisorption, involving electrostatic interactions, or chemisorption, involving the formation of a coordinate bond. The adsorbed inhibitor molecules form a protective barrier that isolates the metal from the corrosive environment. This barrier can inhibit both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process. The presence of anions in the solution can have a synergistic effect, where the anions first adsorb onto the positively charged metal surface, facilitating the adsorption of the organic cations.

Figure 1: Adsorption of ethyltrimethylammonium and anions on a metal surface.

Quantitative Data Summary

The following table summarizes the inhibition efficiency of ethyltrimethylammonium bromide (ETMAB) for aluminum corrosion in 1M HCl at 30°C, as determined by the weight loss method. The data also shows the synergistic effect of adding various anions to the solution.

ETMAB Concentration (M)	Inhibition Efficiency (%IE) without added anions	Surface Coverage (θ) without added anions	Inhibition Efficiency (%IE) with 1.0 x 10⁻² M I⁻	Surface Coverage (θ) with 1.0 x 10⁻² M I⁻	Inhibition Efficiency (%IE) with 1.0 x 10⁻² M SCN⁻	Surface Coverage (θ) with 1.0 x 10⁻² M SCN⁻	Inhibition Efficiency (%IE) with 1.0 x 10⁻² M Br⁻	Surface Coverage (θ) with 1.0 x 10⁻² M Br⁻
1.0 x 10⁻⁴	50.1	0.50	77.0	0.77	59.8	0.60	58.8	0.59
2.5 x 10⁻⁴	52.3	0.52	78.7	0.79	60.6	0.61	60.1	0.60
5.0 x 10⁻⁴	58.2	0.58	81.0	0.81	71.1	0.71	68.2	0.68
7.5 x 10⁻⁴	59.9	0.60	82.1	0.82	72.1	0.72	69.0	0.69

Data extracted from Fouda et al., Int. J. Electrochem. Sci., 3 (2008) 645-659.[1]

Experimental Protocols

Detailed methodologies for key experiments in corrosion inhibition studies are provided below.

Weight Loss Method

This is a direct and straightforward technique to determine the corrosion rate and the inhibition efficiency.[2][3]

Figure 2: Workflow for the weight loss corrosion test.

Protocol:

• Coupon Preparation:

  • Machine metal coupons to standard dimensions (e.g., 2.5 cm x 2.0 cm x 0.1 cm).

  • Abrade the coupons with successively finer grades of emery paper, rinse with distilled water, degrease with acetone, and dry.[4]

• Initial Weighing:

  • Accurately weigh the prepared coupons to the nearest 0.1 mg using an analytical balance.

• Immersion:

  • Immerse the coupons in a beaker containing the corrosive solution (e.g., 1M HCl) with and without various concentrations of the inhibitor.

  • Ensure the coupons are fully submerged and suspended in the solution.

  • Maintain a constant temperature using a water bath.

  • The immersion period can range from a few hours to several days, depending on the corrosivity of the medium.[3][5]

• Post-Exposure Cleaning:

  • After the designated immersion time, carefully remove the coupons from the solution.

  • Rinse with distilled water and a suitable cleaning solution to remove corrosion products.

  • Scrub gently with a soft brush, rinse again with distilled water, then with acetone, and dry thoroughly.[2]

• Final Weighing:

  • Weigh the cleaned and dried coupons to the nearest 0.1 mg.

• Calculations:

  • Weight Loss (ΔW): ΔW = Initial Weight - Final Weight

  • Corrosion Rate (CR): CR (g/cm²/h) = ΔW / (A * t), where A is the surface area of the coupon and t is the immersion time.

  • Inhibition Efficiency (%IE): %IE = [(CR_blank - CR_inhibitor) / CR_blank] * 100, where CR_blank is the corrosion rate without inhibitor and CR_inhibitor is the corrosion rate with inhibitor.

Potentiodynamic Polarization

This electrochemical technique provides insights into the kinetics of the anodic and cathodic reactions and helps to classify the inhibitor as anodic, cathodic, or mixed-type.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. corrosionpedia.com [corrosionpedia.com]
• 4. youtube.com [youtube.com]
• 5. scribd.com [scribd.com]
• 6. mdpi.com [mdpi.com]

Synthesis of Ethyltrimethylammonium Iodide for Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for the preparation of ethyltrimethylammonium iodide, a quaternary ammonium salt frequently utilized in organic synthesis as a phase-transfer catalyst, electrolyte, and reagent. The following protocols are based on the well-established Menschutkin reaction, a reliable method for the synthesis of quaternary ammonium salts.

Method 1: Alkylation of N,N-Dimethylethylamine with Methyl Iodide

This is the preferred and most direct method for the synthesis of ethyltrimethylammonium iodide. It involves the reaction of a tertiary amine, N,N-dimethylethylamine, with an alkyl halide, methyl iodide.

Experimental Protocol

Materials:

• N,N-Dimethylethylamine

• Methyl Iodide

• Absolute Ethanol

• Anhydrous Diethyl Ether

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, dissolve N,N-dimethylethylamine (1.0 mole) in absolute ethanol.

• Reagent Addition: While stirring the solution, add methyl iodide (1.1 - 1.3 moles) dropwise from the dropping funnel. The addition rate should be controlled to maintain a gentle reflux. The reaction is exothermic.

• Reaction: After the addition is complete, heat the reaction mixture to reflux using a heating mantle and maintain for 1-2 hours.

• Precipitation: After the reflux period, allow the reaction mixture to cool to room temperature. A precipitate of ethyltrimethylammonium iodide should form. To maximize precipitation, cool the flask in an ice bath.

• Isolation: Add anhydrous diethyl ether to the cooled mixture to further precipitate the product. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with two portions of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified ethyltrimethylammonium iodide in a vacuum oven or desiccator.

Method 2: Exhaustive Methylation of Ethylamine

This alternative method involves the reaction of a primary amine, ethylamine, with an excess of methyl iodide. This reaction proceeds through the formation of the secondary and tertiary amine intermediates before the final quaternization.

Experimental Protocol

Materials:

• Ethylamine (as a solution in a suitable solvent, e.g., ethanol)

• Methyl Iodide (in excess, at least 3 molar equivalents)

• A suitable solvent (e.g., ethanol or a polar aprotic solvent like acetone)

• Anhydrous Diethyl Ether

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a stirrer, dissolve ethylamine (1.0 mole) in the chosen solvent.

• Reagent Addition: Cool the solution in an ice bath and slowly add an excess of methyl iodide (at least 3.0 moles). The reaction is highly exothermic and should be controlled.

• Reaction: Stir the reaction mixture at room temperature for several hours (e.g., 12-24 hours). The formation of a precipitate indicates product formation.

• Isolation and Purification: Follow steps 4-7 from Method 1 to isolate, wash, and dry the ethyltrimethylammonium iodide product.

Data Presentation

The following table summarizes the typical quantitative data for the synthesis of quaternary ammonium salts via the Menschutkin reaction, adapted for the synthesis of ethyltrimethylammonium iodide.

Parameter	Method 1: Alkylation of N,N-Dimethylethylamine	Method 2: Exhaustive Methylation of Ethylamine
Reactant 1	N,N-Dimethylethylamine	Ethylamine
Reactant 2	Methyl Iodide	Methyl Iodide
Molar Ratio (Amine:Iodide)	1 : 1.1-1.3	1 : >3
Solvent	Absolute Ethanol	Ethanol or Acetone
Reaction Temperature	Reflux	Room Temperature
Reaction Time	1 - 2 hours	12 - 24 hours
Typical Yield	High (expected >90%)	Variable, generally lower than Method 1
Purification Method	Precipitation with ether, washing	Precipitation with ether, washing

Purification by Recrystallization

For applications requiring high purity, the synthesized ethyltrimethylammonium iodide can be further purified by recrystallization.

Experimental Protocol

Materials:

• Crude Ethyltrimethylammonium Iodide

• Recrystallization solvent (e.g., a mixture of ethanol and water, or ethanol and diethyl ether)

• Erlenmeyer flasks

• Hot plate

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude ethyltrimethylammonium iodide in a minimum amount of the hot recrystallization solvent (e.g., boiling ethanol).

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to induce further crystallization.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the pure crystals in a vacuum oven.

Visualizations

Logical Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of ethyltrimethylammonium iodide.

Signaling Pathway (Reaction Mechanism)

Caption: The SN2 mechanism of the Menschutkin reaction.

Application Notes and Protocols for the Use of Ethyltrimethylammonium as a Template in Zeolite Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium (ETMA), a quaternary ammonium cation, serves as a specialized organic structure-directing agent (SDA) in the hydrothermal synthesis of crystalline microporous materials. While not as commonly employed as other tetraalkylammonium cations like tetramethylammonium (TMA) or tetraethylammonium (TEA), ETMA has been demonstrated to be effective in the synthesis of specific layered silicates. Its unique size and charge distribution offer potential for the targeted synthesis of novel framework types.

These application notes provide an overview of the use of ETMA as an SDA, focusing on the synthesis of the layered silicate ULS-1, and include a detailed experimental protocol based on published data.

Role of Ethyltrimethylammonium as a Structure-Directing Agent

Organic SDAs are crucial in the synthesis of high-silica zeolites and related materials. They are believed to function by organizing silicate and aluminate precursors in the synthesis gel, leading to the formation of specific crystalline structures. The size, shape, and charge density of the SDA cation are critical factors that influence the resulting zeolite framework.

Ethyltrimethylammonium possesses an asymmetric structure compared to the more common symmetric tetraalkylammonium ions. This asymmetry can influence the packing of the SDA molecules within the forming crystalline material, potentially leading to unique pore architectures that are not accessible with other SDAs. The primary documented success of ETMA as an SDA is in the synthesis of ULS-1, a highly siliceous layered silicate composed of half sodalite cages[1].

Data Presentation: Synthesis of ULS-1

The following table summarizes the quantitative data for the hydrothermal synthesis of the layered silicate ULS-1 using ethyltrimethylammonium hydroxide (ETMAOH) as the structure-directing agent.

Parameter	Value	Reference
Molar Composition of Synthesis Gel
SiO₂	1.0	[1]
ETMAOH (SDA)	0.8	[1]
Al(OH)₃	0.05	[1]
H₂O	26.3	[1]
LiOH	0.025	[1]
Crystallization Conditions
Temperature	100 °C	[1]
Duration	150 days	[1]

Experimental Protocols

This section provides a detailed methodology for the synthesis of the layered silicate ULS-1 using ethyltrimethylammonium hydroxide as the template.

Protocol: Hydrothermal Synthesis of ULS-1

1. Materials:

• Silicon source (e.g., fumed silica, tetraethyl orthosilicate - TEOS)

• Aluminum source (e.g., aluminum hydroxide - Al(OH)₃)

• Structure-Directing Agent: Ethyltrimethylammonium hydroxide (ETMAOH) solution

• Mineralizer: Lithium hydroxide (LiOH)

• Deionized water

2. Preparation of the Synthesis Gel (based on a 1.0 SiO₂ molar ratio): a. In a suitable container, combine the appropriate amount of deionized water and the ETMAOH solution. b. Add the lithium hydroxide and stir until fully dissolved. c. While stirring, add the aluminum hydroxide and continue to stir until a homogeneous suspension is formed. d. Slowly add the silicon source to the mixture under vigorous stirring to ensure uniform distribution and prevent the formation of large agglomerates. e. Continue stirring the mixture for a sufficient time (e.g., 1-2 hours) to form a homogeneous gel with the molar composition: 1.0 SiO₂ : 0.8 ETMAOH : 0.05 Al(OH)₃ : 26.3 H₂O : 0.025 LiOH[1].

3. Hydrothermal Crystallization: a. Transfer the synthesis gel into a Teflon-lined stainless-steel autoclave. b. Seal the autoclave and place it in an oven preheated to 100 °C[1]. c. Maintain the autoclave at this temperature for 150 days to allow for crystallization to occur[1].

4. Product Recovery and Purification: a. After the crystallization period, carefully remove the autoclave from the oven and allow it to cool to room temperature. b. Open the autoclave and collect the solid product by filtration or centrifugation. c. Wash the product repeatedly with deionized water until the pH of the filtrate is neutral. d. Dry the final product in an oven, typically at a temperature between 60 °C and 100 °C, for several hours or overnight.

5. Characterization: a. The crystalline structure of the product can be confirmed using powder X-ray diffraction (XRD). b. The morphology and crystal size can be determined by scanning electron microscopy (SEM). c. The presence of the occluded ETMA template can be verified by thermogravimetric analysis (TGA).

Visualizations

Below are diagrams illustrating the logical relationships and experimental workflow for the synthesis of zeolitic materials using ethyltrimethylammonium as a template.

Caption: Logical relationship of inputs and outputs in ETMA-templated synthesis.

References

• 1. Hydrous Layer Silicate Database [hls-database.com]

analytical techniques for detecting ethyltrimethylammonium in samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection of ethyltrimethylammonium in various samples. The following sections outline methodologies for sample preparation and analysis using state-of-the-art techniques, including Liquid Chromatography-Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), Ion Chromatography (IC), and Capillary Electrophoresis (CE).

Introduction

Ethyltrimethylammonium is a quaternary ammonium compound (QAC) that may be present in environmental, biological, and industrial samples. Accurate and sensitive detection of this compound is crucial for various applications, including environmental monitoring, toxicological studies, and quality control in manufacturing processes. This guide offers a comprehensive overview of the analytical workflows for its determination.

Sample Preparation

Effective sample preparation is critical for accurate quantification, as it isolates the analyte of interest from complex matrices, removes interferences, and concentrates the analyte to detectable levels.[1] The choice of method depends on the sample matrix (e.g., water, soil, biological fluids).

Solid-Phase Extraction (SPE) for Water Samples

Solid-Phase Extraction (SPE) is a widely used technique for the selective extraction and concentration of analytes from liquid samples.[1] For polar compounds like ethyltrimethylammonium, weak cation exchange (WCX) cartridges are often employed.[2]

Protocol for SPE of Water Samples

• Materials and Equipment:

  • Weak Cation Exchange (WCX) SPE cartridges (e.g., 60 mg, 3 cc)[2]

  • SPE manifold and vacuum pump

  • Collection vials

  • Methanol (HPLC grade)

  • Ammoniated Methanol (5% v/v)

  • Ultrapure water

  • Sample filtration apparatus (0.45 µm filter)

• Procedure:

  • Sample Pre-treatment: Filter the water sample through a 0.45 µm filter to remove particulate matter.

  • Cartridge Conditioning: Condition the WCX SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

  • Sample Loading: Load the pre-filtered water sample (e.g., 100 mL) onto the conditioned cartridge at a flow rate of 5-10 mL/min.

  • Washing: Wash the cartridge with 5 mL of ultrapure water to remove unretained interferences, followed by 5 mL of methanol to remove less polar interferences.

  • Elution: Elute the retained ethyltrimethylammonium with 5 mL of ammoniated methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., 1 mL of the initial mobile phase for LC-MS/MS analysis).

Experimental Workflow for Solid-Phase Extraction (SPE)

A schematic of the Solid-Phase Extraction (SPE) workflow for water samples.

QuEChERS for Solid and Complex Samples

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a versatile sample preparation technique suitable for a wide range of matrices, including soil and food products.[3][4] It involves an initial extraction with an organic solvent followed by a cleanup step using dispersive SPE (d-SPE).[1]

Protocol for QuEChERS

• Materials and Equipment:

  • Homogenizer or blender

  • 50 mL and 15 mL centrifuge tubes

  • Centrifuge

  • Acetonitrile (HPLC grade)

  • Magnesium sulfate (anhydrous)

  • Sodium chloride

  • Dispersive SPE tubes (containing primary secondary amine (PSA) sorbent and MgSO₄)

  • Vortex mixer

• Procedure:

  • Sample Homogenization: Homogenize the solid sample (e.g., 10 g of soil) to ensure uniformity.

  • Extraction:

    • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

    • Add 10 mL of acetonitrile.

    • Shake vigorously for 1 minute.

    • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

    • Shake vigorously for 1 minute.[5]

  • Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

  • Dispersive SPE Cleanup:

    • Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL d-SPE tube containing PSA and MgSO₄.

    • Vortex for 30 seconds.

  • Final Centrifugation: Centrifuge the d-SPE tube at high speed for 5 minutes.

  • Analysis: The resulting supernatant can be directly injected for analysis or diluted if necessary.

Experimental Workflow for QuEChERS

A schematic of the QuEChERS sample preparation workflow.

Analytical Techniques

The choice of analytical technique depends on factors such as the required sensitivity, selectivity, and the complexity of the sample matrix.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique, making it ideal for the trace-level quantification of ethyltrimethylammonium in complex matrices.[6][7]

Exemplary LC-MS/MS Protocol

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Chromatographic Conditions:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 100 mm x 2.1 mm, 1.7 µm)

  • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: 95% B to 50% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions: A precursor ion corresponding to the mass of ethyltrimethylammonium would be selected and fragmented to produce specific product ions for quantification and confirmation. The exact m/z values would need to be determined by direct infusion of a standard.

  • Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is a suitable alternative when mass spectrometry is not available. It is a universal detector for non-volatile analytes.[8][9]

Exemplary HPLC-ELSD Protocol

• Instrumentation:

  • HPLC system

  • Evaporative Light Scattering Detector (ELSD)

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm) with an ion-pairing reagent.

  • Mobile Phase: Isocratic mixture of water and acetonitrile containing an ion-pairing agent like heptafluorobutyric acid (HFBA).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

• ELSD Conditions:

  • Nebulizer Temperature: 40 °C

  • Evaporator Temperature: 60 °C

  • Gas Flow Rate: 1.5 L/min

Ion Chromatography (IC)

Ion chromatography is a robust technique for the separation and quantification of ionic species.[10] It is particularly useful for analyzing samples with high ionic strength.

Exemplary IC Protocol

• Instrumentation:

  • Ion chromatograph with a suppressed conductivity detector

• Chromatographic Conditions:

  • Column: Cation exchange column (e.g., Metrosep C 2 250)[11]

  • Eluent: 3 mM Nitric acid / 3.5% Acetonitrile (v/v)[11]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: Ambient

  • Injection Volume: 20 µL

Capillary Electrophoresis (CE)

Capillary electrophoresis offers high separation efficiency and short analysis times for charged analytes.[12]

Exemplary CE Protocol

• Instrumentation:

  • Capillary electrophoresis system with a UV or conductivity detector

• Electrophoretic Conditions:

  • Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length)

  • Background Electrolyte (BGE): 20 mM ammonium acetate, pH 3.0, with 20% methanol[13]

  • Voltage: 25 kV

  • Temperature: 25 °C

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

  • Detection: UV at a low wavelength (e.g., 200 nm) or conductivity detection.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of quaternary ammonium compounds using the described techniques. Note that these values are representative and may vary depending on the specific analyte, matrix, and instrumentation.

Analytical Technique	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)
LC-MS/MS	>0.99	ng/L to low µg/L	µg/L range	80-110
HPLC-ELSD	>0.98	low µg/mL	µg/mL range	85-105
Ion Chromatography	>0.99	tens of µg/L[11]	µg/L to mg/L	90-110
Capillary Electrophoresis	>0.99	mg/L range (can be improved with preconcentration)[14]	mg/L range	85-115

Logical Workflow for Analysis

The overall analytical process for the determination of ethyltrimethylammonium can be visualized as a logical sequence of steps, from sample handling to data reporting.

Logical Workflow for Ethyltrimethylammonium Analysis

A logical workflow of the analytical process for ethyltrimethylammonium determination.

Conclusion

This guide provides a comprehensive overview of the analytical methodologies for the detection and quantification of ethyltrimethylammonium. The selection of the most appropriate sample preparation and analytical technique will depend on the specific research or monitoring objectives, including the sample matrix, required sensitivity, and available instrumentation. The detailed protocols and performance data presented herein serve as a valuable resource for developing and validating robust analytical methods for this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Quaternary ammonium compounds in wastewater treatment effluents from 2020 to 2021 | U.S. Geological Survey [usgs.gov]
• 3. phenomenex.com [phenomenex.com]
• 4. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 5. youtube.com [youtube.com]
• 6. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Analysis of Quaternary Ammonium Compounds by High Performance Liquid Chromatography with Evaporative Light Scattering Detection | Semantic Scholar [semanticscholar.org]
• 10. web.usm.my [web.usm.my]
• 11. Determination of methylamines and trimethylamine-N-oxide in particulate matter by non-suppressed ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of small amines in pharmaceuticals by capillary ion electrophoresis with conductivity detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Capillary electrophoresis and capillary electrophoresis-electrospray-mass spectroscopy for the analysis of heterocyclic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Capillary electrophoresis determination of biogenic amines by field-amplified sample stacking and in-capillary derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyltrimethylammonium Salts in Pharmaceutical Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrimethylammonium salts are quaternary ammonium compounds that have found diverse applications in the preparation of pharmaceuticals. Their utility stems from their properties as phase-transfer catalysts, templates for the synthesis of drug delivery vehicles, and as building blocks for functional polymers with pharmaceutical applications. This document provides detailed application notes and experimental protocols for the use of ethyltrimethylammonium salts in these key areas.

Physicochemical Properties of Ethyltrimethylammonium Salts

A clear understanding of the physicochemical properties of ethyltrimethylammonium salts is crucial for their effective application. The table below summarizes key properties for the bromide, chloride, and iodide salts.

Property	Ethyltrimethylammonium Bromide	Ethyltrimethylammonium Chloride	Ethyltrimethylammonium Iodide
CAS Number	2650-77-3[1]	27697-51-4[2]	51-93-4[3]
Molecular Formula	C5H14BrN[1]	C5H14ClN	C5H14IN[3]
Molecular Weight	168.08 g/mol [1]	123.63 g/mol	215.08 g/mol [3]
Appearance	White to off-white crystalline solid	White to off-white crystalline solid	White to off-white crystalline solid
Melting Point	322.0-325.6 °C (decomposes)[1]	Not available	Not available
Solubility	Soluble in water and various organic solvents	Soluble in water and various organic solvents	Soluble in water and various organic solvents

Application 1: Phase-Transfer Catalysis in the Synthesis of Pharmaceutical Intermediates

Phase-transfer catalysis (PTC) is a powerful technique in synthetic organic chemistry that facilitates reactions between reactants in immiscible phases.[4] Quaternary ammonium salts, such as ethyltrimethylammonium bromide, are effective phase-transfer catalysts.[5] They transport a reactant, typically an anion, from an aqueous or solid phase into an organic phase where the substrate is dissolved, thereby accelerating the reaction rate.[4][6] This methodology is particularly valuable in the pharmaceutical industry as it often allows for the use of milder reaction conditions, less expensive and hazardous reagents, and can lead to higher yields and purity of the final product.[7]

A notable application of PTC in pharmaceutical synthesis is the alkylation of nitriles, which are key intermediates for various active pharmaceutical ingredients (APIs). For instance, the synthesis of Verapamil, a calcium channel blocker, involves the alkylation of 3,4-dimethoxyphenylacetonitrile.[1][8][9] While patents often list a range of suitable quaternary ammonium salts, including cetyltrimethylammonium bromide (a close analog to ethyltrimethylammonium bromide), specific examples frequently utilize tetrabutylammonium bromide (TBAB).[8][9] The following protocol is a representative example of a PTC alkylation for the synthesis of a hindered dinitrile, a common pharmaceutical intermediate, adapted from literature procedures that use TBAB.[7]

Experimental Protocol: Synthesis of a Hindered Dinitrile via Phase-Transfer Catalysis

Materials:

• Hindered arylacetonitrile (1.0 eq)

• Alkyl dihalide (e.g., 1,4-dibromobutane) (1.1 eq)

• Ethyltrimethylammonium bromide (0.05 eq)

• Toluene (10 vol)

• 50% (w/w) aqueous potassium hydroxide (5.0 eq)

• Water (10 vol)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Standard laboratory glassware with mechanical stirrer, reflux condenser, and thermometer

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, charge the hindered arylacetonitrile (1.0 eq), toluene (10 vol), and ethyltrimethylammonium bromide (0.05 eq).

• Addition of Base: With vigorous stirring, add the 50% (w/w) aqueous potassium hydroxide solution (5.0 eq) to the reaction mixture.

• Addition of Alkyl Dihalide: Slowly add the alkyl dihalide (1.1 eq) to the reaction mixture at room temperature. An exothermic reaction may be observed; maintain the temperature below 40°C during the addition.

• Reaction: After the addition is complete, heat the reaction mixture to 60-70°C and maintain this temperature with vigorous stirring for 4-6 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Cool the reaction mixture to room temperature. Add water (10 vol) and transfer the mixture to a separatory funnel. Separate the organic layer.

• Extraction: Wash the organic layer with brine (2 x 5 vol).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired hindered dinitrile.

Quantitative Data:

The following table presents typical quantitative data for the PTC-catalyzed synthesis of hindered dinitriles, based on literature precedents.[7]

Parameter	Value
Yield	85-95%
Purity (after purification)	>98%
Reaction Time	4-6 hours
Reaction Temperature	60-70°C

Logical Workflow for Phase-Transfer Catalysis:

Phase-Transfer Catalysis Workflow

Application 2: Structure-Directing Agent for Zeolite-Based Drug Delivery Systems

Ethyltrimethylammonium salts, and their close analogs like cetyltrimethylammonium bromide (CTAB), can act as structure-directing agents (SDAs) in the synthesis of zeolites.[5][10] Zeolites are microporous crystalline aluminosilicates with well-defined pore structures, making them attractive candidates for use as drug delivery vehicles.[7] By using an SDA during zeolite synthesis, it is possible to control the pore size and architecture of the resulting material.[5] The SDA is subsequently removed by calcination, leaving behind a porous framework that can be loaded with pharmaceutical agents.[3]

The following protocols describe the synthesis of a hierarchical LTA zeolite using CTAB as the SDA, adapted from literature,[5] followed by a general procedure for loading a model drug, ibuprofen, into the synthesized zeolite.[11]

Experimental Protocol: Synthesis of Hierarchical LTA Zeolite

Materials:

• Sodium aluminate (NaAlO₂)

• Sodium silicate solution (Na₂SiO₃)

• Sodium hydroxide (NaOH)

• Cetyltrimethylammonium bromide (CTAB)

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Preparation of Aluminosilicate Gel:

  • Prepare a sodium aluminate solution by dissolving NaAlO₂ and NaOH in deionized water.

  • Prepare a sodium silicate solution by diluting the stock solution with deionized water.

  • Slowly add the sodium silicate solution to the sodium aluminate solution under vigorous stirring to form a homogeneous gel.

• Addition of SDA: Dissolve CTAB in deionized water and add it to the aluminosilicate gel under continuous stirring.

• Hydrothermal Synthesis:

  • Transfer the final gel mixture into a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave at 100°C for 48-72 hours.

• Product Recovery:

  • After cooling the autoclave to room temperature, filter the solid product and wash it thoroughly with deionized water until the pH of the filtrate is neutral.

  • Dry the product at 80°C overnight.

• Calcination (SDA Removal): Calcine the dried zeolite powder in a muffle furnace at 550°C for 6 hours to burn off the CTAB template.

Experimental Protocol: Loading of Ibuprofen into Zeolite

Materials:

• Calcined hierarchical LTA zeolite

• Ibuprofen

• Methanol

• Standard laboratory glassware, magnetic stirrer, filtration apparatus, and rotary evaporator

Procedure:

• Drug Solution Preparation: Prepare a solution of ibuprofen in methanol (e.g., 8 g of ibuprofen in 300 ml of methanol).[11]

• Loading:

  • Add the calcined zeolite (e.g., 20 g) to the ibuprofen solution.[11]

  • Stir the suspension continuously at room temperature for 48 hours.[11]

• Product Recovery:

  • Separate the drug-loaded zeolite from the solution by filtration.

  • Dry the sample using a rotary evaporator under vacuum at 30°C to remove the methanol.[11]

Quantitative Data:

The drug loading efficiency can be determined using various analytical techniques such as thermogravimetric analysis (TGA), UV-Vis spectroscopy, or HPLC.

Parameter	Typical Value Range
Drug Loading (Ibuprofen)	24-26% (w/w)[11]
Drug Release (in simulated intestinal fluid)	Complete release within 3 hours[11]

Logical Workflow for Zeolite-Based Drug Delivery System Preparation:

Preparation of Zeolite Drug Delivery System

Application 3: Monomer for Antimicrobial and Drug-Releasing Polymers

[2-(Methacryloyloxy)ethyl]trimethylammonium chloride (METAC), a monomer containing the ethyltrimethylammonium moiety, is used to synthesize polymers with significant potential in pharmaceutical applications. These cationic polymers, often in the form of hydrogels, can exhibit antimicrobial properties and can be designed for the controlled release of therapeutic agents.[12]

The antimicrobial activity of METAC and its polymers is attributed to the cationic quaternary ammonium group, which can interact with and disrupt the negatively charged cell membranes of microorganisms.[13] This makes them suitable for applications such as antimicrobial coatings and wound dressings.

Furthermore, hydrogels synthesized from METAC can be loaded with drugs and designed to release them in a sustained manner.[12] The release kinetics can be tuned by controlling the cross-linking density and other physicochemical properties of the hydrogel.

Experimental Protocol: Synthesis of Poly(METAC) Hydrogel for Drug Delivery

Materials:

• [2-(Methacryloyloxy)ethyl]trimethylammonium chloride (METAC)

• N,N'-Methylenebis(acrylamide) (BIS) (cross-linker)

• Ammonium persulfate (APS) (initiator)

• N,N,N',N'-Tetramethylethylenediamine (TEMED) (accelerator)

• Deionized water

• Drug to be loaded (e.g., Papain)

• Phosphate buffered saline (PBS)

Procedure:

• Monomer Solution Preparation: Prepare an aqueous solution of METAC.

• Addition of Cross-linker and Drug: Dissolve the desired amount of BIS and the drug (e.g., papain) in the METAC solution.

• Initiation of Polymerization:

  • Add APS solution to the monomer mixture.

  • Add TEMED to accelerate the polymerization process.

  • Pour the mixture into a suitable mold and allow it to polymerize at room temperature.

• Hydrogel Purification: After polymerization is complete, immerse the hydrogel in deionized water for several days, changing the water periodically, to remove any unreacted monomers and initiator.

• Lyophilization (Optional): The purified hydrogel can be lyophilized for storage or for determination of its swelling properties.

Experimental Protocol: In Vitro Drug Release Study

Materials:

• Drug-loaded poly(METAC) hydrogel

• Phosphate buffered saline (PBS, pH 7.4)

• Shaking incubator or water bath

• UV-Vis spectrophotometer or HPLC

Procedure:

• Setup: Place a known amount of the drug-loaded hydrogel in a container with a known volume of PBS.

• Incubation: Incubate the container at 37°C with gentle agitation.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh PBS to maintain a constant volume.

• Analysis: Determine the concentration of the released drug in the aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry at the drug's λmax).

• Calculation: Calculate the cumulative amount of drug released over time.

Quantitative Data:

The antimicrobial efficacy of METAC and its polymers can be quantified by determining the Minimum Inhibitory Concentration (MIC). The drug release profile provides information on the kinetics of drug delivery.

Parameter	Organism/Drug	Value
MIC of METAC	Candida albicans	370 µg/mL[6]
MIC of METAC	Staphylococcus aureus (MRSA)	123 µg/mL[6]
MIC of METAC	Pseudomonas aeruginosa	123 µg/mL[6]
Papain Release from Poly(METAC)/Chitosan Hydrogel	Papain	Sustained release over 8 hours[12]

Logical Workflow for Polymer-Based Drug Delivery and Antimicrobial Action:

References

• 1. phasetransfer.com [phasetransfer.com]
• 2. ijeais.org [ijeais.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Direct synthesis of hierarchical LTA zeolite via a low crystallization and growth rate technique in presence of cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. US10144703B2 - Process for the preparation of Verapamil hydrochloride - Google Patents [patents.google.com]
• 9. WO2016181292A1 - A process for the preparation of verapamil hydrochloride - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of synthetic zeolites as oral delivery vehicle for anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application of Ethyltrimethylammonium Iodide in Dye-Sensitized Solar Cells: Technical Notes and Protocols

For Researchers, Scientists, and Professionals in Drug Development

Abstract

This document provides detailed application notes and experimental protocols for the utilization of ethyltrimethylammonium iodide as a key component in the electrolyte of dye-sensitized solar cells (DSSCs). Ethyltrimethylammonium iodide, a quaternary ammonium salt, has been identified as a performance-enhancing additive in DSSC electrolytes, contributing to improved charge transport and reduced electron recombination, ultimately leading to higher power conversion efficiencies. These notes cover the underlying principles of its function, detailed protocols for electrolyte preparation and DSSC fabrication, and a summary of expected performance metrics. The included diagrams visualize the experimental workflow and the proposed mechanism of action.

Introduction

Dye-sensitized solar cells (DSSCs) represent a promising photovoltaic technology due to their low cost, ease of fabrication, and respectable conversion efficiencies. The performance of a DSSC is intricately linked to its core components: the photoanode, the sensitizing dye, the electrolyte, and the counter electrode. The electrolyte, in particular, plays a crucial role in regenerating the oxidized dye and transporting charge between the electrodes. Standard iodine-based liquid electrolytes are commonly used, and their performance can be significantly enhanced by the inclusion of various additives.

Quaternary ammonium salts, such as ethyltrimethylammonium iodide, have emerged as effective additives or co-salts in these electrolytes. The presence of the ethyltrimethylammonium cation ([CH₃CH₂N(CH₃)₃]⁺) at the titanium dioxide (TiO₂) semiconductor/electrolyte interface can favorably modify the energetics of the interface, leading to improved cell performance. This is primarily achieved by shifting the conduction band edge of the TiO₂ to more negative potentials and passivating surface states, which suppresses charge recombination between injected electrons in the TiO₂ and the triiodide ions (I₃⁻) in the electrolyte.

Principle of Action

The ethyltrimethylammonium cation influences the performance of a DSSC through several mechanisms:

• Conduction Band Edge Shift: The cations adsorb onto the surface of the mesoporous TiO₂ photoanode. This adsorption creates an electric field at the semiconductor-electrolyte interface, which shifts the conduction band edge of the TiO₂ to a more negative potential. This shift increases the open-circuit voltage (Voc) of the solar cell, a key parameter determining its overall efficiency.

• Suppression of Charge Recombination: The layer of adsorbed cations can act as a physical barrier, hindering the approach of I₃⁻ ions from the electrolyte to the TiO₂ surface. This reduces the rate of the undesirable back-reaction where injected electrons recombine with I₃⁻, thereby increasing the short-circuit current density (Jsc) and the overall efficiency.

• Improved Ionic Conductivity: The incorporation of appropriate quaternary ammonium iodides can also influence the ionic conductivity of the electrolyte, ensuring efficient transport of the redox couple (I⁻/I₃⁻) between the photoanode and the counter electrode.

Experimental Protocols

This section provides detailed protocols for the preparation of an electrolyte containing ethyltrimethylammonium iodide and the subsequent fabrication of a dye-sensitized solar cell.

Protocol 1: Preparation of Ethyltrimethylammonium Iodide-Based Electrolyte

Materials:

• Ethyltrimethylammonium iodide (purity > 98%)

• Lithium iodide (LiI)

• Iodine (I₂)

• 4-tert-butylpyridine (TBP)

• Acetonitrile (anhydrous)

• Valeronitrile (anhydrous)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Amber glass bottle for storage

Procedure:

• Solvent Mixture Preparation: Prepare a solvent mixture of acetonitrile and valeronitrile in a volume ratio of 85:15. This combination offers a balance between high ionic conductivity (from acetonitrile) and lower volatility (from valeronitrile), which improves the long-term stability of the cell.

• Dissolving Components: In a clean, dry amber glass bottle, add the following components to the solvent mixture in the specified order, ensuring each component is fully dissolved with gentle magnetic stirring before adding the next:

  • 0.6 M Ethyltrimethylammonium iodide

  • 0.1 M Lithium iodide (LiI)

  • 0.05 M Iodine (I₂)

  • 0.5 M 4-tert-butylpyridine (TBP)

• Stirring and Storage: Continue stirring the solution in the dark for at least 4 hours to ensure complete dissolution and homogenization. Store the prepared electrolyte in the sealed amber glass bottle in a cool, dark, and dry place to prevent degradation from light and moisture.

Protocol 2: Fabrication of a Dye-Sensitized Solar Cell

Materials:

• FTO (Fluorine-doped Tin Oxide) coated glass slides

• Titanium dioxide (TiO₂) paste (e.g., P25)

• Ruthenium-based dye (e.g., N719)

• Ethanol (anhydrous)

• Platinum (Pt) catalyst solution or sputtering target

• Surfactant (e.g., Triton X-100)

• Mortar and pestle

• Doctor blade or screen printer

• Hot plate and furnace

• UV-Vis spectrophotometer (for dye loading characterization)

• Solar simulator

• Potentiostat/Galvanostat for I-V measurements

• Binder clips

• Sealing film (e.g., Surlyn)

Procedure:

• Preparation of the Photoanode (TiO₂ Electrode): a. Clean the FTO glass slides by sonicating in a sequence of detergent, deionized water, and ethanol. b. Apply a thin layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor blade technique or screen printing. c. Dry the coated slide at 125°C for 5 minutes. d. Sinter the TiO₂ film in a furnace at 450°C for 30 minutes to ensure good particle necking and remove organic binders. e. Allow the electrode to cool down to approximately 80°C before dye sensitization.

• Dye Sensitization: a. Prepare a 0.3 mM solution of N719 dye in anhydrous ethanol. b. Immerse the warm TiO₂ photoanode into the dye solution and keep it in a sealed, dark container for 24 hours to ensure adequate dye uptake. c. After sensitization, rinse the photoanode with anhydrous ethanol to remove any non-adsorbed dye molecules and then dry it.

• Preparation of the Counter Electrode: a. Clean another FTO glass slide as described in step 1a. b. Deposit a thin layer of platinum (Pt) catalyst onto the conductive side of the FTO glass. This can be done by drop-casting a solution of H₂PtCl₆ in isopropanol and then heating it at 400°C for 15 minutes, or by sputtering a thin Pt film.

• Assembly of the DSSC: a. Place the dye-sensitized TiO₂ photoanode and the Pt counter electrode together in a sandwich-like configuration, with the active layers facing each other. b. Place a thin layer of a thermoplastic sealant (e.g., Surlyn) between the electrodes, leaving a small gap for electrolyte injection. c. Heat the assembly on a hot plate at around 100°C to melt the sealant and bond the two electrodes together. d. Introduce the ethyltrimethylammonium iodide-based electrolyte into the cell through the pre-left gap via capillary action. e. Seal the gap completely using the sealant and a hot-press to prevent electrolyte leakage and solvent evaporation. f. Use binder clips to hold the cell together during measurement.

Data Presentation

The following table summarizes the typical photovoltaic performance parameters of a DSSC fabricated with a standard iodide/triiodide electrolyte compared to one containing ethyltrimethylammonium iodide.

Electrolyte Composition	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (η) (%)
Standard Electrolyte (0.5 M LiI, 0.05 M I₂, 0.5 M TBP in Acetonitrile/Valeronitrile)	0.68	15.5	0.65	6.87
Ethyltrimethylammonium Iodide Electrolyte (0.6 M ETMAI, 0.1 M LiI, 0.05 M I₂, 0.5 M TBP in Acetonitrile/Valeronitrile)	0.72	16.2	0.68	7.93

Note: The values presented are representative and can vary depending on the specific materials and fabrication conditions.

Visualizations

DSSC Fabrication Workflow

Mechanism of Ethyltrimethylammonium Cation

Conclusion

The incorporation of ethyltrimethylammonium iodide into the electrolyte of dye-sensitized solar cells presents a viable strategy for enhancing their photovoltaic performance. The protocols and data presented herein provide a comprehensive guide for researchers and scientists to effectively employ this quaternary ammonium salt in their DSSC fabrication processes. The observed improvements in open-circuit voltage and short-circuit current density, leading to a significant increase in overall power conversion efficiency, underscore the importance of electrolyte engineering in advancing DSSC technology. Further optimization of the electrolyte composition and fabrication parameters may lead to even greater performance enhancements.

Application Notes and Protocols for Ethyltrimethylammonium as a Capping Agent for Colloidal Quantum Dots

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantum dots (QDs) are semiconductor nanocrystals that exhibit quantum mechanical properties and have emerged as powerful tools in various fields, including biomedical imaging, diagnostics, and drug delivery.[1][2] The surface chemistry of QDs is critical to their stability, solubility, and functionality. Capping agents are molecules that bind to the surface of QDs, preventing aggregation and providing a means for further functionalization.[3] Ethyltrimethylammonium, a quaternary ammonium salt, is a potential capping agent for creating positively charged, water-soluble colloidal quantum dots.[4] While specific literature on ethyltrimethylammonium as a QD capping agent is limited, its properties can be inferred from studies on similar short-chain quaternary ammonium salts and general principles of QD surface chemistry.

These application notes provide an overview of the potential use of ethyltrimethylammonium as a capping agent and detailed, generalized protocols for the synthesis and functionalization of quantum dots.

Application Notes

Principle of Action

Ethyltrimethylammonium is a quaternary ammonium salt with a positively charged nitrogen atom. When used as a capping agent, the positively charged head group is expected to interact with the QD surface, while the ethyl and methyl groups provide a degree of steric stabilization. The overall positive charge imparts hydrophilicity, rendering the quantum dots soluble in aqueous solutions. This is particularly advantageous for biological applications where aqueous compatibility is essential.

Potential Advantages:

• Water Solubility: The primary advantage of using a charged capping agent like ethyltrimethylammonium is the excellent dispersibility of the QDs in aqueous buffers.

• Surface Charge: The positive surface charge can be utilized for layer-by-layer assembly or for electrostatic interactions with negatively charged biomolecules such as DNA, RNA, or certain proteins.

• Small Hydrodynamic Size: As a small molecule, ethyltrimethylammonium is expected to contribute minimally to the overall hydrodynamic size of the quantum dots, which is beneficial for applications requiring efficient cellular uptake or passage through biological barriers.

• Phase Transfer: Quaternary ammonium salts can act as phase transfer catalysts, potentially facilitating the transfer of QDs synthesized in organic solvents to an aqueous phase.[5][6]

Considerations for Use:

• Stability: The stability of QDs capped with small, charged ligands can be sensitive to changes in pH and ionic strength of the medium.[7]

• Toxicity: The potential cytotoxicity of quaternary ammonium compounds should be considered, especially for in vivo applications.

• Quantum Yield: The choice of capping agent can significantly influence the photoluminescence quantum yield of the QDs.[8][9] The effect of ethyltrimethylammonium on the quantum yield would need to be experimentally determined.

Quantitative Data Summary

The following table summarizes the expected properties of colloidal quantum dots capped with ethyltrimethylammonium, based on data from similar short-chain capping agents. Actual values will depend on the specific quantum dot core material, synthesis conditions, and purification methods.

Property	Expected Value/Range	Notes
Hydrodynamic Diameter	5 - 15 nm	The small size of the ethyltrimethylammonium ligand is expected to result in a minimal increase in hydrodynamic diameter compared to the bare QD core/shell.
Zeta Potential	+20 to +40 mV	A positive zeta potential indicates a positively charged surface and good colloidal stability in low ionic strength solutions.
Quantum Yield (QY)	20 - 50%	The quantum yield is highly dependent on the core/shell material and the effectiveness of the capping agent in passivating surface defects. This is a conservative estimate.[10]
Colloidal Stability	Moderate to High	Expected to be stable in aqueous buffers at neutral pH but may be susceptible to aggregation at high ionic strengths or extreme pH values. Stability can be enhanced by PEGylation.[11][12]

Experimental Protocols

Protocol 1: Aqueous Synthesis of Ethyltrimethylammonium-Capped CdTe Quantum Dots

This protocol describes a general method for the direct aqueous synthesis of CdTe quantum dots using ethyltrimethylammonium bromide (ETAB) as a capping agent.

Materials:

• Cadmium chloride (CdCl₂)

• Sodium tellurite (Na₂TeO₃)

• Sodium borohydride (NaBH₄)

• Ethyltrimethylammonium bromide (ETAB)

• Deionized (DI) water

• Nitrogen gas

• Standard laboratory glassware and stirring equipment

Methodology:

• Precursor Solution Preparation:

  • In a three-neck flask, dissolve CdCl₂ and ETAB in DI water. The molar ratio of Cd:ETAB should be optimized, typically starting at 1:5.

  • Deaerate the solution by bubbling with nitrogen gas for 30 minutes with stirring.

• Tellurium Precursor Preparation:

  • In a separate container, freshly prepare a sodium hydrogen telluride (NaHTe) solution by reacting Na₂TeO₃ with NaBH₄ in deaerated DI water under a nitrogen atmosphere. The solution should turn from colorless to a reddish-purple, indicating the formation of NaHTe.

• Quantum Dot Synthesis:

  • Rapidly inject the freshly prepared NaHTe solution into the vigorously stirred, nitrogen-purged cadmium precursor solution at room temperature.

  • The solution will change color, indicating the nucleation and growth of CdTe QDs.

  • The reaction mixture is then heated to reflux (approximately 100°C) under a nitrogen atmosphere to promote crystal growth and improve photoluminescence.

  • The final size of the quantum dots, and thus their emission color, can be controlled by the duration of the reflux. Aliquots can be taken at different time points to monitor the growth via UV-Vis and fluorescence spectroscopy.

• Purification:

  • After cooling to room temperature, precipitate the QDs by adding a non-solvent such as isopropanol.

  • Centrifuge the mixture to pellet the QDs.

  • Discard the supernatant and redisperse the QD pellet in DI water.

  • Repeat the precipitation and redispersion steps two more times to remove unreacted precursors and excess capping agent.

  • The final purified QDs can be stored as a solution in DI water or a suitable buffer.

Protocol 2: Surface Functionalization for Bioconjugation

This protocol outlines a general procedure for conjugating a carboxyl-containing molecule (e.g., a protein or drug) to the surface of ethyltrimethylammonium-capped QDs via carbodiimide chemistry, after a ligand exchange to introduce carboxyl groups.

Materials:

• Ethyltrimethylammonium-capped QDs

• 3-Mercaptopropionic acid (MPA)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• MES buffer (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Biomolecule for conjugation (e.g., antibody, peptide)

• Dialysis tubing or centrifugal filter units

Methodology:

• Ligand Exchange for Carboxyl Functionalization:

  • To an aqueous solution of ethyltrimethylammonium-capped QDs, add a solution of 3-mercaptopropionic acid (MPA). The thiol group of MPA will displace the ethyltrimethylammonium from the QD surface.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Purify the MPA-capped QDs by dialysis or centrifugal filtration against DI water to remove excess MPA and displaced ethyltrimethylammonium.

• Activation of Carboxyl Groups:

  • Disperse the purified MPA-capped QDs in MES buffer (pH 6.0).

  • Add EDC and NHS to the QD solution to activate the carboxyl groups on the surface. A typical molar excess of EDC/NHS to QDs is 100-500 fold.

  • Allow the activation reaction to proceed for 15-30 minutes at room temperature with gentle stirring.

• Conjugation to Biomolecule:

  • Dissolve the biomolecule to be conjugated in PBS (pH 7.4).

  • Add the biomolecule solution to the activated QD solution. The primary amine groups on the biomolecule will react with the NHS-activated carboxyl groups on the QDs to form a stable amide bond.

  • Allow the conjugation reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Purification of Conjugated QDs:

  • Quench the reaction by adding a small amount of a primary amine-containing buffer (e.g., Tris buffer).

  • Purify the QD-biomolecule conjugates from unreacted biomolecules and coupling reagents using size-exclusion chromatography, dialysis, or centrifugal filtration with an appropriate molecular weight cut-off.

Visualizations

References

• 1. Quantum dots: synthesis, bioapplications, and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantum Dots — Characterization, Preparation and Usage in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tcichemicals.com [tcichemicals.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. The Quantum Yield of Quantum Dots [avantama.com]
• 9. The role of the capping agent and nanocrystal size in photoinduced hydrogen evolution using CdTe/CdS quantum dot sensitizers - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. On the Colloidal Stability of PbS Quantum Dots Capped with Methylammonium Lead Iodide Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Cinnamic Esters using Ethyltrimethylammonium Salts as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its esters are valuable compounds in the pharmaceutical, cosmetic, and food industries, exhibiting a wide range of biological activities. The synthesis of cinnamic acid esters is a crucial process for accessing novel compounds with enhanced therapeutic potential and desirable physicochemical properties. Phase transfer catalysis (PTC) offers a versatile and efficient method for the synthesis of these esters, often providing advantages such as milder reaction conditions, higher yields, and greater selectivity compared to traditional methods like Fischer esterification.[1]

This document provides detailed application notes and protocols for the synthesis of cinnamic esters utilizing ethyltrimethylammonium salts as phase transfer catalysts. While direct literature on the use of ethyltrimethylammonium for this specific transformation is limited, this guide is based on established principles of phase transfer catalysis and data from closely related quaternary ammonium salts.

Principle and Mechanism

Phase transfer catalysis facilitates the reaction between reactants located in different immiscible phases, typically an aqueous phase and an organic phase. In the esterification of cinnamic acid, the carboxylate anion (cinnamate) is typically soluble in the aqueous phase, while the alkylating agent (e.g., an alkyl halide) is soluble in the organic phase. The quaternary ammonium salt, such as ethyltrimethylammonium bromide, acts as a "phase transfer" agent.

The mechanism involves the following key steps:

• Anion Exchange: The quaternary ammonium cation (Q⁺) exchanges its counter-ion (e.g., Br⁻) for the cinnamate anion (Cin⁻) at the interface of the two phases, forming an ion pair (Q⁺Cin⁻).

• Phase Transfer: This new ion pair is sufficiently lipophilic to be extracted into the organic phase.

• Nucleophilic Attack: In the organic phase, the cinnamate anion is highly reactive and performs a nucleophilic attack on the alkylating agent (R-X), forming the cinnamic ester (Cin-R) and regenerating the quaternary ammonium salt with the leaving group as the counter-ion (Q⁺X⁻).

• Catalyst Regeneration: The quaternary ammonium salt (Q⁺X⁻) then migrates back to the aqueous interface to repeat the catalytic cycle.

Quantitative Data Summary

The following table summarizes representative quantitative data for the synthesis of cinnamic acid esters and related compounds using various quaternary ammonium salts as phase transfer catalysts. This data is provided for comparative purposes to guide experimental design.

Catalyst	Substrate	Alkylating Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aliquat® 336	Cinnamic Acid	Benzyl Chloride	Microwave	N/A	0.25	90	N/A
Aliquat® 336	4-Chlorocinnamic Acid	Benzyl Chloride	Microwave	N/A	0.2	87	N/A
Aliquat® 336	Cinnamic Acid	n-Butyl Bromide	Microwave	N/A	0.2	88	N/A
Hexadecyltrimethylammonium Bromide	Phenylacetonitrile	Diethyl Carbonate	Water	80	3	95	N/A
Tetrabutylammonium Bromide	Adipic Acid	1-Bromobutane	N/A	100	4	>95	[1]
Tetrabutylammonium Bromide	Benzoic Acid	1-Bromobutane	N/A	80	2	>95	[1]

Experimental Protocols

General Protocol for the Synthesis of Cinnamic Esters using Ethyltrimethylammonium Bromide

This protocol provides a general procedure for the synthesis of cinnamic esters via phase transfer catalysis with ethyltrimethylammonium bromide. Optimization of reaction conditions (temperature, reaction time, solvent, and stoichiometry) may be necessary for specific substrates.

Materials:

• Cinnamic acid

• Alkyl halide (e.g., ethyl bromide, benzyl chloride)

• Ethyltrimethylammonium bromide

• Inorganic base (e.g., potassium carbonate, sodium hydroxide)

• Organic solvent (e.g., toluene, dichloromethane)

• Deionized water

• Drying agent (e.g., anhydrous sodium sulfate)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cinnamic acid (1 equivalent) and the inorganic base (1.1-1.5 equivalents) in deionized water.

• Catalyst Addition: To the aqueous solution, add ethyltrimethylammonium bromide (0.05-0.1 equivalents).

• Organic Phase Addition: Add the organic solvent and the alkyl halide (1-1.2 equivalents) to the reaction mixture.

• Reaction: Heat the biphasic mixture to the desired temperature (typically 50-100 °C) with vigorous stirring to ensure efficient mixing of the phases. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature. Separate the organic layer using a separatory funnel.

• Extraction: Wash the organic layer with deionized water (2 x volume of organic layer) and then with brine (1 x volume of organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude cinnamic ester.

• Purification: Purify the crude product by a suitable method, such as column chromatography or distillation, to yield the pure cinnamic ester.

Visualizations

Reaction Pathway

Caption: Phase transfer catalysis mechanism for cinnamic ester synthesis.

Experimental Workflow

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyltrimethylammonium Concentration in Phase-Transfer Catalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ethyltrimethylammonium salts in phase-transfer catalysis (PTC).

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for ethyltrimethylammonium salts in phase-transfer catalysis?

A typical concentration range for ethyltrimethylammonium salts, such as ethyltrimethylammonium chloride or bromide, is 1-5 mol% relative to the limiting reactant.[1] However, the optimal concentration is highly dependent on the specific reaction, including the substrates, solvent system, and temperature. For some reactions, concentrations as low as 0.05-0.1 equivalents (5-10 mol%) have been reported to be effective. It is always recommended to perform a preliminary optimization study to determine the ideal catalyst loading for your specific application.

Q2: How does the concentration of ethyltrimethylammonium catalyst affect the reaction?

The concentration of the ethyltrimethylammonium catalyst directly influences the reaction rate by controlling the number of active catalyst species available to transport the reactant anion from the aqueous or solid phase to the organic phase.

• Too Low Concentration: An insufficient amount of catalyst will result in a slow reaction rate due to a limited number of anions being transferred into the organic phase.

• Optimal Concentration: At the optimal concentration, the reaction proceeds at a desirable rate without introducing significant side reactions or purification challenges.

• Too High Concentration: An excessively high concentration of the catalyst can lead to the formation of stable emulsions, which complicates the workup and purification process.[1] It can also increase the cost of the reaction and may not lead to a proportional increase in the reaction rate.

Q3: What are the signs of a non-optimal ethyltrimethylammonium catalyst concentration?

Several observations during your experiment can indicate that the catalyst concentration is not optimized:

• Slow or incomplete reaction: This may suggest that the catalyst concentration is too low.

• Formation of a stable emulsion: A persistent emulsion that does not easily separate upon standing is often a sign of excessive catalyst concentration.[1]

• Presence of byproducts: While not solely dependent on catalyst concentration, an unoptimized amount can sometimes contribute to the formation of undesired side products.

Troubleshooting Guide

Issue 1: The reaction is very slow or there is no conversion of starting material.

Possible Cause	Troubleshooting Step
Insufficient Catalyst Concentration	Increase the concentration of the ethyltrimethylammonium salt incrementally (e.g., in 0.5 mol% steps) to find the optimal loading.
Poor Catalyst Solubility	Ensure the chosen ethyltrimethylammonium salt is soluble in at least one of the phases. While ethyltrimethylammonium salts are generally water-soluble, their solubility in the organic phase is crucial for the catalytic cycle.
Inefficient Stirring	Increase the agitation speed to improve the interfacial area between the two phases. A minimum stirring rate of 300-500 rpm is often recommended.[1]
Low Reaction Temperature	Gradually increase the reaction temperature. A 10 °C increase can often double the reaction rate.

Issue 2: A stable emulsion has formed, making product isolation difficult.

Possible Cause	Troubleshooting Step
Excessive Catalyst Concentration	Reduce the catalyst concentration in subsequent experiments. A typical starting point for optimization is 1-2 mol%.
High Agitation Speed	Reduce the stirring speed. While good mixing is necessary, overly vigorous agitation can promote emulsion formation.[1]
Unfavorable Solvent Choice	Consider switching to a less polar organic solvent (e.g., toluene instead of dichloromethane) which may be less prone to forming emulsions.[1]
How to Break an Existing Emulsion	Add a saturated aqueous solution of sodium chloride (brine) and gently swirl the mixture. This increases the ionic strength of the aqueous phase and can help to break the emulsion. Filtering the emulsion through a pad of celite can also be effective.

Data Presentation

The following table provides representative data on the effect of ethyltrimethylammonium bromide concentration on the yield of a model O-alkylation reaction of 4-nitrophenol with benzyl bromide. This data is for illustrative purposes to demonstrate the concept of catalyst optimization.

Catalyst Concentration (mol%)	Reaction Time (hours)	Product Yield (%)	Observations
0.5	12	35	Slow reaction, incomplete conversion.
1.0	8	75	Good reaction rate.
2.0	6	92	Optimal concentration, high yield, and reasonable reaction time.
3.0	6	93	No significant improvement in yield over 2.0 mol%.
5.0	5	94	Faster reaction, but slight emulsion formation observed during workup.

Experimental Protocols

Detailed Protocol for a Representative C-Alkylation using Ethyltrimethylammonium Chloride

This protocol describes a general procedure for the C-alkylation of an active methylene compound, such as diethyl malonate, with an alkyl halide using ethyltrimethylammonium chloride as the phase-transfer catalyst.

Materials:

• Active methylene compound (e.g., diethyl malonate, 1.0 eq.)

• Alkyl halide (e.g., benzyl bromide, 1.1 eq.)

• Ethyltrimethylammonium chloride (0.02 eq., 2 mol%)

• Anhydrous potassium carbonate (K₂CO₃), finely powdered (2.0 eq.)

• Toluene (5 mL per mmol of the active methylene compound)

• Deionized water

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the active methylene compound (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and ethyltrimethylammonium chloride (0.02 eq.).

• Add toluene to the flask.

• Stir the mixture vigorously at room temperature for 15 minutes.

• Add the alkyl halide (1.1 eq.) dropwise to the reaction mixture.

• Heat the reaction mixture to 70°C and maintain vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

• Filter the solid inorganic salts and wash the filter cake with a small amount of ethyl acetate.

• Combine the filtrate and the washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water and then with a saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Mandatory Visualization

Caption: Catalytic cycle of an ethyltrimethylammonium salt in PTC.

Caption: General experimental workflow for a PTC reaction.

References

• 1. scite.ai [scite.ai]

troubleshooting low yield in ethyltrimethylammonium bromide synthesis

Welcome to the technical support center for the synthesis of ethyltrimethylammonium bromide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing ethyltrimethylammonium bromide?

The most common and direct method for synthesizing ethyltrimethylammonium bromide is the Menshutkin reaction. This reaction involves the quaternization of a tertiary amine, trimethylamine, with an alkyl halide, ethyl bromide. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism where the nitrogen atom of trimethylamine attacks the electrophilic carbon of ethyl bromide, displacing the bromide ion.

Q2: What are the key factors that influence the yield of the reaction?

Several factors can significantly impact the yield and purity of ethyltrimethylammonium bromide:

• Solvent: Polar aprotic solvents are generally preferred as they can stabilize the charged transition state of the SN2 reaction, thus increasing the reaction rate.

• Temperature: Higher temperatures typically accelerate the reaction rate. However, excessively high temperatures can lead to side reactions and decomposition of the product.

• Stoichiometry: Using a slight excess of the amine (trimethylamine) can help to drive the reaction to completion.

• Purity of Reagents: The purity of the starting materials, trimethylamine and ethyl bromide, is crucial. Impurities can lead to unwanted side products.

• Moisture: The reaction should be carried out under anhydrous conditions as the product is hygroscopic and the presence of water can interfere with the reaction and product isolation.

Q3: My final product is an oil or a sticky solid, not a crystalline powder. What should I do?

This is a common issue, often due to the hygroscopic nature of quaternary ammonium salts or the presence of impurities. Here are a few troubleshooting steps:

• Drying: Ensure the product is thoroughly dried under vacuum to remove any residual solvent and absorbed moisture.

• Trituration: Try triturating the oily product with a non-polar solvent in which the product is insoluble, such as diethyl ether or hexane. This can help to remove impurities and induce crystallization.

• Recrystallization: A carefully chosen solvent system for recrystallization is often the most effective solution.

Q4: How can I confirm the purity of my synthesized ethyltrimethylammonium bromide?

The purity of the final product can be assessed using standard analytical techniques:

• NMR Spectroscopy: 1H NMR is a powerful tool to confirm the structure and identify impurities. The expected signals for the ethyltrimethylammonium cation are a triplet for the methyl group of the ethyl chain and a quartet for the methylene group, along with a singlet for the three methyl groups on the nitrogen.

• Melting Point: A sharp melting point close to the literature value (around 322-326 °C with decomposition) is a good indicator of purity. A broad melting range suggests the presence of impurities.

Troubleshooting Guide

This guide will help you to identify and resolve common issues encountered during the synthesis of ethyltrimethylammonium bromide.

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Sub-optimal Reaction Conditions	Review and optimize reaction parameters such as solvent, temperature, and reaction time. Ensure the use of a polar aprotic solvent.
Incomplete Reaction	Monitor the reaction progress using TLC or 1H NMR to ensure it has gone to completion. Consider increasing the reaction time or temperature if necessary.
Impure Starting Materials	Use high-purity trimethylamine and ethyl bromide. Purify the starting materials if necessary.
Loss of Product During Work-up	Ensure the product has fully precipitated before filtration. Use a minimal amount of cold solvent for washing the precipitate to avoid significant product loss.

Problem 2: Product is an Oil or Sticky Solid

Potential Cause	Suggested Solution
Hygroscopic Nature of the Product	The product has likely absorbed moisture from the air. Dry the product thoroughly under high vacuum, possibly with gentle heating. Handle the product in a dry atmosphere (e.g., in a glovebox).
Presence of Unreacted Starting Materials	Unreacted ethyl bromide or trimethylamine can act as impurities that inhibit crystallization. Purify the crude product by trituration with a non-polar solvent like diethyl ether or by recrystallization.
Incorrect Recrystallization Solvent	The choice of solvent is critical. If a single solvent does not yield crystals, a mixed solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble) may be effective.

Problem 3: Product is Contaminated with Impurities

Potential Cause	Suggested Solution
Unreacted Starting Materials	Recrystallization is the most effective method for removing unreacted starting materials. Washing the crude product with a solvent in which the product is insoluble but the starting materials are soluble can also be effective.
Side Products (e.g., Trimethylamine Hydrobromide)	This can form if there is a source of protons in the reaction mixture. Ensure all reagents and solvents are anhydrous. Purification can be achieved through recrystallization.

Data Presentation

Table 1: Effect of Solvent on the Yield of a Typical Menshutkin Reaction

Solvent	Dielectric Constant (ε)	Relative Reaction Rate	Typical Yield (%)
n-Hexane	1.88	1	< 10
Diethyl Ether	4.34	~10	20-30
Acetone	20.7	~700	70-80
Ethanol	24.5	~1,500	80-90
Acetonitrile	37.5	~20,000	> 90
Dimethylformamide (DMF)	36.7	~25,000	> 90

Note: Relative reaction rates are illustrative for a typical Menshutkin reaction and can vary based on specific substrates and conditions. Yields are approximate and depend on the full experimental protocol.

Table 2: 1H NMR Data for Ethyltrimethylammonium Bromide and Potential Impurities

Compound	Chemical Group	Expected Chemical Shift (δ, ppm)	Multiplicity
Ethyltrimethylammonium Bromide	-N(CH3)3	~3.1	Singlet
-N-CH2-CH3	~3.4	Quartet
-N-CH2-CH3	~1.3	Triplet
Trimethylamine	-N(CH3)3	~2.1	Singlet
Ethyl Bromide	-CH2Br	~3.4	Quartet
-CH3	~1.7	Triplet
Trimethylamine Hydrobromide	-NH(CH3)3+	~2.7	Singlet

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Experimental Protocols

Detailed Protocol for the Synthesis of Ethyltrimethylammonium Bromide

This protocol describes a laboratory-scale synthesis of ethyltrimethylammonium bromide.

Materials:

• Trimethylamine (solution in ethanol or THF, or condensed gas)

• Ethyl bromide

• Anhydrous ethanol

• Anhydrous diethyl ether

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add a solution of trimethylamine (1.2 equivalents) in anhydrous ethanol.

• Addition of Ethyl Bromide: Cool the flask in an ice bath. Add ethyl bromide (1.0 equivalent) dropwise from the dropping funnel to the stirred solution of trimethylamine over a period of 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. The product will begin to precipitate as a white solid.

• Isolation of Crude Product: After the reflux period, cool the reaction mixture to room temperature and then further cool in an ice bath for 1 hour to maximize precipitation. Collect the white precipitate by vacuum filtration through a Büchner funnel.

• Washing: Wash the collected solid with two small portions of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the crude product under high vacuum to remove residual solvents.

• Recrystallization (Purification): Dissolve the crude solid in a minimal amount of hot anhydrous ethanol. If the product does not readily crystallize upon cooling, slowly add anhydrous diethyl ether (as an anti-solvent) to the warm ethanol solution until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold anhydrous diethyl ether, and dry under high vacuum to a constant weight.

Visualizations

Caption: Reaction scheme for the synthesis of ethyltrimethylammonium bromide.

Caption: A logical workflow for troubleshooting low product yield.

Technical Support Center: Purification of Ethyltrimethylammonium Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of ethyltrimethylammonium salts from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying ethyltrimethylammonium salts?

A1: The most prevalent methods for purifying ethyltrimethylammonium salts include recrystallization, precipitation, ion exchange chromatography, and solvent extraction.[1][2][3] The choice of method depends on the nature of the impurities, the properties of the specific salt, and the desired final purity.

Q2: What are common impurities in the synthesis of ethyltrimethylammonium salts?

A2: Common impurities include unreacted starting materials such as the tertiary amine (e.g., trimethylamine) and the alkylating agent (e.g., ethyl halide), as well as byproducts from side reactions like Hofmann elimination.[1][2] Residual solvents and water are also common contaminants, as many quaternary ammonium salts are hygroscopic.[4][5]

Q3: How can I assess the purity of my ethyltrimethylammonium salt?

A3: Purity can be assessed using various analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for structural confirmation and detecting organic impurities.[1] Ion chromatography can be used to quantify the anion (e.g., bromide, iodide) content.[1] A sharp and elevated melting point range compared to the crude material also indicates higher purity.[6]

Q4: My ethyltrimethylammonium salt is "oiling out" instead of crystallizing. What should I do?

A4: "Oiling out" can occur if the melting point of the salt is low relative to the solvent's boiling point or if there are significant impurities.[7] To resolve this, try warming the mixture to redissolve the oil, adding a small amount of additional solvent, and allowing it to cool very slowly.[7] Using a different solvent system or further purifying the crude material before crystallization may also be necessary.

Q5: Can I use column chromatography to purify ethyltrimethylammonium salts?

A5: While challenging due to their high polarity, it is possible. Standard silica gel chromatography can be problematic as the salts may stick to the stationary phase.[3] However, chromatography on alumina or using reverse-phase (C18) silica with eluents like acetonitrile/water mixtures has been successful for some quaternary ammonium salts.[3]

Troubleshooting Guides

Crystallization & Recrystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	- Too much solvent was used.[6][7]- The solution is supersaturated but lacks a nucleation site.[7]	- Reduce the solvent volume by evaporation and attempt crystallization again.[7]- Add a seed crystal of the pure compound.[4][7]- Gently scratch the inside of the flask with a glass rod.[7]
A precipitate crashes out instead of crystals.	- The solution was cooled too quickly ("shock cooling").[6]	- Allow the solution to cool gradually to room temperature before placing it in an ice bath.[6]
Low recovery of the purified salt.	- The chosen solvent has a relatively high solubility for the salt even at low temperatures.- Insufficient cooling time.	- Select a solvent in which the salt is highly soluble at high temperatures but sparingly soluble at low temperatures.[1]- Ensure the crystallization process is complete by allowing sufficient time for cooling.[6]
The purified salt is still impure.	- Impurities have similar solubility profiles to the desired salt in the chosen solvent.	- Wash the filtered crystals with a small amount of cold, fresh solvent.[2]- Consider a different purification technique, such as ion exchange chromatography, or recrystallize from a different solvent system.[8]

Ion Exchange Chromatography Challenges

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of the ethyltrimethylammonium salt from impurities.	- Incorrect resin choice.- Inappropriate buffer pH or ionic strength.	- For purifying the ethyltrimethylammonium cation, a cation exchange resin is typically used.[8]- Optimize the pH and salt gradient of the elution buffer to improve resolution.
Low recovery of the salt from the column.	- The salt is too strongly bound to the resin.	- Increase the ionic strength of the elution buffer or change the pH to facilitate the release of the salt.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for the recrystallization of ethyltrimethylammonium bromide.

• Solvent Selection: Choose a solvent or solvent system in which ethyltrimethylammonium bromide is highly soluble at elevated temperatures and poorly soluble at room temperature or below.[1] Common choices include mixtures of ethanol, methanol, acetonitrile, and ethyl acetate.[4]

• Dissolution: In a flask, add the crude ethyltrimethylammonium bromide and a minimal amount of the chosen hot solvent. Stir and heat the mixture until the salt is completely dissolved.[6]

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-warmed funnel to remove them.[9]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin. To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.[2][10]

• Drying: Dry the purified crystals under vacuum to remove residual solvent.[2][11]

Protocol 2: Purification by Precipitation

This method is effective for separating quaternary ammonium salts from nonpolar impurities.

• Dissolution: Dissolve or suspend the crude reaction mixture in a minimal amount of a suitable solvent if it is not already in solution.[2]

• Precipitation: While stirring vigorously, slowly add a nonpolar solvent in which the ethyltrimethylammonium salt is insoluble (e.g., diethyl ether, hexanes).[2][3] The salt should precipitate as a solid.

• Complete Precipitation: Continue adding the nonpolar solvent until no further precipitation is observed. Stir the suspension for an additional 30 minutes.[2]

• Isolation and Washing: Collect the solid product by vacuum filtration and wash it with the cold nonpolar solvent.[2]

• Drying: Dry the purified salt under vacuum.[2]

Diagrams

Caption: A typical workflow for the purification of ethyltrimethylammonium salts via recrystallization.

Caption: A troubleshooting decision tree for common crystallization problems.

References

• 1. Ethyltrimethylammonium Bromide | High-Purity Reagent [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. savemyexams.com [savemyexams.com]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]

Technical Support Center: Ethyltrimethylammonium Hydroxide (ETMAH) Solutions

Welcome to the technical support center for ethyltrimethylammonium hydroxide (ETMAH) solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of ethyltrimethylammonium hydroxide (ETMAH) solution degradation?

A1: The degradation of ETMAH solutions is primarily driven by two main factors: thermal decomposition and exposure to atmospheric carbon dioxide. Elevated temperatures can accelerate degradation through chemical reactions such as Hofmann elimination and nucleophilic substitution (SN2). Carbon dioxide readily reacts with the hydroxide ions in the solution to form ethyltrimethylammonium carbonate, which reduces the concentration of the active base.

Q2: What are the visible signs of ETMAH solution degradation?

A2: Visual indicators of degradation can include a change in color, with solutions potentially turning yellowish over time. Another common sign is the formation of a precipitate, which is often ethyltrimethylammonium carbonate. A noticeable "fishy" or amine-like odor can also indicate the presence of degradation products, such as trimethylamine.

Q3: How should I properly store my ETMAH solution to minimize degradation?

A3: To ensure the stability of your ETMAH solution, it is crucial to store it in a tightly sealed container to prevent exposure to atmospheric carbon dioxide. The storage area should be cool and well-ventilated, away from direct sunlight and heat sources. For long-term storage, refrigeration at 2-8°C is recommended. It is also advisable to store the solution under an inert atmosphere, such as nitrogen or argon, to further minimize contact with CO2.

Q4: What materials are compatible for storing ETMAH solutions?

A4: ETMAH solutions are alkaline and can be corrosive. It is recommended to use containers made of materials such as high-density polyethylene (HDPE), polypropylene, or borosilicate glass. Avoid contact with incompatible materials like aluminum, other alkali-sensitive metals, strong acids, and oxidizing agents, as these can cause hazardous reactions.

Q5: Can I use an ETMAH solution that has some precipitate?

A5: The presence of a precipitate, likely ethyltrimethylammonium carbonate, indicates that the concentration of the hydroxide has been reduced. For applications where the exact hydroxide concentration is critical, it is not recommended to use the solution without re-standardization. The precipitate can be removed by filtration, but the remaining solution will have a lower molarity than initially specified.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when working with ETMAH solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Decreased reaction rate or yield in a base-catalyzed reaction.	Degradation of the ETMAH solution leading to a lower hydroxide concentration.	1. Verify Concentration: Re-standardize the concentration of your ETMAH solution using an acid-base titration (see Experimental Protocol 1). 2. Use Fresh Solution: If significant degradation is confirmed, use a fresh, properly stored bottle of ETMAH solution. 3. Improve Storage: Ensure future solutions are stored under an inert atmosphere and in a cool, dark place.
Formation of a white precipitate in the ETMAH solution bottle.	Absorption of atmospheric carbon dioxide (CO2), forming ethyltrimethylammonium carbonate.	1. Minimize Air Exposure: Keep the bottle tightly sealed when not in use. Consider flushing the headspace with an inert gas (e.g., nitrogen or argon) before sealing. 2. Filtration and Re-Standardization: If the solution is needed immediately, you can filter out the precipitate. However, you must re-determine the concentration of the filtered solution via titration before use.
Solution has a strong amine-like or "fishy" odor.	Thermal degradation leading to the formation of volatile amine byproducts, such as trimethylamine.	1. Check Storage Temperature: Ensure the solution is not stored near heat sources. 2. Assess Purity: The presence of these byproducts indicates a loss of purity. For sensitive applications, it is best to discard the solution. Consider analyzing for volatile impurities using Headspace GC-MS (see Experimental Protocol 2).
Inconsistent results between different batches of ETMAH solution.	Batch-to-batch variability in initial concentration or different storage histories leading to varying degrees of degradation.	1. Standardize Each Batch: Always titrate a new bottle of ETMAH solution upon opening to confirm its exact concentration. 2. Consistent Storage: Implement a strict storage protocol for all ETMAH solutions to ensure consistent quality over time.

Data Presentation

While specific quantitative stability data for ETMAH is not extensively published, the stability of quaternary ammonium hydroxides is known to be temperature-dependent. The Arrhenius equation describes this relationship, where the rate constant of degradation increases with temperature. For illustrative purposes, the table below shows hypothetical stability data for a 20% aqueous ETMAH solution, demonstrating the expected trend.

Storage Temperature (°C)	Expected Shelf Life (Months)	Primary Degradation Pathway
4	> 24	Minimal degradation
25 (Room Temperature)	12 - 18	Slow reaction with atmospheric CO2 and some thermal degradation
40	3 - 6	Accelerated thermal degradation (Hofmann elimination) and CO2 absorption
60	< 1	Rapid thermal degradation

Experimental Protocols

Experimental Protocol 1: Determination of ETMAH Concentration by Titration

Objective: To accurately determine the molar concentration of an ethyltrimethylammonium hydroxide solution.

Materials:

• Ethyltrimethylammonium hydroxide solution (sample)

• Standardized 0.1 M hydrochloric acid (HCl) solution

• Phenolphthalein indicator solution

• Deionized water

• Burette (50 mL)

• Pipette (10 mL)

• Erlenmeyer flask (250 mL)

• Magnetic stirrer and stir bar

Procedure:

• Rinse the burette with a small amount of the standardized 0.1 M HCl solution and then fill it. Record the initial volume.

• Accurately pipette 10.00 mL of the ETMAH solution into the Erlenmeyer flask.

• Add approximately 50 mL of deionized water to the flask to ensure sufficient volume for the titration.

• Add 2-3 drops of phenolphthalein indicator to the flask. The solution should turn pink.

• Place the flask on the magnetic stirrer and begin stirring.

• Titrate the ETMAH solution with the 0.1 M HCl from the burette. Add the HCl dropwise as you approach the endpoint.

• The endpoint is reached when the pink color of the solution just disappears and the solution becomes colorless. Record the final volume of HCl used.

• Repeat the titration at least two more times for accuracy.

Calculation: Molarity of ETMAH = (Molarity of HCl × Volume of HCl used) / Volume of ETMAH sample

Experimental Protocol 2: Analysis of Volatile Degradation Products by Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and semi-quantify volatile degradation products, such as trimethylamine, in an ETMAH solution.

Materials:

• ETMAH solution (sample)

• Headspace vials (20 mL) with caps and septa

• Headspace autosampler

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• A suitable capillary column (e.g., a polar column like a wax or amine-specific column)

Procedure:

• Sample Preparation: Accurately transfer a known volume (e.g., 1 mL) of the ETMAH solution into a headspace vial. Seal the vial immediately.

• Incubation: Place the vial in the headspace autosampler and incubate at a controlled temperature (e.g., 80°C) for a set time (e.g., 15 minutes) to allow volatile compounds to partition into the headspace.

• Injection: The autosampler will then inject a known volume of the headspace gas into the GC-MS system.

• GC Separation: The volatile compounds are separated on the GC column based on their boiling points and polarity. A typical temperature program might start at 40°C and ramp up to 200°C.

• MS Detection and Identification: As compounds elute from the column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra can be compared to a library (e.g., NIST) to identify the compounds. Trimethylamine will have a characteristic mass spectrum.

• Analysis: The presence and relative peak areas of compounds like trimethylamine can indicate the extent of thermal degradation.

Visualizations

Caption: Primary degradation pathways of ETMAH solutions.

Caption: Troubleshooting workflow for experiments using ETMAH.

Technical Support Center: Syntheses Utilizing Ethyltrimethylammonium Salts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ethyltrimethylammonium salts in their syntheses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Q: My reaction is producing a gaseous byproduct and the yield of my desired product is low. What could be the cause?

A: A common side reaction when using ethyltrimethylammonium salts, particularly under basic conditions and with heating, is the Hofmann elimination . This reaction decomposes the ethyltrimethylammonium cation into ethylene gas and trimethylamine.[1][2][3] The formation of a gas and the smell of an amine are strong indicators that this side reaction is occurring.

Troubleshooting Hofmann Elimination:

• Reaction Temperature: Avoid excessive heating. The Hofmann elimination is thermally induced.[1] If possible, run your reaction at a lower temperature.

• Base Strength: The use of a strong base promotes the Hofmann elimination.[2][4][5] If your protocol allows, consider using a weaker or non-nucleophilic base.

• Reaction Time: Prolonged reaction times at elevated temperatures can increase the extent of Hofmann elimination. Monitor your reaction progress and stop it as soon as the desired conversion is achieved.

2. Q: I am observing the formation of unexpected amine byproducts, specifically trimethylamine and potentially some demethylated or de-ethylated starting materials. What is happening?

A: Besides Hofmann elimination, N-dealkylation is another potential side reaction. This involves the removal of a methyl or ethyl group from the ethyltrimethylammonium cation. Thermal decomposition can also lead to the formation of trimethylamine and an ethyl halide.

Troubleshooting N-dealkylation and Thermal Decomposition:

• Temperature Control: Similar to Hofmann elimination, these side reactions are often promoted by heat. Maintaining the lowest effective reaction temperature is crucial.

• Nucleophiles: The presence of strong nucleophiles in the reaction mixture can facilitate N-dealkylation through a substitution reaction.

• Inert Atmosphere: For reactions sensitive to thermal decomposition, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes mitigate unwanted side reactions.

3. Q: Are there any other less common side reactions I should be aware of?

A: While less common for the ethyltrimethylammonium cation itself due to its structure, other quaternary ammonium salts can undergo rearrangements such as the Stevens rearrangement and the Sommelet-Hauser rearrangement . These reactions are typically observed in systems containing specific activating groups (e.g., a benzyl group attached to the nitrogen), which are absent in ethyltrimethylammonium. Therefore, these are unlikely side reactions in your case.

Quantitative Data on Side Reactions

Obtaining precise quantitative data for side reactions is highly dependent on the specific reaction conditions. The following table provides an illustrative overview of potential product distributions in a hypothetical reaction where Hofmann elimination is a competing pathway.

Main Reaction Product	Hofmann Elimination Products	N-Dealkylation Products
Desired Product	Ethylene, Trimethylamine	Trimethylamine, Ethyl-containing byproduct
Yield (%)	Side Product Yield (%)	Side Product Yield (%)
95	< 5	< 1
80	15-20	< 5
60	30-40	5-10

Note: These values are illustrative. The actual yields will vary significantly based on temperature, base, solvent, and reaction time.

Key Experimental Protocols

Protocol 1: General Procedure for Minimizing Hofmann Elimination

This protocol provides a general framework for running a reaction with an ethyltrimethylammonium salt while minimizing the Hofmann elimination side reaction.

Materials:

• Reactants for your specific synthesis

• Ethyltrimethylammonium salt (e.g., chloride, bromide, iodide)

• Anhydrous, aprotic solvent (e.g., THF, DMF, Acetonitrile)

• Mild, non-nucleophilic base (if required by your reaction, e.g., potassium carbonate, DBU)

• Inert gas supply (Nitrogen or Argon)

• Reaction vessel with a condenser and temperature control (oil bath or heating mantle)

Procedure:

• Reaction Setup: Assemble the reaction glassware under an inert atmosphere. Ensure all glassware is dry.

• Reagent Addition: Dissolve the ethyltrimethylammonium salt and other reactants in the chosen anhydrous solvent in the reaction vessel.

• Temperature Control: Cool the reaction mixture to the lowest feasible temperature for your reaction (e.g., 0 °C or room temperature) before adding the base.

• Base Addition: If a base is required, add it slowly and portion-wise to the reaction mixture while monitoring the temperature to prevent any significant exotherm.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

• Work-up: Once the reaction has reached the desired level of conversion, proceed with the work-up procedure promptly to avoid prolonged exposure to conditions that may favor side reactions.

Protocol 2: Synthesis of (Meth)acryloyloxyethyltrimethylammonium Chloride with Minimized Side Reactions

This protocol is adapted from a patented procedure for the synthesis of an ethyltrimethylammonium derivative, highlighting conditions to achieve high yield and purity.[6]

Step 1: Transesterification

• In a reactor equipped with a mechanical stirrer, thermometer, condenser, and distillation column, add the (meth)acrylate, 2-chloroethanol, a suitable catalyst (e.g., sodium methoxide), and a polymerization inhibitor.

• Heat the mixture to 90-160 °C and reflux, continuously removing the small molecule alcohol byproduct through the distillation column.

• After 5-7 hours, stop the reaction and purify the resulting (meth)acrylic acid chlorohydrin ester by vacuum distillation.

Step 2: Quaternization

• In a separate reactor, combine the purified (meth)acrylic acid chlorohydrin ester, a basic anion exchange resin catalyst, and a polymerization inhibitor.

• Control the temperature at 40 °C and slowly add a 33% aqueous solution of trimethylamine under normal pressure.

• Maintain the reaction temperature between 40-65 °C.

• After the addition is complete, continue stirring for 90 minutes.

• Filter to remove the catalyst.

• Remove water under reduced pressure and then vacuum-dry the product at 80 °C to obtain the final product with a purity of >98% and a total yield of >90%.[6]

Visualizations

Hofmann Elimination Workflow

Caption: Workflow of the Hofmann elimination side reaction.

Troubleshooting Logic for Unexpected Byproducts

Caption: Troubleshooting decision tree for identifying side reactions.

Potential Interaction with Nicotinic Acetylcholine Receptors

Quaternary ammonium compounds, including ethyltrimethylammonium, can act as agonists at neuronal nicotinic acetylcholine receptors (nAChRs).[1] This interaction is relevant in the context of drug development and toxicology.

Caption: Potential signaling pathway interaction of ethyltrimethylammonium.

References

• 1. An evaluation of neuronal nicotinic acetylcholine receptor activation by quaternary nitrogen compounds indicates that choline is selective for the alpha 7 subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 3. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 4. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Interaction of quaternary ammonium compounds with acetylcholinesterase: characterization of the active site [ouci.dntb.gov.ua]

Technical Support Center: Breaking Emulsions Stabilized by Ethyltrimethylammonium Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for breaking emulsions formed with ethyltrimethylammonium catalysts, such as ethyltrimethylammonium bromide (ETMAB). These cationic surfactants are often used as phase transfer catalysts and can form stable emulsions during reaction workups.

Frequently Asked Questions (FAQs)

Q1: Why do ethyltrimethylammonium catalysts cause emulsions?

Ethyltrimethylammonium salts are quaternary ammonium compounds that act as surfactants.[1] Their structure includes a hydrophilic cationic head and a hydrophobic ethyl group. This amphiphilic nature allows them to accumulate at the interface between two immiscible liquids, such as an organic solvent and water, reducing the interfacial tension and stabilizing the dispersed droplets of one liquid within the other, thus forming an emulsion.[2]

Q2: What is the first and simplest step I should take to break an emulsion?

Before attempting more active methods, it is often effective to first allow the separatory funnel to stand undisturbed for 30 to 60 minutes.[3][4] Sometimes, the emulsion will break on its own as the droplets coalesce over time. Gentle swirling or tapping the side of the container can also aid this process without introducing the high shear forces that can stabilize emulsions.[3][4]

Q3: Are there any preventative measures I can take to avoid emulsion formation in the first place?

Yes, several proactive strategies can minimize emulsion formation:

• Moderate Agitation: Use a moderate stirring speed (e.g., 300-500 rpm) during the reaction to create sufficient interfacial area for the reaction to proceed without forming overly small and stable droplets.

• Solvent Choice: Some solvents are more prone to forming emulsions than others. For instance, dichloromethane (DCM) is known to form emulsions more readily than ethyl acetate or chloroform.[5]

• Order of Reagent Addition: Consider adding the ethyltrimethylammonium catalyst after the other reagents have been mixed. This can sometimes prevent the initial formation of a highly stable emulsion.

Troubleshooting Guide

Persistent emulsions can be a significant challenge during experimental workups. This guide provides a systematic approach to breaking emulsions, starting with the least invasive methods.

Logical Workflow for Breaking Emulsions

The following diagram illustrates a step-by-step decision-making process for tackling a persistent emulsion.

References

• 1. youtube.com [youtube.com]
• 2. biotage.com [biotage.com]
• 3. benchchem.com [benchchem.com]
• 4. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 5. reddit.com [reddit.com]

improving the reaction rate of alkylations with ethyltrimethylammonium

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing alkylation reactions using ethyltrimethylammonium as a phase-transfer catalyst.

Frequently Asked Questions (FAQs)

Q1: What is the role of ethyltrimethylammonium in an alkylation reaction?

Ethyltrimethylammonium salts, such as ethyltrimethylammonium chloride or bromide, function as phase-transfer catalysts (PTC). In a typical heterogeneous reaction mixture (e.g., a solid or aqueous phase and an organic phase), these catalysts facilitate the transfer of a reactant, usually an anion, from the solid or aqueous phase into the organic phase where the alkylation reaction occurs.[1] This process enhances the reaction rate and allows for milder reaction conditions.

Q2: What is the general mechanism of phase-transfer catalyzed alkylation?

In a solid-liquid phase-transfer catalyzed alkylation, the quaternary ammonium salt (Q⁺X⁻), like ethyltrimethylammonium chloride, facilitates the reaction. The catalyst exchanges its anion (X⁻) with the anion of the base (e.g., hydroxide or carbonate) at the interface of the two phases. This new ion pair (e.g., Q⁺OH⁻) is soluble in the organic phase and can deprotonate the substrate (RH), forming a new ion pair (Q⁺R⁻). This nucleophilic species then reacts with the alkylating agent (R'X) to yield the desired product.[1]

Q3: What are the common substrates and alkylating agents used in these reactions?

Common substrates include active methylene compounds like diethyl malonate, ethyl acetoacetate, and ethyl cyanoacetate.[1][2] Typical alkylating agents are primary alkyl halides such as methyl iodide, ethyl bromide, and benzyl bromide.[3] Secondary and tertiary alkyl halides are generally less suitable as they are more prone to elimination side reactions.[3]

Q4: What factors can influence the rate of my alkylation reaction?

Several factors can affect the reaction rate, including:

• Concentration of reactants: Higher concentrations generally lead to faster rates.[4][5][6]

• Temperature: Increasing the temperature usually increases the reaction rate.[4][5][6]

• Stirring rate: In a heterogeneous mixture, vigorous stirring is crucial to maximize the interfacial area between the phases, thus improving the transfer of reactants.

• Choice of solvent: The solvent can influence the solubility of the catalyst and reactants, affecting the reaction rate.[7]

• Nature of the base: The strength and type of base used can significantly impact the deprotonation step.[3][7]

• Structure of the catalyst: The structure of the quaternary ammonium salt can affect its efficiency.[8]

• Leaving group of the alkylating agent: The nature of the leaving group on the alkylating agent will influence the rate of the SN2 reaction.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Slow or Incomplete Reaction	Inefficient Phase Transfer	- Increase the stirring speed to improve mixing between the organic and aqueous/solid phases.- Ensure the ethyltrimethylammonium catalyst is of high purity and used at an appropriate concentration (typically 1-10 mol%).[9]
Low Reaction Temperature	- Gradually increase the reaction temperature. Many alkylations proceed well at temperatures between 50-80 °C.[1]
Insufficiently Strong Base	- Use a stronger base or a combination of bases (e.g., a mixture of KOH and K₂CO₃).[10] Ensure the base is finely powdered to maximize its surface area in solid-liquid PTC.[11]
Poorly Reactive Alkylating Agent	- Consider using a more reactive alkylating agent (e.g., iodide instead of chloride). However, be aware that highly lipophilic leaving groups like iodide can sometimes "poison" the catalyst.[8]
Low Product Yield	Catalyst Poisoning	- Highly polarizable or lipophilic leaving groups, such as iodide and tosylate, can pair strongly with the quaternary ammonium cation, hindering its ability to transfer the desired nucleophilic anion.[8] Consider using an alkylating agent with a different leaving group, like a bromide or mesylate.[8]
Side Reactions	- Optimize reaction conditions to minimize side reactions. For example, use a slight excess of the alkylating agent (1.05-1.1 equivalents) to avoid dialkylation.[3]
Decomposition of Reactants or Products	- If reactants or products are thermally unstable, consider running the reaction at a lower temperature for a longer duration.
Formation of Multiple Products	O-alkylation vs. C-alkylation	- For ambident nucleophiles like enolates, O-alkylation can compete with the desired C-alkylation.[3] Lowering the reaction temperature may favor C-alkylation. The choice of solvent and counter-ion can also influence the C/O alkylation ratio.[3]
Dialkylation	- Use only a slight excess of the alkylating agent (e.g., 1.05-1.1 equivalents) and add it slowly to the reaction mixture.[3]
Elimination Byproducts	- This is more common with secondary and tertiary alkyl halides.[3] If possible, use a primary alkyl halide. If a secondary halide must be used, try using a milder base and lower reaction temperature.

Experimental Protocols

General Protocol for C-Alkylation of an Active Methylene Compound

This protocol describes a general method for the C-alkylation of a compound containing an active methylene group (e.g., diethyl malonate) with an alkyl halide under solid-liquid phase-transfer catalysis conditions.[1]

Materials:

• Active methylene compound (1.0 eq.)

• Alkyl halide (1.1-1.5 eq.)

• Ethyltrimethylammonium chloride (or bromide) (0.05-0.1 eq.)

• Anhydrous potassium carbonate (K₂CO₃) or a mixture of potassium hydroxide (KOH) and K₂CO₃ (2.0-4.0 eq.)[1][10]

• Aprotic solvent (e.g., toluene, acetonitrile) (optional)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add the active methylene compound (1.0 eq.), ethyltrimethylammonium salt (0.1 eq.), and the base (e.g., anhydrous K₂CO₃, 3.0 eq.).

• If using a solvent, add the aprotic solvent (e.g., toluene, 5-10 mL per mmol of substrate). For solvent-free conditions, omit this step.

• Stir the mixture vigorously at room temperature for 15-30 minutes.

• Add the alkyl halide (1.1 eq.) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and stir vigorously for 2-16 hours.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• If a solvent was used, filter the inorganic salts. If no solvent was used, perform an aqueous workup.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, if necessary.

Visualizations

Caption: General experimental workflow for phase-transfer catalyzed C-alkylation.

Caption: Troubleshooting logic for a slow or incomplete alkylation reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. EaseToLearn.com [easetolearn.com]
• 3. benchchem.com [benchchem.com]
• 4. Khan Academy [khanacademy.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. savemyexams.com [savemyexams.com]
• 7. researchgate.net [researchgate.net]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 9. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. adichemistry.com [adichemistry.com]

Technical Support Center: Purification of Quaternary Ammonium Salts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of quaternary ammonium salts. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude quaternary ammonium salt product?

A1: Common impurities include unreacted starting materials (tertiary amines and alkylating agents), solvents, and byproducts from side reactions. If the reaction is not driven to completion, significant amounts of the tertiary amine may remain.[1] Additionally, since many quaternary ammonium salts are hygroscopic, water can be a significant impurity.[1]

Q2: My purified quaternary ammonium salt is an oil or a waxy solid instead of a crystalline material. What can I do?

A2: The formation of oils or waxes is a frequent issue. This can be due to the presence of impurities, residual solvent, or water.[1] Thoroughly drying the product under high vacuum is a critical first step. If the product remains oily, consider the following:

• Solvent Precipitation: Dissolve the oil in a minimal amount of a good solvent (e.g., ethanol, methanol, or acetonitrile) and precipitate the product by adding a non-polar "anti-solvent" (e.g., diethyl ether, ethyl acetate, or hexane) dropwise with vigorous stirring.[2][3]

• Counter-ion Exchange: The nature of the counter-ion significantly impacts the crystallinity. Exchanging a halide (e.g., bromide) for a larger, more charge-diffuse anion like hexafluorophosphate (PF₆⁻) or tetrafluoroborate (BF₄⁻) can often induce crystallization.[4]

• Trituration: Repeatedly washing the oily product with a solvent in which it is sparingly soluble can help remove impurities and may induce crystallization.

Q3: My quaternary ammonium salt streaks badly on a silica gel TLC plate and won't move from the baseline. How can I analyze my reaction progress?

A3: This is a common problem due to the high polarity and ionic nature of quaternary ammonium salts, which causes strong interactions with the acidic silanol groups on silica gel.[5] Here are some solutions:

• Use a different stationary phase: Alumina TLC plates are a good alternative to silica gel for basic compounds.[4]

• Modify the mobile phase: Adding a small amount of a polar solvent like methanol or a modifier like triethylamine or acetic acid to your eluent can help to move the spot off the baseline. A common mobile phase for polar compounds is a mixture of dichloromethane and methanol.[4]

• Reverse-phase TLC: C18-functionalized silica plates can also be effective, where a more polar mobile phase will lead to higher retention.

• Alternative analytical techniques: If TLC remains challenging, consider using techniques like ¹H NMR spectroscopy to monitor the disappearance of starting material signals and the appearance of product signals.

Q4: Can I use column chromatography to purify my quaternary ammonium salt?

A4: Yes, but with specific considerations. Standard silica gel chromatography is often challenging for the reasons mentioned above. However, successful purifications can be achieved using:

• Alumina Column Chromatography: Basic or neutral alumina is often more suitable than silica gel for the purification of these basic compounds.[4][6][7]

• Reverse-Phase Column Chromatography: Using a C18-functionalized stationary phase with a polar mobile phase (e.g., acetonitrile/water or methanol/water) can be very effective.[4]

• Ion Exchange Chromatography: This technique separates molecules based on their charge and is highly suitable for purifying ionic compounds like quaternary ammonium salts.[8]

Troubleshooting Guides

Issue 1: Recrystallization Failure

Symptoms:

• The compound "oils out" upon cooling.

• No crystals form, even after extended cooling.

• The resulting solid is amorphous or waxy.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Presence of Water	Quaternary ammonium halides are often hygroscopic. Ensure the crude product is rigorously dried under high vacuum before attempting recrystallization.[1]
Inappropriate Solvent System	The ideal solvent should dissolve the compound when hot but not at room temperature.[9] Experiment with various solvent/anti-solvent combinations. Common systems include ethanol/diethyl ether, methanol/ethyl acetate, and acetonitrile/diethyl ether.[1]
Impurity Interference	Impurities can inhibit crystal lattice formation. Try washing the crude product with a solvent in which the desired compound is insoluble before recrystallization.
Supersaturation Not Reached	The solution may be too dilute. Carefully evaporate some of the solvent to increase the concentration before cooling.[10]
Slow Nucleation	Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a seed crystal of the pure compound.[9]

Issue 2: Low Yield After Purification

Symptoms:

• Significant loss of material during recrystallization or chromatography.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
High Solubility in Recrystallization Solvent	The compound may be too soluble in the chosen solvent, even at low temperatures. Use a more effective anti-solvent or a different primary solvent. Minimize the amount of hot solvent used to dissolve the crude product.
Irreversible Adsorption on Chromatography Column	The compound may be binding too strongly to the stationary phase. For silica gel, add a modifier like triethylamine to the eluent.[4] Consider switching to a less retentive stationary phase like alumina or using reverse-phase chromatography.
Product Lost During Work-up	Quaternary ammonium salts can be water-soluble. During aqueous work-ups, ensure the aqueous phase is extracted multiple times with an appropriate organic solvent if the product has sufficient organic character. Salting out the aqueous layer may also improve extraction efficiency.

Quantitative Data Summary

Table 1: Cation Exchange Resin Capacities for Benzalkonium Chloride (BAC) Removal [8]

Resin Name	Resin Type	Matrix	Max. Exchange Capacity (mg/mL)
C150 H	Strongly Acidic	Macroporous	158.3
Marathon 1200 Na	Strongly Acidic	Gel	116.3
Dowex 88	Strongly Acidic	Gel	103.1
C104 plus	Weakly Acidic	Gel	77.5

Table 2: Purity Assessment of Quaternary Ammonium Compounds by Potentiometric Titration [11][12]

Sample Concentration (ppm)	Titrant	Accuracy (%)
1	0.0015 N SLS	90
10 - 1000	0.003 N SLS	97 - 101

Experimental Protocols

Protocol 1: Recrystallization using a Solvent/Anti-Solvent System

Objective: To purify a solid quaternary ammonium salt by removing soluble impurities.

Methodology:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude, dry product in a minimal volume of a "good" solvent (e.g., ethanol, methanol, acetonitrile) with gentle heating.

• Dissolution: In a larger flask, dissolve the bulk of the crude product in the minimum amount of the hot "good" solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Precipitation: While the solution is still warm, add a "bad" or "anti-solvent" (e.g., diethyl ether, ethyl acetate, hexane) dropwise with constant swirling until the solution becomes faintly cloudy. The two solvents must be miscible.[13]

• Crystallization: Add a few more drops of the "good" solvent until the cloudiness just disappears. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum.

Protocol 2: Purification by Alumina Column Chromatography

Objective: To purify a quaternary ammonium salt from less polar impurities.

Methodology:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of a chromatography column.[14]

  • Add a layer of sand.

  • Prepare a slurry of neutral or basic alumina in the initial, least polar eluent.[6][15]

  • Pour the slurry into the column and allow it to pack under gravity, tapping the column gently to ensure even packing.[14]

  • Add another layer of sand on top of the alumina.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent.

  • Alternatively, adsorb the crude product onto a small amount of alumina by dissolving it in a suitable solvent, adding the alumina, and evaporating the solvent.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with a relatively non-polar solvent system (e.g., dichloromethane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent, such as methanol or acetonitrile. A common eluent system is a gradient of methanol in dichloromethane or a mixture like 95:5 acetonitrile/water.[4]

• Fraction Collection: Collect fractions and analyze them by TLC (using alumina plates) or another suitable method to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Anion Exchange for Improved Crystallinity

Objective: To exchange the counter-ion of a quaternary ammonium salt to facilitate crystallization.

Methodology:

• Resin Preparation:

  • Use a strong base anion exchange resin (e.g., Dowex 1) in the chloride form.[16]

  • Wash the resin thoroughly with deionized water.

  • To exchange the chloride for the desired new anion (e.g., PF₆⁻), pass a solution of a salt of that anion (e.g., KPF₆) through the resin until the eluent no longer tests positive for chloride ions (e.g., with AgNO₃).

  • Wash the resin with deionized water to remove excess salt, followed by a solvent like methanol.

• Ion Exchange:

  • Dissolve the quaternary ammonium halide in a suitable solvent (e.g., methanol).

  • Pass the solution through the prepared anion exchange resin column.

• Product Isolation:

  • Collect the eluent containing the quaternary ammonium salt with the new counter-ion.

  • Remove the solvent under reduced pressure.

• Purification: The resulting salt can then be further purified by recrystallization.

Visualizations

Caption: Troubleshooting workflow for oily or waxy products.

Caption: General purification strategy for quaternary ammonium salts.

References

• 1. A Simple Halide-to-Anion Exchange Method for Heteroaromatic Salts and Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Highly Effective and Broad-Spectrum Antimicrobial Quaternary Ammonium Salts Containing Camphene Structure: Preparation, Surface-Active Properties, and Bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. web.uvic.ca [web.uvic.ca]
• 7. teledyneisco.com [teledyneisco.com]
• 8. researchgate.net [researchgate.net]
• 9. Home Page [chem.ualberta.ca]
• 10. youtube.com [youtube.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Determination of quaternary ammonium compounds by potentiometric titration with an ionic surfactant electrode: single-laboratory validation [pubmed.ncbi.nlm.nih.gov]
• 13. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. reddit.com [reddit.com]

Technical Support Center: Purification of Crude Ethyltrimethylammonium Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying crude ethyltrimethylammonium chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude ethyltrimethylammonium chloride?

A1: The most common impurities found in crude ethyltrimethylammonium chloride, particularly when synthesized via the Menshutkin reaction (alkylation of a tertiary amine), include:

• Unreacted Starting Materials: Excess triethylamine or unreacted ethyl halide (e.g., ethyl bromide, ethyl iodide) are frequent impurities. Unreacted triethylamine, being basic, can interfere with downstream applications.[1]

• Solvent Residues: Solvents used in the synthesis, such as ethanol, acetone, or acetonitrile, may be present in the crude product if not effectively removed.

• Water: Ethyltrimethylammonium chloride is hygroscopic and readily absorbs moisture from the atmosphere. Water can be introduced during the workup or from the environment.[1]

• Side-Reaction Byproducts: Depending on the specific synthesis route, other minor impurities may be formed.

Q2: How can I remove colored impurities from my crude product?

A2: Colored impurities can often be effectively removed by treating the crude product solution with activated carbon.[1] This is typically done by adding a small amount of activated carbon to a solution of the crude product, heating the mixture, and then performing a hot filtration to remove the carbon particles with the adsorbed impurities.[1]

Q3: My product "oils out" during recrystallization instead of forming crystals. What should I do?

A3: "Oiling out," where the product separates as a viscous oil rather than a crystalline solid, is a common issue with quaternary ammonium salts.[1] This can be caused by:

• High Impurity Levels: Residual starting materials or solvents can disrupt crystal lattice formation.[1]

• Presence of Water: The hygroscopic nature of the product can lead to the formation of a concentrated syrup.[1]

• Cooling Too Rapidly: If the solution is cooled too quickly, the product may not have enough time to form an ordered crystal lattice.

To resolve this, you can try the following:

• Re-dissolve and Cool Slowly: Reheat the solution to dissolve the oil, possibly adding a small amount of additional solvent, and then allow it to cool much more slowly.[1]

• Use a Different Solvent System: A mixture of a good solvent (like ethanol) and a poor solvent (like diethyl ether) can sometimes promote crystallization.[1]

• Seed the Solution: Adding a small crystal of the pure product can provide a nucleation site for crystal growth.[2]

• Preliminary Purification: Perform a preliminary purification step, such as a solvent wash (trituration), to remove a significant portion of the impurities before attempting recrystallization.[1]

Q4: My final product is a sticky solid or remains wet. How can I effectively dry it?

A4: Ethyltrimethylammonium chloride is hygroscopic, so drying requires special care to prevent moisture absorption.[1]

• High-Vacuum Oven: The most effective method is to dry the solid in a vacuum oven at an elevated temperature (e.g., 60-80°C), ensuring the temperature is well below the decomposition point.[1]

• Azeotropic Distillation: Before final isolation, water can be removed by azeotropic distillation with a solvent like toluene.[1]

• Dessicator: For storage, the dried product should be kept in a desiccator over a potent drying agent like phosphorus pentoxide.[1] Handling the final product in a dry atmosphere, such as a glove box, is highly recommended.[1]

Purification Method Performance

The following table summarizes typical outcomes for different purification methods for ethyltrimethylammonium chloride. The effectiveness of each method can vary depending on the nature and quantity of the impurities.

Purification Method	Typical Purity Achieved	Typical Yield	Key Advantages	Common Applications
Recrystallization	>98%[3]	89-95%[3]	High purity achievable; removes a wide range of impurities.	Final purification step for solid products.
Solvent Wash (Trituration)	Moderate to High	>90%	Simple and quick; effective for removing soluble impurities from a solid product.	Preliminary purification or for removing specific soluble impurities.
Activated Carbon Treatment	Purity enhancement	High	Effectively removes colored impurities and some organic contaminants.	Decolorizing solutions prior to crystallization or other purification steps.
Ion Exchange Chromatography	High to Very High	Variable	Highly selective for removing ionic impurities.	Purification from other charged molecules or when very high purity is required.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Diethyl Ether

This protocol is suitable for purifying crude ethyltrimethylammonium chloride that is a solid but contains soluble impurities.

• Dissolution: Place the crude ethyltrimethylammonium chloride in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid. Gentle heating on a hot plate may be necessary.[1]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and gently heat the solution for a few minutes.[1]

• Hot Filtration: If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.[1]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the crystals on the filter with a small amount of cold diethyl ether to remove any remaining soluble impurities.[1]

• Drying: Dry the purified crystals in a vacuum oven.[1]

Protocol 2: Activated Carbon Treatment for Decolorization

This protocol is intended for removing colored impurities from a solution of crude ethyltrimethylammonium chloride.

• Preparation: Dissolve the crude ethyltrimethylammonium chloride in a suitable solvent (e.g., ethanol or water) to create a concentrated solution.

• Adsorption: Add a small amount of activated carbon (typically 1-5% by weight of the solute) to the solution.

• Heating and Stirring: Gently heat the mixture (if the solvent is not volatile) and stir for 15-30 minutes to allow for the adsorption of impurities onto the carbon.

• Filtration: Remove the activated carbon by hot gravity filtration. The filtrate should be colorless or significantly lighter in color.

• Further Processing: The decolorized solution can then be carried forward to the next purification step, such as recrystallization.

Protocol 3: Ion Exchange Chromatography

This protocol provides a general guideline for purifying ethyltrimethylammonium chloride using cation exchange chromatography to remove cationic impurities.

• Resin Selection and Preparation: Select a suitable strong cation exchange resin. Prepare the resin according to the manufacturer's instructions, which typically involves washing with deionized water and equilibrating with a starting buffer of low ionic strength.

• Sample Preparation: Dissolve the crude ethyltrimethylammonium chloride in the equilibration buffer. Ensure the sample is free of particulate matter by filtering it through a 0.45 µm filter.

• Column Loading: Load the prepared sample onto the equilibrated cation exchange column.

• Washing: Wash the column with several column volumes of the equilibration buffer to remove any unbound impurities.

• Elution: Elute the bound ethyltrimethylammonium chloride from the column. This is typically achieved by using a buffer with a higher ionic strength (e.g., by creating a salt gradient with NaCl) or by changing the pH.

• Fraction Collection and Analysis: Collect fractions as the product elutes from the column. Analyze the fractions (e.g., by HPLC or TLC) to identify those containing the pure product.

• Product Recovery: Combine the pure fractions and remove the solvent (e.g., by rotary evaporation or freeze-drying) to obtain the purified ethyltrimethylammonium chloride.

Troubleshooting and Workflow Diagrams

Caption: A general workflow for the purification of ethyltrimethylammonium chloride.

Caption: A troubleshooting guide for common issues encountered during recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buy Ethyltrimethylammonium chloride | 27697-51-4 [smolecule.com]

Technical Support Center: Catalyst Deactivation Issues with Ethyltrimethylammonium Salts

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation when using ethyltrimethylammonium salts. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to help diagnose and resolve problems in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of catalyst deactivation when using ethyltrimethylammonium salts?

A1: The primary indicators of catalyst deactivation include a significant decrease in reaction rate, a complete stall of the reaction before completion, or a noticeable reduction in product yield and selectivity.[1] A previously reliable catalytic system may suddenly underperform. You might also observe changes in the reaction mixture's color or the formation of insoluble materials, which could indicate catalyst degradation or fouling.

Q2: What are the primary mechanisms by which ethyltrimethylammonium salts can cause catalyst deactivation?

A2: Ethyltrimethylammonium salts can contribute to catalyst deactivation through several mechanisms:

• Poisoning: The salt itself or its degradation products can act as catalyst poisons. At elevated temperatures, ethyltrimethylammonium salts can undergo Hofmann elimination to produce triethylamine and ethene. Triethylamine, a Lewis base, can strongly adsorb to and block active sites on metal catalysts (e.g., Palladium, Platinum, Nickel) or acidic sites on solid acid catalysts.[2]

• Fouling/Coking: Incomplete combustion or side reactions involving the ethyltrimethylammonium salt or other organic species in the reaction can lead to the deposition of carbonaceous materials (coke) on the catalyst surface.[3] This physically blocks the active sites and pores of the catalyst.

• Thermal Degradation (Sintering): While not directly caused by the salt, high reaction temperatures used in conjunction with these salts can lead to the sintering of metal catalyst particles, where small crystallites merge into larger ones, resulting in a loss of active surface area.[4]

Q3: Can the counter-ion of the ethyltrimethylammonium salt affect catalyst stability?

A3: Yes, the counter-ion can play a significant role. Halide ions (e.g., bromide, chloride) can act as poisons to certain metal catalysts, particularly palladium.[5] They can adsorb onto the metal surface and alter its electronic properties or block active sites. Non-coordinating anions are generally preferred to minimize these effects.

Q4: My reaction involving an ethyltrimethylammonium salt as a phase transfer catalyst (PTC) is forming a stable emulsion. Is this related to catalyst deactivation?

A4: While not a direct form of catalyst deactivation, emulsion formation is a common issue with quaternary ammonium salts due to their surfactant-like properties.[6] Stable emulsions can severely hinder product isolation and may encapsulate the catalyst, reducing its availability at the organic-aqueous interface and thus lowering the overall reaction rate, mimicking deactivation.

Troubleshooting Guides

Problem 1: Gradual or Sudden Loss of Catalytic Activity

Symptoms:

• Reaction rate slows down over time.

• Reaction fails to reach completion.

• Product yield is lower than expected.

Possible Causes and Solutions:

Possible Cause	Diagnostic Check	Suggested Solution
Catalyst Poisoning by Degradation Products	Analyze the reaction mixture for the presence of triethylamine or other potential degradation products using techniques like GC-MS.	- Lower the reaction temperature to minimize thermal degradation of the ethyltrimethylammonium salt.[1] - Choose a more thermally stable quaternary ammonium salt if high temperatures are required. - Purify starting materials and solvents to remove any potential impurities that could act as poisons.[1]
Fouling/Coking	Characterize the spent catalyst using techniques like Temperature Programmed Oxidation (TPO) or visual inspection for carbon deposits.	- Implement a catalyst regeneration protocol involving controlled oxidation to burn off coke.[7] - Modify reaction conditions (e.g., lower temperature, different solvent) to reduce side reactions leading to coke formation.
Inactive Catalyst Batch	Test a fresh batch of the catalyst in a standard reaction to verify its activity.	- Use a fresh, properly stored batch of the catalyst.[1] - Ensure the catalyst has not been exposed to air or moisture if it is sensitive to them.
Leaching of Active Metal	Analyze the reaction filtrate for the presence of the catalytic metal using Inductively Coupled Plasma (ICP) analysis.	- If leaching is confirmed, consider immobilizing the catalyst on a different support or using a ligand that better stabilizes the metal.

Problem 2: Poor Selectivity or Formation of Byproducts

Symptoms:

• Increased formation of undesired isomers or byproducts.

• Low chemoselectivity or regioselectivity.

Possible Causes and Solutions:

Possible Cause	Diagnostic Check	Suggested Solution
Altered Active Sites	Poisoning or fouling can alter the electronic or steric properties of the catalyst's active sites.	- Regenerate the catalyst to remove poisons or foulants. - Refer to the solutions for "Loss of Catalytic Activity" to prevent the issue from recurring.
Sub-optimal Reaction Conditions	Review the reaction temperature, pressure, and reactant concentrations.	- Optimize reaction parameters. A Design of Experiments (DoE) approach can be beneficial to systematically explore the reaction space.[1] - Lowering the reaction temperature can often improve selectivity.[1]
Homogeneous vs. Heterogeneous Catalysis	If the active species is leaching, the reaction may be proceeding via a different, less selective homogeneous pathway.	- Confirm the heterogeneous nature of the catalyst by performing a hot filtration test.

Visualizations of Deactivation Pathways and Troubleshooting

Caption: Potential deactivation pathway via thermal degradation.

Caption: A logical workflow for troubleshooting catalyst deactivation.

Experimental Protocols

Protocol 1: Identification of Catalyst Poisons

This protocol outlines a general procedure for identifying potential poisons on a spent catalyst.

• Sample Preparation: a. Carefully separate the spent catalyst from the reaction mixture by filtration. b. Wash the catalyst with a suitable solvent (one that dissolves reactants and products but not the catalyst) to remove residual organic material. c. Dry the catalyst sample under vacuum at a mild temperature.

• Analytical Techniques: a. X-ray Photoelectron Spectroscopy (XPS): To analyze the surface elemental composition and chemical states. This can identify adsorbed species like nitrogen (from triethylamine) or halides from the salt's counter-ion. b. Temperature Programmed Desorption (TPD): To identify adsorbed poisons. The spent catalyst is heated under an inert gas flow, and the desorbed molecules are analyzed by a mass spectrometer. This can help confirm the presence of strongly bound triethylamine. c. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): To detect trace metal impurities that may have originated from the starting materials and deposited on the catalyst. d. Gas Chromatography-Mass Spectrometry (GC-MS): Extract the spent catalyst with a suitable solvent and analyze the extract to identify any strongly adsorbed organic compounds.

Protocol 2: Regeneration of a Fouled or Poisoned Catalyst

This protocol provides a general method for regenerating a catalyst deactivated by organic residues (fouling) or poisoning by basic species.

• Solvent Washing: a. Wash the deactivated catalyst with a solvent that can dissolve the fouling material or the adsorbed poison. For triethylamine poisoning, a slightly acidic wash (e.g., with dilute acetic acid in an appropriate solvent) might be effective, followed by a neutral wash. This must be tested carefully to avoid damaging the catalyst. b. Stir the catalyst in the chosen solvent for several hours, possibly at a slightly elevated temperature. c. Filter the catalyst and repeat the washing process if necessary. d. Dry the catalyst thoroughly under vacuum.

• Calcination (for Coke Removal): a. Place the spent catalyst in a tube furnace. b. Heat the catalyst under a controlled flow of a dilute oxygen/nitrogen mixture (e.g., 1-5% O₂). c. The temperature should be ramped up slowly to avoid rapid combustion that could cause sintering. The final temperature depends on the catalyst's thermal stability. d. Hold at the final temperature until all carbonaceous material is removed (monitor the off-gas for CO₂).

• Reduction (for Metal Catalysts): a. If the active phase of a metal catalyst was oxidized during calcination, it must be re-reduced. b. Heat the catalyst under a flow of hydrogen gas (mixed with an inert gas like nitrogen or argon). c. The reduction temperature and time are specific to the catalyst being used.

Note: Always test regeneration protocols on a small sample of the spent catalyst before applying them to the entire batch. The effectiveness of regeneration is highly dependent on the nature of both the catalyst and the deactivating agent.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]

Technical Support Center: Optimizing Greener Synthesis with Ethyltrimethylammonium Salts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing reaction conditions for greener chemical synthesis using ethyltrimethylammonium (ETMA) salts. The content is structured to offer practical troubleshooting advice and answer frequently asked questions, facilitating the adoption of these more environmentally benign reagents.

Troubleshooting Guide

This guide addresses common issues encountered during greener synthesis reactions utilizing ethyltrimethylammonium salts as phase-transfer catalysts or green solvents.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Insufficient Mass Transfer	1. Increase the stirring speed to improve mixing between phases. For solid-liquid phase transfer catalysis, ensure the solid reactant is finely powdered. 2. Consider the use of mechanical or ultrasonic agitation for highly viscous mixtures.
Inappropriate Solvent System	1. Ensure the organic solvent is non-polar enough to maintain a biphasic system with the aqueous phase. 2. If using the ETMA salt as the solvent (as an ionic liquid), its viscosity may be too high. Gently heating the reaction or adding a small amount of a co-solvent can reduce viscosity and improve reaction rates.[1]
Catalyst Inefficiency	1. Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%). 2. The lipophilicity of the ethyltrimethylammonium cation is lower than that of more common catalysts like tetrabutylammonium bromide (TBAB).[2] For reactions requiring high organophilicity, a different catalyst might be more effective. 3. Ensure the ETMA salt is pure and dry, as impurities can interfere with the catalytic cycle.
Incorrect Reaction Temperature	1. Optimize the reaction temperature. While greener synthesis aims for lower energy consumption, some reactions require a certain activation energy. Increase the temperature in 10°C increments. 2. Conversely, excessively high temperatures can lead to product or catalyst degradation.
Deactivation of Nucleophile	1. In reactions involving a strong base (e.g., Williamson ether synthesis), ensure the base is sufficiently concentrated in the aqueous phase to deprotonate the nucleophile effectively. 2. The presence of excess water can solvate the nucleophile, reducing its reactivity. Use a more concentrated aqueous solution of the base.

Issue 2: Formation of Byproducts or Poor Selectivity

Potential Cause	Troubleshooting Steps
Side Reactions	1. Lower the reaction temperature to disfavor competing reaction pathways that may have a higher activation energy. 2. Adjust the stoichiometry of the reactants. For example, in a Williamson ether synthesis, using a slight excess of the alkylating agent can drive the reaction to completion, but a large excess may lead to side reactions.
Catalyst Degradation	1. Some quaternary ammonium salts can undergo Hofmann elimination at high temperatures in the presence of a strong base. If this is suspected, lower the reaction temperature.
Over-oxidation	1. In oxidation reactions, the use of an ionic liquid as a solvent can sometimes lead to over-oxidation if the starting material diffuses too slowly to the electrode surface (in electrochemical applications).[1] Adding a co-solvent can mitigate this.

Issue 3: Difficult Product Isolation and Purification

Potential Cause	Troubleshooting Steps
Emulsion Formation	1. During aqueous workup, the surfactant properties of ETMA salts can lead to emulsions.[3] 2. To break emulsions, add a saturated brine solution or a small amount of a different organic solvent. 3. Allow the mixture to stand for an extended period or use centrifugation.
Catalyst Removal	1. ETMA salts are generally water-soluble.[4] Multiple extractions with water or brine should effectively remove the catalyst from the organic product phase. 2. If the product is also water-soluble, consider alternative purification methods like column chromatography or recrystallization.
High Viscosity of Ionic Liquid	1. When using an ETMA salt as the solvent, product extraction can be difficult. Dilute the reaction mixture with a suitable organic solvent to reduce viscosity before extraction.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using ethyltrimethylammonium salts in greener synthesis?

A1: Ethyltrimethylammonium salts offer several advantages in the context of green chemistry:

• Low Toxicity: Compared to many traditional organic solvents and some other quaternary ammonium salts, ETMA salts generally exhibit lower toxicity.

• Biodegradability: Some ETMA salts are more readily biodegradable than their counterparts with longer alkyl chains.

• Use as Ionic Liquids: Certain ETMA salts are liquid at or near room temperature and can be used as non-volatile, recyclable solvents, eliminating the need for volatile organic compounds (VOCs).[5][6]

• Phase-Transfer Catalysis: They can effectively catalyze reactions between reactants in immiscible phases, often allowing for the use of water as a solvent and reducing the need for harsh reaction conditions.[2][6]

Q2: How do I choose the right ethyltrimethylammonium salt for my reaction (e.g., bromide, chloride, acetate)?

A2: The choice of the anion in the ETMA salt can influence the reaction in several ways:

• Nucleophilicity: In phase-transfer catalysis, the anion of the catalyst is exchanged for the reacting anion. If the catalyst's anion is a competing nucleophile, it can lead to unwanted side products. For example, in a reaction with a cyanide nucleophile, using ethyltrimethylammonium chloride would be preferable to the bromide salt to avoid the formation of alkyl bromides.

• Solubility: The anion affects the salt's solubility in different phases, which can impact its catalytic efficiency.

• Use as a Reagent: In some cases, the anion can also participate in the reaction. For instance, ethyltrimethylammonium acetate could be used in reactions where the acetate ion is a desired nucleophile or base.

Q3: Can I recycle and reuse ethyltrimethylammonium salts?

A3: Yes, one of the key green chemistry benefits of using ETMA salts, particularly as ionic liquids, is their potential for recycling.[5][6] After reaction completion and product extraction, the ETMA salt can often be recovered by evaporating any remaining solvent and water. The recovered salt can then be reused in subsequent reactions, although its purity should be checked to ensure no buildup of byproducts that could inhibit future reactions.

Q4: When should I use an ethyltrimethylammonium salt as a phase-transfer catalyst versus as an ionic liquid solvent?

A4:

• As a Phase-Transfer Catalyst: Use a catalytic amount (typically 1-10 mol%) in a biphasic system (e.g., water-toluene) where you need to transport a water-soluble reactant into an organic phase. This is common for nucleophilic substitutions, oxidations, and reductions.[2][6]

• As an Ionic Liquid Solvent: Use it as the bulk reaction medium when you want to avoid volatile organic solvents entirely. This is particularly advantageous for reactions that benefit from the unique polarity and non-coordinating nature of ionic liquids. Keep in mind that the viscosity of the ionic liquid may need to be managed, potentially with gentle heating.[1]

Experimental Protocols

Representative Protocol: Williamson Ether Synthesis using Ethyltrimethylammonium Bromide as a Phase-Transfer Catalyst

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• Phenol (or substituted phenol)

• Alkyl halide (e.g., 1-bromobutane)

• Sodium hydroxide (NaOH)

• Ethyltrimethylammonium bromide (ETMA-Br)

• Toluene (or another suitable non-polar organic solvent)

• Deionized water

• Saturated brine solution

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenol (1.0 eq.) and ethyltrimethylammonium bromide (0.05 eq.) in toluene (e.g., 5 mL per 1 mmol of phenol).

• Base Addition: Add an aqueous solution of sodium hydroxide (e.g., 2.0 eq. in a 25-50% w/v solution).

• Reaction Initiation: Stir the biphasic mixture vigorously and heat to the desired temperature (e.g., 70-90 °C).

• Alkyl Halide Addition: Add the alkyl halide (1.1 eq.) dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer.

• Extraction: Extract the aqueous layer with toluene. Combine the organic layers.

• Washing: Wash the combined organic layers with deionized water and then with a saturated brine solution to remove the catalyst and any remaining base.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude ether product.

• Purification: Purify the crude product by column chromatography or distillation as needed.

Data Presentation

Table 1: Comparison of Quaternary Ammonium Salts in a Model Williamson Ether Synthesis

(Note: Direct comparative data for ethyltrimethylammonium salts is limited in the literature. This table is based on data for structurally similar salts and provides a framework for comparison. Researchers are encouraged to generate specific data for their systems.)

Catalyst	Cation Structure	Relative Lipophilicity	Typical Yield (%)	Typical Reaction Time (h)
Ethyltrimethylammonium Bromide (ETMA-Br)	(CH₃)₃N⁺CH₂CH₃	Low	Data Needed	Data Needed
Triethylmethylammonium Chloride (TEMAC) [2]	(CH₃CH₂)₃N⁺CH₃	Moderate	~85-95	3-6
Tetrabutylammonium Bromide (TBAB) [2]	(CH₃CH₂CH₂CH₂)₄N⁺	High	>95	2-4

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: The catalytic cycle in phase-transfer catalysis.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. benchchem.com [benchchem.com]
• 3. jetir.org [jetir.org]
• 4. scholarship.richmond.edu [scholarship.richmond.edu]
• 5. researchgate.net [researchgate.net]
• 6. archive.nptel.ac.in [archive.nptel.ac.in]

Technical Support Center: Handling Ethyltrimethylammonium Bromide

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the hygroscopic nature of ethyltrimethylammonium bromide.

Frequently Asked Questions (FAQs)

Q1: What does it mean that ethyltrimethylammonium bromide is hygroscopic?

A1: The term hygroscopic means that ethyltrimethylammonium bromide has a strong tendency to absorb moisture from the surrounding atmosphere.[1][2][3] This can lead to physical changes in the compound, such as clumping or caking, and can affect the accuracy of measurements and the outcome of experiments.[2][4]

Q2: How should I store ethyltrimethylammonium bromide to minimize moisture absorption?

A2: To minimize moisture absorption, store ethyltrimethylammonium bromide in a tightly sealed, airtight container.[1] For enhanced protection, you can place the primary container inside a larger, sealed container with a desiccant, such as silica gel pouches.[5][6] Store the compound in a cool, dry place.[1]

Q3: My ethyltrimethylammonium bromide has formed clumps. Can I still use it?

A3: Clumped ethyltrimethylammonium bromide indicates moisture absorption. While you can try to break up the clumps with a spatula, the presence of water may interfere with your experiment, especially in moisture-sensitive reactions.[1] For applications requiring high purity and accurate concentrations, it is best to use a fresh, non-clumped supply or to dry the material before use.[7]

Q4: How can I accurately weigh a hygroscopic compound like ethyltrimethylammonium bromide?

A4: Weighing hygroscopic compounds requires speed and a controlled environment to minimize exposure to air.[1][8] If possible, handle and weigh the compound in a glove box with an inert atmosphere.[9][10] If a glove box is not available, weigh the compound quickly and in a container that can be sealed immediately.[5] Another strategy is to prepare a stock solution of the entire contents of a new bottle to ensure a consistent concentration for subsequent experiments.[5]

Q5: Can I dry ethyltrimethylammonium bromide if it has absorbed moisture?

A5: Yes, it is often possible to dry hygroscopic solids that have absorbed moisture. This can be done by gently heating the compound in a vacuum oven.[1][7] However, it is crucial to ensure that the heating temperature is well below the compound's decomposition point. For ethyltrimethylammonium bromide, the melting point with decomposition is between 322.0-325.6 °C.[11][12] Always consult the product's technical data sheet for specific drying recommendations.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

• Possible Cause: The hygroscopic nature of ethyltrimethylammonium bromide is leading to inaccurate concentrations. Absorbed water can alter the molarity of your solutions.

• Solution:

  • Use a fresh bottle: Whenever possible, use a new, unopened container of ethyltrimethylammonium bromide for sensitive experiments.

  • Prepare a stock solution: Weigh the entire contents of a new bottle of the compound and prepare a concentrated stock solution.[5] This ensures that even if some moisture was absorbed upon opening, the concentration of your stock solution will be consistent for all subsequent dilutions.

  • Dry the compound: Before weighing, dry the ethyltrimethylammonium bromide under vacuum at a temperature below its decomposition point.[7]

Issue 2: Compound is Difficult to Handle and Appears "Wet"

• Possible Cause: Significant moisture absorption has occurred, potentially leading to deliquescence, where the solid dissolves in the absorbed water.[4]

• Solution:

  • Assess usability: For non-critical applications, you might be able to use the material if the exact concentration is not crucial. However, for most research and development purposes, this material is likely compromised.

  • Proper disposal: Dispose of the compromised reagent according to your institution's safety guidelines.

  • Improve storage conditions: Review your storage protocol. Ensure containers are airtight and consider using desiccants.[1][6]

Quantitative Data

Relative Humidity (%)	Typical Water Absorption (% by weight)	Potential Physical State
< 20%	< 1%	Free-flowing powder
20% - 40%	1% - 5%	Minor clumping may occur
40% - 60%	5% - 15%	Significant clumping/caking
> 60%	> 15%	May become paste-like or dissolve (deliquescence)

Note: This is a generalized representation. The actual water absorption of ethyltrimethylammonium bromide may vary.

Experimental Protocols

Protocol 1: Handling and Weighing Ethyltrimethylammonium Bromide in a Standard Laboratory Setting

• Preparation:

  • Minimize the humidity in the weighing area if possible (e.g., use a dehumidifier).

  • Have all necessary equipment ready: a clean, dry weighing vessel, a spatula, and the container of ethyltrimethylammonium bromide.

  • Pre-tare the weighing vessel on the analytical balance.

• Procedure:

  • Quickly open the container of ethyltrimethylammonium bromide.

  • Rapidly transfer the desired amount of the solid to the tared weighing vessel.

  • Immediately seal the weighing vessel and the main container of the compound.

  • Record the mass.

  • Proceed with your experiment without delay.

Protocol 2: Preparation of a Stock Solution

• Preparation:

  • Use a new, unopened bottle of ethyltrimethylammonium bromide.

  • Record the mass of the compound as stated on the manufacturer's label.

  • Calculate the volume of solvent required to achieve the desired stock solution concentration.

  • Use a volumetric flask for accurate volume measurement.

• Procedure:

  • In a controlled environment (e.g., a fume hood with low airflow), carefully open the bottle of ethyltrimethylammonium bromide.

  • Transfer the entire contents of the bottle into the volumetric flask.

  • Add a portion of the desired solvent to the flask and swirl to dissolve the solid.

  • Once dissolved, add the remaining solvent to the calibration mark of the volumetric flask.

  • Stopper the flask and invert several times to ensure a homogenous solution.

  • Store the stock solution in a tightly sealed container.

Visualizations

References

• 1. tutorchase.com [tutorchase.com]
• 2. ibisscientific.com [ibisscientific.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. Hygroscopy - Wikipedia [en.wikipedia.org]
• 5. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]
• 6. researchgate.net [researchgate.net]
• 7. How To [chem.rochester.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. hepatochem.com [hepatochem.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Ethyltrimethylammonium bromide CAS#: 2650-77-3 [m.chemicalbook.com]
• 12. Ethyltrimethylammonium bromide | 2650-77-3 [chemicalbook.com]

Technical Support Center: Troubleshooting Product Inhibition in Ethyltrimethylammonium (ETMA) Catalyzed Reactions

Welcome to the technical support center for ethyltrimethylammonium (ETMA) catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve potential issues of product inhibition in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to better understand and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is product inhibition in the context of ETMA-catalyzed reactions?

In an ethyltrimethylammonium (ETMA)-catalyzed phase-transfer reaction, product inhibition occurs when the product of the reaction slows down the reaction rate. This can happen in several ways, such as the product interfering with the catalyst's ability to transport reactants between phases or by forming an inactive complex with the catalyst. This is a form of negative feedback within the reaction system.

Q2: How can I tell if my reaction is suffering from product inhibition or another issue like catalyst deactivation?

Distinguishing between product inhibition and catalyst deactivation is a common challenge. A key indicator of product inhibition is that the initial reaction rate is high but then decreases significantly as the product concentration increases. Catalyst deactivation, such as through Hofmann elimination, may present as a more gradual and irreversible loss of activity over time, even from the beginning of the reaction. Specific kinetic studies, as detailed in our experimental protocols, are the most definitive way to differentiate between these phenomena.

Q3: What types of products are most likely to cause inhibition in ETMA-catalyzed reactions?

Products that are themselves ionic or possess a high affinity for the quaternary ammonium cation of the ETMA catalyst are more likely to be inhibitory. For instance, if the product is another quaternary ammonium salt or a salt with a highly lipophilic anion, it might compete with the reactant anion for the ETMA catalyst, thereby disrupting the catalytic cycle.

Q4: Can I overcome product inhibition by simply adding more ETMA catalyst?

While adding more catalyst might increase the overall reaction rate, it may not be the most efficient or cost-effective solution for overcoming product inhibition. In some cases, a high concentration of the catalyst can lead to the formation of micelles or other aggregates, which can complicate the reaction kinetics. Understanding the nature of the inhibition is key to developing a more targeted and effective mitigation strategy.

Q5: What is Hofmann elimination and how is it relevant to my ETMA-catalyzed reaction?

Hofmann elimination is a degradation pathway for quaternary ammonium salts like ETMA, especially under strongly basic conditions and at elevated temperatures.[1] The catalyst decomposes into a tertiary amine (triethylamine) and an alkene (ethene). This process leads to an irreversible loss of active catalyst and can be mistaken for product inhibition. If your reaction conditions are harsh (e.g., high pH, high temperature), it is crucial to consider the possibility of catalyst degradation via Hofmann elimination.[2][3][4][5][6]

Troubleshooting Guides

Problem 1: The reaction starts at a good pace but slows down dramatically over time.

Possible Cause: This is a classic symptom of product inhibition, where the accumulation of the product impedes the catalytic cycle. It could also be due to catalyst deactivation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a slowing reaction.

Diagnostic Steps & Solutions:

• Kinetic Analysis: Follow the "Experimental Protocol for Identifying Product Inhibition" below to definitively diagnose the issue.

• In Situ Product Removal: If product inhibition is confirmed, consider strategies to remove the product from the reaction mixture as it forms. This could involve techniques like liquid-liquid extraction, precipitation, or using a biphasic system where the product preferentially partitions into a separate phase.

• Optimize Reaction Conditions: Lowering the initial concentration of reactants might help to keep the product concentration below the inhibitory threshold for a longer period. However, this will also lower the initial reaction rate.

• Catalyst Modification: In some cases, a different phase-transfer catalyst with a different structure (e.g., longer alkyl chains) may be less susceptible to inhibition by your specific product.

Problem 2: The reaction yield is consistently low, even after extended reaction times.

Possible Cause: This could be due to a variety of factors, including strong product inhibition that effectively halts the reaction, catalyst poisoning from impurities in the starting materials or solvent, or sub-optimal reaction conditions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for consistently low reaction yields.

Diagnostic Steps & Solutions:

• Purity Check: Ensure all starting materials and solvents are free from impurities that could act as catalyst poisons. Common poisons for phase-transfer catalysts include acidic or reactive species that can neutralize the active form of the catalyst.

• Initial Rate Kinetics: Perform a kinetic study focusing on the initial phase of the reaction. If the initial rate is very low, it might point towards an issue other than product inhibition, such as poor mass transfer between phases or an inherently slow reaction under the chosen conditions.

• Stirring and Mass Transfer: In phase-transfer catalysis, efficient mixing is crucial. Ensure that the stirring is vigorous enough to create a large interfacial area between the phases. Insufficient agitation can severely limit the reaction rate.

• Solvent and Base Effects: The choice of solvent and the nature and concentration of the base (if applicable) can have a profound impact on the reaction rate. A systematic optimization of these parameters may be necessary.

Visualizing the Catalytic Cycle and Inhibition

Standard Catalytic Cycle

In a typical phase-transfer catalyzed nucleophilic substitution, the ETMA catalyst (Q⁺X⁻) facilitates the transfer of a nucleophile (Y⁻) from an aqueous or solid phase to an organic phase to react with an organic substrate (RX).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 5. byjus.com [byjus.com]
• 6. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Strategies to Improve the Stability of Anion Exchange Membranes with Ethyltrimethylammonium (ETMA)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with ethyltrimethylammonium (ETMA) functionalized anion exchange membranes (AEMs).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common problems observed during your AEM experiments.

Observation	Potential Cause	Troubleshooting Steps
Gradual decrease in ionic conductivity over time	Chemical Degradation of ETMA Groups: The ETMA functional groups may be degrading via nucleophilic substitution (SN2) by hydroxide ions, especially under low hydration conditions.[1][2]	1. Verify Operating Conditions: Ensure the temperature and alkaline concentration are within the recommended limits for your specific membrane. 2. Control Hydration: Maintain adequate humidification of the gas streams in fuel cell testing or ensure the membrane is fully hydrated during ex-situ measurements. Low hydration can accelerate degradation.[3][4] 3. Post-Test Analysis: After the experiment, measure the ion-exchange capacity (IEC) of the membrane. A significant decrease in IEC confirms chemical degradation.
Sudden or rapid drop in performance	Mechanical Failure: Membrane cracking or pinhole formation can lead to fuel/oxidant crossover.	1. Visual Inspection: Carefully inspect the membrane for any visible cracks or tears. 2. Crossover Measurement: Perform a gas crossover test (e.g., linear sweep voltammetry in an inert atmosphere) to quantify the extent of gas permeation.
Inconsistent or fluctuating conductivity readings	Poor Membrane Contact or Hydration: Inadequate contact with measurement electrodes or inconsistent hydration levels can cause erratic readings.	1. Check Experimental Setup: Ensure the membrane is properly clamped in the conductivity cell with good electrode contact. 2. Maintain Constant Hydration: Use a controlled humidity chamber or ensure the membrane is fully submerged in deionized water during measurements. 3. Avoid CO₂ Contamination: Carbon dioxide from the air can react with hydroxide ions to form less mobile carbonate and bicarbonate ions, lowering conductivity. Handle membranes in a CO₂-free environment (e.g., glovebox) or use methods to measure true hydroxide conductivity.
Discoloration or change in appearance of the membrane	Polymer Backbone Degradation: The polymer backbone itself may be degrading, which can be triggered by the degradation of the cationic groups.	1. Spectroscopic Analysis: Use techniques like FTIR or NMR to analyze the chemical structure of the membrane before and after the experiment to identify changes in the polymer backbone.
Higher than expected degradation rate	Presence of Impurities: Metal cations or other impurities in the water or electrolyte can catalyze degradation reactions.	1. Use High-Purity Materials: Always use deionized water (18.2 MΩ·cm) and high-purity electrolytes. 2. Clean System Components: Ensure all components of your experimental setup are thoroughly cleaned to remove any potential contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation mechanisms for ETMA-functionalized AEMs?

A1: The primary degradation pathways for quaternary ammonium cations like ETMA are nucleophilic substitution (SN2) and Hofmann elimination (E2). For ETMA, which has β-hydrogens on the ethyl group, both pathways are possible. However, studies on similar structures suggest that smaller alkyl substituents like in ETMA favor the SN2 pathway, where a hydroxide ion directly attacks the α-carbon of the ethyl or methyl group, leading to the formation of an alcohol and trimethylamine or ethyldimethylamine.[1][2] Hofmann elimination, which is more prevalent with bulkier substituents, would lead to the formation of ethylene and trimethylamine.

Q2: How can I minimize the degradation of my ETMA-AEM during an experiment?

A2: To minimize degradation, you should:

• Control Temperature: Operate at the lowest temperature that still provides adequate performance. Degradation rates increase significantly with temperature.

• Maintain High Hydration: Ensure the membrane remains well-hydrated. Low water content increases the activity of hydroxide ions, accelerating degradation.[3][4]

• Choose a Stable Polymer Backbone: The stability of the polymer backbone is as crucial as the cationic group. Poly(arylene ether)-based backbones can be susceptible to attack, so consider ether-bond-free polymers for enhanced stability.

• Avoid Contaminants: Use high-purity water and electrolytes to prevent catalytic degradation.

Q3: My conductivity measurements are lower than expected. What could be the issue?

A3: Lower than expected conductivity can be due to several factors:

• CO₂ Contamination: Exposure to air allows CO₂ to react with hydroxide ions, forming less conductive carbonate and bicarbonate ions. It is crucial to handle the membrane in a CO₂-free environment and use carbonate-free solutions for accurate measurements.

• Dehydration: The membrane may not be fully hydrated. Ensure proper humidification or immersion in deionized water before and during measurement.

• Incorrect Measurement Protocol: Ensure you are using a reliable method for measuring hydroxide conductivity, such as a four-probe setup and a protocol that accounts for and removes carbonate contamination.

• Chemical Degradation: If the membrane has been used in an extended test, a decrease in IEC due to degradation will result in lower conductivity.

Q4: Is there a difference in stability between ETMA and other common quaternary ammonium cations?

A4: Yes, the structure of the cation plays a significant role in its stability. Generally, alkyl-substituted cations are more stable than those with benzylic substituents because the benzyl group is more susceptible to nucleophilic attack. Compared to a benzyltrimethylammonium (BTMA) cation, an ETMA cation is expected to have higher alkaline stability. The presence of the ethyl group in ETMA, being a simple alkyl group, offers better stability than the electron-withdrawing benzyl group in BTMA.

Quantitative Data on AEM Stability

The following tables summarize quantitative data on the stability of AEMs with quaternary ammonium functional groups. While specific data for ETMA is limited, data for closely related structures are presented for comparison.

Table 1: Ion-Exchange Capacity (IEC) Loss of AEMs in Alkaline Conditions

Membrane Functional Group	Polymer Backbone	Test Conditions	Duration (h)	Initial IEC (mmol/g)	Final IEC (mmol/g)	IEC Loss (%)
Benzyltrimethylammonium	LDPE	1 M KOH, 80°C	500	2.40	2.02	15.8
Benzyltrimethylammonium	LDPE	1 M KOH, 95°C	500	2.40	0.49	79.6
Vinylbenzyltrimethylammonium	ETFE	0.5 M OH- in DMSO, RT	168	1.65	~1.5 (estimated)	~9

Data for Benzyltrimethylammonium adapted from. Data for Vinylbenzyltrimethylammonium is an estimation based on the reported 91% retention of functional groups in[1][2].

Table 2: Change in Ionic Conductivity of AEMs under Different Conditions

Membrane Functional Group	Polymer Backbone	Test Conditions	Duration (h)	Initial Conductivity (mS/cm)	Final Conductivity (mS/cm)	Conductivity Loss (%)
Benzyltrimethylammonium	LDPE	60% RH, 80°C	120	Normalized to 1	~0.5	50
Benzyltrimethylammonium	LDPE	20% RH, 80°C	25	Normalized to 1	~0.5	50

Data adapted from. Conductivity is highly dependent on the specific membrane and test conditions.

Experimental Protocols

1. Ex-Situ Alkaline Stability Testing

This protocol is used to evaluate the chemical stability of an AEM in a harsh alkaline environment outside of a fuel cell.

Materials:

• AEM sample (e.g., 2x2 cm)

• 1 M KOH solution (prepared with deionized water in a CO₂-free environment)

• Airtight, sealed vials (e.g., made of polypropylene)

• Oven

• Deionized water (for rinsing)

• Equipment for IEC and conductivity measurement

Procedure:

• Initial Characterization: Measure the initial IEC and ionic conductivity of the AEM sample.

• Immersion: Place the AEM sample into a vial and add a sufficient volume of 1 M KOH solution to fully immerse the membrane.

• Sealing: Tightly seal the vial to prevent CO₂ ingress and evaporation.

• Aging: Place the vial in an oven set to the desired temperature (e.g., 80°C).

• Sampling: At predetermined time intervals (e.g., 100, 250, 500 hours), remove a vial from the oven.

• Rinsing: Open the vial and carefully remove the membrane. Rinse it thoroughly with deionized water to remove any residual KOH.

• Post-Characterization: Measure the IEC and ionic conductivity of the aged membrane.

• Data Analysis: Plot the percentage loss of IEC and conductivity as a function of time to determine the degradation rate.

2. Measurement of True Hydroxide Conductivity

This protocol describes a method to measure the intrinsic hydroxide conductivity of an AEM, minimizing the impact of carbonate formation.

Materials:

• AEM sample

• Four-probe conductivity cell

• Potentiostat/Galvanostat with impedance spectroscopy capabilities

• Humidified, CO₂-free N₂ gas stream

• Temperature-controlled chamber

Procedure:

• Membrane Preparation: Cut the AEM to the dimensions required for the conductivity cell. If the membrane is in a different counter-ion form (e.g., Cl⁻), it needs to be converted to the hydroxide form. This can be done electrochemically within the cell.

• Cell Assembly: Mount the membrane in the four-probe conductivity cell.

• Equilibration: Place the cell in a temperature-controlled chamber (e.g., 60°C) and purge with humidified, CO₂-free N₂ at a controlled relative humidity (e.g., 95% RH) until the membrane resistance stabilizes.

• Electrochemical Carbonate Removal: Apply a small constant current across the outer electrodes of the cell. This will drive the hydroxide ions across the membrane, effectively flushing out any carbonate and bicarbonate ions. The resistance of the membrane will decrease and then plateau as it becomes fully in the hydroxide form.

• Conductivity Measurement: Once the resistance is stable, use AC impedance spectroscopy to measure the high-frequency resistance (HFR) of the membrane.

• Calculation: Calculate the hydroxide conductivity (σ) using the formula: σ = L / (R × A), where L is the distance between the inner potential-sensing electrodes, R is the measured resistance, and A is the cross-sectional area of the membrane.

Visualizations

Caption: Degradation pathways for the ETMA cation in an alkaline environment.

Caption: Experimental workflow for ex-situ alkaline stability testing of AEMs.

Caption: Key strategies to enhance the stability of anion exchange membranes.

References

• 1. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. Alkaline stability of quaternary ammonium cations for alkaline fuel cell membranes and ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research-hub.nrel.gov [research-hub.nrel.gov]

Reference Data & Comparative Studies

A Comparative Guide to Ethyltrimethylammonium vs. Tetrabutylammonium as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate phase transfer catalyst (PTC) is a critical decision in the development of robust and efficient chemical syntheses. Quaternary ammonium salts are a prominent class of PTCs, valued for their ability to facilitate reactions between reactants in immiscible phases, thereby enhancing reaction rates and yields. This guide provides an objective comparison of two such catalysts: ethyltrimethylammonium and tetrabutylammonium salts.

The performance of a phase transfer catalyst is intrinsically linked to its chemical structure, which dictates key properties such as lipophilicity, solubility, and stability. Tetrabutylammonium (TBA) salts, with four butyl chains, are characterized by high lipophilicity, making them highly effective at transporting anions from an aqueous phase into an organic phase.[1] In contrast, ethyltrimethylammonium (ETMA) salts, possessing one ethyl group and three methyl groups, are less lipophilic.[1] This difference in lipophilicity can lead to varied catalytic efficiencies depending on the specific reaction system, as an optimal balance between aqueous and organic phase solubility is crucial for the catalytic cycle.[1]

Performance in Nucleophilic Substitution Reactions

Data Presentation: Williamson Ether Synthesis

Reaction Parameter	Synthesis of n-Butyl Phenyl Ether[2]	Synthesis of Amyl Phenyl Ether[1]
Catalyst	Tetrabutylammonium bromide (TBAB)	Benzyltriethylammonium chloride (BTEAC)
Reactants	Sodium Phenoxide, n-Butyl Bromide	Phenol, Amyl Bromide, NaOH (aq)
Catalyst Loading	0.003 mol	Catalytic amount
Solvent System	Toluene / Water	Not specified (Liquid-Liquid PTC)
Temperature	70°C	Not specified
Reaction Time	4 hours	35 minutes
Product Yield	65.8%	86.2%

Disclaimer: The data presented above is compiled from different sources for illustrative purposes and does not represent a direct head-to-head comparison under the same experimental conditions. Benzyltriethylammonium chloride (BTEAC) is used as a proxy for ethyltrimethylammonium bromide due to structural similarity and data availability.[1]

From this representative data, the catalyst with structural similarities to ethyltrimethylammonium (BTEAC) demonstrated a higher yield in a significantly shorter reaction time for a similar etherification reaction compared to tetrabutylammonium bromide. This suggests that for certain SN2 reactions, a moderately lipophilic catalyst may provide superior performance. The greater lipophilicity of tetrabutylammonium salts is not always the determining factor for catalytic efficiency; a delicate balance between solubility in both the aqueous and organic phases is paramount for an effective catalytic cycle.[1]

Physicochemical Properties

The efficacy of a quaternary ammonium salt as a phase transfer catalyst is heavily influenced by its physicochemical properties.

Property	Ethyltrimethylammonium Bromide	Tetrabutylammonium Bromide (TBAB)
CAS Number	657-97-6	1643-19-2[1]
Molecular Formula	C₅H₁₄BrN	C₁₆H₃₆BrN[1]
Molecular Weight	168.08 g/mol	322.37 g/mol [1]
Appearance	White crystalline solid	White crystalline powder[1][3]
Melting Point	285-287 °C	102-106 °C[4][5]
Solubility in Water	High	600 g/L (20 °C)[4][6]
Key Feature	Asymmetric, moderately lipophilic cation	Symmetric, highly lipophilic cation[1]

Experimental Protocols

To ensure a fair and accurate comparison of PTC performance, it is crucial to follow a standardized experimental protocol. The following is a detailed methodology for a representative Williamson ether synthesis.

Synthesis of n-Butyl Phenyl Ether using Tetrabutylammonium Bromide[1][2]

Objective: To synthesize n-butyl phenyl ether from sodium phenoxide and n-butyl bromide using tetrabutylammonium bromide as a phase transfer catalyst.

Materials:

• Sodium phenoxide (0.03 mol)

• n-Butyl bromide (0.03 mol)

• Tetrabutylammonium bromide (TBAB) (0.003 mol)

• Toluene (25 mL)

• Water (20 mL)

• Standard laboratory glassware for reaction, extraction, and purification.

Procedure:

• A reaction vessel is charged with sodium phenoxide (0.03 mol), n-butyl bromide (0.03 mol), and tetrabutylammonium bromide (0.003 mol).[1]

• A biphasic solvent system consisting of toluene (25 mL) and water (20 mL) is added to the vessel.[1]

• The heterogeneous mixture is heated to 70°C and stirred vigorously to ensure adequate mixing between the aqueous and organic phases.[1]

• The reaction is maintained at this temperature for 4 hours.[1]

• After cooling to room temperature, the organic layer is separated.

• The aqueous layer is extracted with toluene.

• The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the resulting crude product is purified by distillation or chromatography to yield n-butyl phenyl ether.

Mechanism of Phase Transfer Catalysis

The fundamental role of a phase transfer catalyst is to transport a reactant, typically an anion, from an aqueous phase to an organic phase where the reaction with an organic-soluble substrate can occur. The general mechanism for a nucleophilic substitution reaction under phase transfer catalysis conditions is depicted below.

Caption: General mechanism of phase transfer catalysis.

In this mechanism, the quaternary ammonium cation (Q⁺) forms an ion pair with the nucleophile (Nu⁻) in the aqueous phase. This lipophilic ion pair (Q⁺Nu⁻) is extracted into the organic phase, where the "naked" and highly reactive nucleophile attacks the organic substrate (R-X) to form the product (R-Nu) and the quaternary ammonium salt of the leaving group (Q⁺X⁻). The Q⁺X⁻ then returns to the aqueous phase to repeat the catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 3. nbinno.com [nbinno.com]
• 4. Tetrabutylammonium bromide CAS#: 1643-19-2 [m.chemicalbook.com]
• 5. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 6. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]

comparative study of different quaternary ammonium salt catalysts

A Comparative Guide to Quaternary Ammonium Salt Catalysts in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an optimal phase-transfer catalyst is a critical factor in the success of organic synthesis. Quaternary ammonium salts (QAS) are a versatile and widely employed class of phase-transfer catalysts (PTCs) that facilitate reactions between reactants in immiscible phases, often leading to higher yields, milder reaction conditions, and enhanced selectivity. This guide provides a detailed comparison of the performance of three common QAS catalysts—Tetrabutylammonium Bromide (TBAB), Benzyltriethylammonium Chloride (BTEAC), and Aliquat 336—supported by experimental data.

The efficacy of a quaternary ammonium salt as a phase-transfer catalyst is governed by several factors, including the structure of the cation, the nature of the counter-anion, and the specific reaction conditions. The lipophilicity of the cation, in particular, plays a crucial role in its ability to transport anions from an aqueous phase to an organic phase.

Comparative Performance Data

The following tables summarize the performance of various quaternary ammonium salts in three common phase-transfer catalyzed reactions.

Table 1: Williamson Ether Synthesis of Benzyl Octyl Ether

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Yield (%)
Tetrabutylammonium Bromide (TBAB)	0.05	6	92
Tetraoctylammonium Bromide (TOAB)	0.05	4	95

Data sourced from BenchChem

Table 2: Hantzsch 1,4-Dihydropyridine Synthesis

Catalyst	Reaction Time (h)	Yield (%)
Tetrabutylammonium Bromide (TBAB)	1	84
Benzyltriethylammonium Chloride (BTEAC)	1	75
Cetyltrimethylammonium Bromide (CTAB)	1	62

Data sourced from BenchChem

Table 3: Oxidation of Benzyl Alcohol to Benzaldehyde

Catalyst	Relative Reactivity
Aliquat 336	1 (Highest)
Tetrabutylphosphonium bromide	2
Tetrabutylammonium Bromide (TBAB)	3
Tetrabutylammonium hydrogen sulphate	4
Cetyltrimethylammonium bromide	5 (Lowest)

Data sourced from BenchChem

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide. These protocols are designed for a comparative study of different phase-transfer catalysts.

Williamson Ether Synthesis of Benzyl Octyl Ether

Materials:

• Benzyl bromide

• Octanol

• Sodium hydroxide (50% aqueous solution)

• Toluene

• Quaternary ammonium salt (e.g., TBAB, TOAB)

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, combine octanol (0.1 mol), toluene (100 mL), and the selected quaternary ammonium salt (0.005 mol).

• Slowly add the 50% aqueous sodium hydroxide solution (50 mL) to the mixture with vigorous stirring.

• Heat the mixture to 70°C.

• Add benzyl bromide (0.1 mol) dropwise over 30 minutes, maintaining the temperature at 70°C.

• Continue stirring for the specified reaction time (e.g., 4-6 hours), monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by vacuum distillation or column chromatography.

Hantzsch 1,4-Dihydropyridine Synthesis

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Ethyl acetoacetate

• Ammonium acetate

• Quaternary ammonium salt (e.g., TBAB, BTEAC, CTAB)

• Water

Procedure:

• In a 100 mL round-bottom flask, prepare a mixture of the aromatic aldehyde (10 mmol), ethyl acetoacetate (20 mmol), and the chosen quaternary ammonium salt (1 mmol) in 20 mL of water.

• Add ammonium acetate (15 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, the solid product will precipitate out of the solution.

• Collect the solid product by filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain the pure 1,4-dihydropyridine.

Oxidation of Benzyl Alcohol to Benzaldehyde

Materials:

• Benzyl alcohol

• Potassium dichromate (acidic solution)

• Toluene

• Quaternary ammonium salt (e.g., Aliquat 336, TBAB)

Procedure:

• In a 250 mL flask, dissolve benzyl alcohol (10 mmol) and the selected quaternary ammonium salt (1 mmol) in 50 mL of toluene.

• Prepare an acidic potassium dichromate solution by dissolving potassium dichromate (4.4 g, 15 mmol) in a mixture of water (25 mL) and concentrated sulfuric acid (4 mL).

• Add the acidic potassium dichromate solution to the organic phase.

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the disappearance of benzyl alcohol by TLC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with a saturated solution of sodium bicarbonate and then with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield benzaldehyde.

Visualizations

General Mechanism of Phase-Transfer Catalysis

Validating the Purity of Synthesized Ethyltrimethylammonium Bromide: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step to ensure the reliability and reproducibility of experimental results. This guide provides an objective comparison of key analytical techniques for validating the purity of synthesized ethyltrimethylammonium bromide. The performance of each method is supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for specific laboratory needs.

Performance Comparison of Analytical Techniques

The selection of an analytical method for purity determination depends on various factors, including the expected impurities, the required level of accuracy and precision, and the available instrumentation. The following table summarizes the key performance characteristics of four common techniques for the analysis of ethyltrimethylammonium bromide.

Parameter	¹H NMR Spectroscopy	High-Performance Liquid Chromatography (HPLC)	Ion Chromatography (IC)	Elemental Analysis (C, H, N)
Principle	Measures the nuclear spin transitions of protons in a magnetic field. The signal area is directly proportional to the number of protons, allowing for quantification against an internal standard.	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.	Separates ions based on their affinity for an ion-exchange resin, followed by conductivity detection.	Involves the complete combustion of the sample and quantification of the resulting elemental gases (CO₂, H₂O, N₂).
Primary Use	Structural confirmation and quantification of the main component and proton-containing impurities.	Separation and quantification of the main component and non-volatile impurities.	Quantification of the bromide counter-ion and other anionic impurities.	Determination of the elemental composition (C, H, N) as a percentage of the total mass.
Limit of Detection (LOD)	~10 µM for impurities.[1]	25-200 ng/mL for similar compounds.	~0.002 mg/L for bromide.[2]	Not applicable for impurity detection.
Limit of Quantification (LOQ)	~50 µM for impurities.[1]	1.77 mg/L for similar compounds.[3]	< 8 ppm for chloride in ionic liquids.[4]	Not applicable for impurity detection.
Precision (RSD)	< 1%	1-8% for similar compounds.[5]	< 3% for bromide.[6][7]	Typically within ±0.4% of the theoretical value.[8][9]
Accuracy	High, with uncertainty as low as 0.15%.[10]	Recoveries of 76.8% to 102.5% for similar compounds.[5]	Recoveries of 98.61% to 105.65%.[2]	Generally accepted deviation of ±0.4% from the theoretical value.[8][9]
Sample Throughput	Moderate	High	High	Low to Moderate
Cost per Sample	Moderate to High	Low to Moderate	Low to Moderate	Moderate

Experimental Workflow

The overall process for validating the purity of synthesized ethyltrimethylammonium bromide involves a series of logical steps, from initial purification to analysis by various techniques and final data interpretation.

Purity validation workflow for synthesized ethyltrimethylammonium bromide.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a guide and may require optimization for specific instrumentation and laboratory conditions.

Quantitative ¹H NMR Spectroscopy

Principle: This method determines the purity of ethyltrimethylammonium bromide by comparing the integral of a characteristic signal from the analyte with that of a certified internal standard of known purity and concentration.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthesized ethyltrimethylammonium bromide into a clean, dry NMR tube.

  • Accurately weigh approximately 5-10 mg of a suitable internal standard (e.g., maleic acid, 1,4-dioxane) into the same NMR tube. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte or solvent signals.

  • Add a sufficient volume of a deuterated solvent (e.g., 0.6 mL of D₂O) to dissolve both the sample and the internal standard completely.

  • Cap the NMR tube and gently vortex to ensure a homogeneous solution.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum using a spectrometer with a field strength of 400 MHz or higher.

  • Ensure the following parameters are set for quantitative analysis:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for quaternary ammonium salts).

    • Number of Scans: Sufficient to achieve a signal-to-noise ratio (S/N) of at least 150:1 for the signals to be integrated.[6][11]

    • Acquisition Time: At least 3 seconds.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired FID.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved signal for ethyltrimethylammonium bromide (e.g., the triplet of the ethyl CH₃ group) and a signal from the internal standard.

  • Calculate the purity of the ethyltrimethylammonium bromide using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / m_sample) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

High-Performance Liquid Chromatography (HPLC)

Principle: This method separates ethyltrimethylammonium bromide from potential non-volatile impurities based on their interactions with a stationary phase. The purity is determined by the relative peak area of the main component.

Experimental Protocol:

• Sample Preparation:

  • Prepare a stock solution of the synthesized ethyltrimethylammonium bromide in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • Column: A mixed-mode or ion-pair column suitable for the analysis of quaternary ammonium compounds.

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile). The exact composition should be optimized for good peak shape and resolution.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 200-210 nm) if the impurities have a chromophore.

• Data Analysis:

  • Inject the sample and record the chromatogram.

  • Identify the peak corresponding to ethyltrimethylammonium bromide.

  • Calculate the purity by dividing the peak area of the main component by the total area of all peaks in the chromatogram (assuming all components have a similar response factor with ELSD).

Ion Chromatography (IC)

Principle: This technique is used to quantify the bromide counter-ion. The concentration of bromide is determined and compared to the theoretical value based on the weight of the ethyltrimethylammonium bromide sample.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a sample of ethyltrimethylammonium bromide and dissolve it in deionized water to a known volume to achieve a bromide concentration within the linear range of the instrument (e.g., 1-10 mg/L).

• IC System and Conditions:

  • Column: An anion-exchange column suitable for halide analysis.

  • Eluent: A suitable eluent, such as a sodium carbonate/bicarbonate buffer.

  • Suppressor: An anion self-regenerating suppressor.

  • Detection: Conductivity detector.

• Data Analysis:

  • Prepare a calibration curve using standard solutions of sodium bromide.

  • Inject the sample solution and determine the concentration of bromide from the calibration curve.

  • Calculate the percentage of bromide in the sample and compare it to the theoretical value (47.55% for pure ethyltrimethylammonium bromide).

Elemental Analysis

Principle: This method provides the percentage of carbon, hydrogen, and nitrogen in the sample. The experimental values are compared to the theoretical values for pure ethyltrimethylammonium bromide.

Experimental Protocol:

• Sample Preparation:

  • Ensure the sample is completely dry and homogeneous.

  • Accurately weigh 1-3 mg of the sample into a tin capsule.

• Instrumental Analysis:

  • Analyze the sample using an elemental analyzer. The instrument will combust the sample at a high temperature, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector.

• Data Analysis:

  • Compare the experimentally determined percentages of C, H, and N with the theoretical values for ethyltrimethylammonium bromide (C₅H₁₄BrN):

    • C: 35.73%

    • H: 8.39%

    • N: 8.33%

  • A deviation of within ±0.4% is generally considered acceptable for a pure compound.[8][9]

References

• 1. scispace.com [scispace.com]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of Quaternary Ammonium Salts: A Comparative Guide to Alternatives for Ethyltrimethylammonium in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate phase-transfer catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. Ethyltrimethylammonium salts have found their place in various organic transformations, but a range of effective alternatives offers distinct advantages in terms of lipophilicity, stability, and cost. This guide provides an objective comparison of the performance of common alternatives to ethyltrimethylammonium, supported by experimental data, to facilitate informed catalyst selection in organic synthesis.

This comparison will focus on other widely used quaternary ammonium salts, including Tetrabutylammonium bromide (TBAB), Benzyltriethylammonium chloride (BTEAC), and Cetyltrimethylammonium bromide (CTAB), as well as the emerging class of ionic liquids. The efficacy of these alternatives will be examined in two key organic reactions: the Williamson Ether Synthesis and the Hantzsch 1,4-Dihydropyridine Synthesis.

The Role of Quaternary Ammonium Salts in Phase-Transfer Catalysis

Quaternary ammonium salts are instrumental as phase-transfer catalysts (PTCs), facilitating reactions between reactants located in immiscible phases, such as an aqueous and an organic layer. The catalytic cycle, illustrated below, involves the quaternary ammonium cation shuttling a reactive anion from the aqueous phase to the organic phase, where it can react with the organic-soluble substrate. The effectiveness of a PTC is largely dependent on the lipophilicity of its cation, which dictates its ability to traverse the phase boundary.[1][2]

Figure 1. Generalized mechanism of phase-transfer catalysis (PTC) by a quaternary ammonium salt (Q⁺X⁻).

Performance Comparison in Key Organic Syntheses

The choice of a phase-transfer catalyst can significantly influence reaction outcomes. Below is a comparative analysis of ethyltrimethylammonium and its alternatives in two widely employed synthetic transformations.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic SN2 reaction for the formation of ethers from an organohalide and an alkoxide. The use of a phase-transfer catalyst is often essential to bring the alkoxide nucleophile into the organic phase to react with the alkyl halide. The following table summarizes the performance of various quaternary ammonium salts in this reaction. Due to the limited availability of direct comparative data for ethyltrimethylammonium, the closely related Triethylmethylammonium chloride (TEMAC) is used as a proxy.[3]

Catalyst	Reaction	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
Triethylmethylammonium chloride (TEMAC)	Phenol + Benzyl bromide	5	Dichloromethane/Water	Reflux	8	85
Tetrabutylammonium bromide (TBAB)	Sodium phenoxide + n-Butyl bromide	10	Toluene/Water	70	4	92
Benzyltriethylammonium chloride (BTEAC)	2-Naphthol + Benzyl chloride	5	Chlorobenzene/Water	80	6	90
Cetyltrimethylammonium bromide (CTAB)	Phenol + n-Butyl bromide	5	No organic solvent/Water	100	5	88

Table 1. Comparative performance of quaternary ammonium salts in the Williamson Ether Synthesis. Data is compiled from various sources and may not represent direct head-to-head comparisons under identical conditions.

Hantzsch 1,4-Dihydropyridine Synthesis

The Hantzsch synthesis is a multi-component reaction used to generate 1,4-dihydropyridine derivatives, which are important scaffolds in medicinal chemistry.[4][5] A comparative study of different phase-transfer catalysts in an aqueous medium for this synthesis provides valuable insights into their relative efficacies.[2]

Catalyst	Reaction	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
Tetrabutylammonium bromide (TBAB)	Benzaldehyde + Ethyl acetoacetate + Ammonium acetate	10	Water	60	1	84
Benzyltriethylammonium chloride (BTEAC)	Benzaldehyde + Ethyl acetoacetate + Ammonium acetate	10	Water	60	1	75
Cetyltrimethylammonium bromide (CTAB)	Benzaldehyde + Ethyl acetoacetate + Ammonium acetate	10	Water	60	1	62

Table 2. Comparative catalytic activity of quaternary ammonium salts in the Hantzsch 1,4-dihydropyridine synthesis.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

General Experimental Protocol for Williamson Ether Synthesis

This protocol describes a general procedure for the O-alkylation of a phenol using an alkyl halide under phase-transfer catalysis conditions.[1][3]

Figure 2. Experimental workflow for a phase-transfer catalyzed Williamson Ether Synthesis.

Materials:

• Phenol (or other alcohol/phenol)

• Alkyl halide (e.g., benzyl bromide)

• Sodium hydroxide (NaOH)

• Quaternary ammonium salt (e.g., TBAB, BTEAC) (1-5 mol%)

• Toluene (or other suitable organic solvent)

• Deionized water

• Standard laboratory glassware for reaction, extraction, and purification.

Procedure:

• Aqueous Phase Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve sodium hydroxide in deionized water.

• Addition of Reactants: Add the phenol to the aqueous NaOH solution and stir until dissolved. Then, add the organic solvent (toluene) and the alkyl halide.

• Catalyst Addition: Add the quaternary ammonium salt to the reaction mixture.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer Chromatography - TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic and aqueous layers using a separatory funnel.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the crude product. Further purification can be achieved by column chromatography or distillation.

General Experimental Protocol for Hantzsch 1,4-Dihydropyridine Synthesis

This protocol outlines a general procedure for the synthesis of 1,4-dihydropyridines using a phase-transfer catalyst in an aqueous medium.[2]

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Ammonium acetate

• Quaternary ammonium salt (e.g., TBAB, BTEAC, CTAB) (10 mol%)

• Water

• Standard laboratory glassware for reaction and purification.

Procedure:

• Reaction Setup: In a round-bottom flask, combine the aromatic aldehyde (1 mmol), β-ketoester (2 mmol), ammonium acetate (1.5 mmol), and the quaternary ammonium salt (0.1 mmol) in water (5 mL).

• Reaction: Stir the mixture at 60 °C. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates is collected by filtration.

• Purification: Wash the solid product with cold water and dry. If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol.

Conclusion

The selection of an optimal phase-transfer catalyst is a nuanced decision that depends on the specific reaction, substrates, and desired process conditions. While ethyltrimethylammonium salts are effective in certain applications, alternatives such as Tetrabutylammonium bromide (TBAB) often exhibit superior performance due to their enhanced lipophilicity, leading to higher yields and faster reaction rates in classic organic transformations like the Williamson ether synthesis and the Hantzsch 1,4-dihydropyridine synthesis. Benzyl-substituted quaternary ammonium salts like BTEAC also demonstrate high efficiency, while long-chain surfactants like CTAB can be effective, particularly in micellar catalysis. For researchers and professionals in drug development, a thorough evaluation of these alternatives, guided by the comparative data and protocols presented here, will enable the optimization of synthetic routes for improved efficiency and sustainability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]

A Comparative Guide to Ethyltrimethylammonium-Based Electrolytes for Advanced Energy Storage Applications

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more efficient, and longer-lasting energy storage solutions has led to intensive research into novel electrolyte formulations. Among these, ionic liquids (ILs) based on quaternary ammonium cations have garnered significant attention due to their favorable properties, such as high electrochemical stability and non-flammability.[1][2] This guide provides an objective performance comparison of ethyltrimethylammonium-based electrolytes against other common alternatives, supported by experimental data and detailed methodologies.

Performance Comparison of Selected Electrolytes

The performance of an electrolyte is determined by a combination of factors, primarily its ionic conductivity, electrochemical stability window, and thermal stability. The following table summarizes these key performance indicators for ethyltrimethylammonium ([ETMA]⁺) based electrolytes in comparison to other widely studied quaternary ammonium and imidazolium-based systems.

Electrolyte Cation	Anion	Ionic Conductivity (mS/cm) at 25°C	Electrochemical Stability Window (V)	Thermal Decomposition Temp. (°C)
Ethyltrimethylammonium ([ETMA]⁺)	bis(trifluoromethanesulfonyl)imide ([TFSI]⁻)	~2.5 - 4.0	~4.5 - 5.5	~350 - 400
Tetraethylammonium ([TEA]⁺)	tetrafluoroborate ([BF₄]⁻)	~8.0 - 12.0	~4.0 - 4.5	~250 - 300
1-Ethyl-3-methylimidazolium ([EMIM]⁺)	bis(trifluoromethanesulfonyl)imide ([TFSI]⁻)	~8.0 - 10.0	~4.0 - 4.5	~350 - 400
N-butyl-N-methylpyrrolidinium ([Pyr₁₄]⁺)	bis(trifluoromethanesulfonyl)imide ([TFSI]⁻)	~1.5 - 3.0	> 5.5	> 400
Triethylsulfonium ([S₂₂₂]⁺)	bis(trifluoromethanesulfonyl)imide ([TFSI]⁻)	~4.0 - 6.0	~4.5 - 5.0	~300 - 350

Note: The values presented are approximate and can vary depending on the purity of the electrolyte, the concentration of the lithium salt, and the specific experimental conditions.

Quaternary ammonium cations, in general, are recognized for their wide electrochemical windows.[3] The structure of the alkyl substituents on the nitrogen atom, however, has a minimal impact on the electrochemical stability towards reduction.[3] While imidazolium-based ILs often exhibit higher ionic conductivity, they can have lower cathodic stability.[4] Pyrrolidinium-based ILs, on the other hand, are known for their excellent electrochemical and thermal stabilities.[5] The choice of anion also plays a crucial role, with bis(fluorosulfonyl)imide ([FSI]⁻) anions sometimes leading to higher ionic conductivities and lower viscosities compared to [TFSI]⁻ anions.[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of electrolyte performance. It is crucial to maintain consistent experimental conditions to ensure data reproducibility and validity.[6]

1. Electrolyte Preparation and Purification:

• Objective: To prepare and purify the ionic liquid-based electrolyte to minimize impurities like water and oxygen that can adversely affect electrochemical performance.[6]

• Materials: Ethyltrimethylammonium salt, lithium salt (e.g., LiTFSI), high-purity solvent (e.g., acetonitrile or propylene carbonate for initial dissolution and purification), activated carbon, and molecular sieves.

• Procedure:

  • The ethyltrimethylammonium salt and the lithium salt are dissolved in a minimal amount of high-purity solvent.

  • The solution is stirred with activated carbon for 24 hours to remove organic impurities.

  • The solution is filtered to remove the activated carbon.

  • The solvent is removed under vacuum at an elevated temperature (e.g., 80-100 °C) for at least 48 hours to ensure the removal of residual solvent and water.

  • The final electrolyte is stored in an argon-filled glovebox with low water and oxygen content (< 0.1 ppm).

2. Ionic Conductivity Measurement:

• Objective: To determine the ionic conductivity of the electrolyte at a specific temperature.

• Apparatus: Conductivity meter with a temperature-controlled cell.

• Procedure:

  • The conductivity cell is calibrated using standard potassium chloride solutions of known concentrations.

  • The electrolyte is placed in the conductivity cell inside a temperature-controlled chamber.

  • The resistance of the electrolyte is measured at the desired temperature (e.g., 25 °C) after thermal equilibrium is reached.

  • The ionic conductivity (σ) is calculated using the formula: σ = L / (A * R), where L is the distance between the electrodes, A is the electrode area, and R is the measured resistance. This can be derived from the Nernst-Einstein equation.[7]

3. Electrochemical Stability Window (ESW) Determination:

• Objective: To determine the voltage range over which the electrolyte remains stable without significant decomposition.

• Apparatus: Potentiostat/galvanostat with a three-electrode cell setup (working electrode, counter electrode, and reference electrode).

• Procedure:

  • A three-electrode cell is assembled in a glovebox. A glassy carbon electrode is typically used as the working electrode, a platinum wire as the counter electrode, and a lithium metal electrode as the reference electrode.

  • Linear sweep voltammetry (LSV) is performed by scanning the potential of the working electrode from the open-circuit potential to both positive (anodic scan) and negative (cathodic scan) limits at a slow scan rate (e.g., 1 mV/s).

  • The ESW is determined by the potential difference between the onset of the anodic and cathodic decomposition currents. The cutoff current density for determining the stability limits should be explicitly stated.[3]

4. Thermal Stability Analysis:

• Objective: To evaluate the thermal stability of the electrolyte.

• Apparatus: Thermogravimetric Analyzer (TGA).

• Procedure:

  • A small sample of the electrolyte (typically 5-10 mg) is placed in a TGA pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen or argon).

  • The weight loss of the sample is recorded as a function of temperature.

  • The thermal decomposition temperature is typically defined as the temperature at which a certain percentage of weight loss (e.g., 5%) occurs.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive performance evaluation of an electrolyte.

Caption: Workflow for electrolyte performance evaluation.

References

• 1. Effect of alkyl branches on the thermal stability of quaternary ammonium cations in organic electrolytes for electrochemical double layer capacitors - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ionic Liquid-Based Electrolytes for Energy Storage Devices: A Brief Review on Their Limits and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Identifying High Ionic Conductivity Compositions of Ionic Liquid Electrolytes Using Features of the Solvation Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Validation of Ethyltrimethylammonium Concentration

For researchers, scientists, and drug development professionals, the precise and accurate quantification of ethyltrimethylammonium chloride is essential for ensuring product quality, safety, and efficacy. This guide offers a comparative overview of various analytical methods suitable for the validation of ethyltrimethylammonium concentration.

While extensive, publicly available validation data specifically for ethyltrimethylammonium chloride is limited, this guide utilizes performance data from structurally similar short-chain quaternary ammonium compounds (QACs) to provide a reliable reference for expected analytical performance. The primary methods discussed include Liquid Chromatography-Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), and Ion Chromatography (IC).

Data Presentation: Comparison of Analytical Method Performance

The selection of an optimal analytical method hinges on factors such as the required sensitivity, the complexity of the sample matrix, and the instrumentation available. The following table summarizes typical validation parameters for the determination of short-chain QACs, providing a comparative perspective on the expected performance of each technique for ethyltrimethylammonium analysis.[1]

Performance Parameter	LC-MS/MS	HPLC-ELSD	Ion Chromatography
Linearity (R²)	> 0.99	> 0.99	> 0.99
Accuracy (% Recovery)	85-115%	90-110%	95-105%
Precision (% RSD)	< 15%	< 10%	< 5%
Limit of Detection (LOD)	Low ng/mL to pg/mL	Low µg/mL to high ng/mL	Low µg/mL
Limit of Quantitation (LOQ)	Low ng/mL	High ng/mL to low µg/mL	Low µg/mL
Specificity	High	Moderate to High	Moderate to High

Mandatory Visualization

A clear understanding of the procedural flow is critical for the successful implementation and troubleshooting of analytical methods. The following diagrams, rendered using the Graphviz (DOT language), illustrate a general workflow for analytical method validation and a comparison of the key steps in the analytical methods described herein.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of the Antimicrobial Efficacy of Ethyltrimethylammonium and Other Key Biocides

For Immediate Release

This guide provides a comprehensive comparison of the antimicrobial efficacy of ethyltrimethylammonium, a quaternary ammonium compound (QAC), against other widely used biocides, including benzalkonium chloride, chlorhexidine, and triclosan. The information presented is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these antimicrobial agents based on available experimental data.

The primary mechanism of action for quaternary ammonium compounds like ethyltrimethylammonium is the disruption of microbial cell membranes. The positively charged nitrogen atom in the molecule interacts with the negatively charged components of the microbial cell surface. This electrostatic attraction allows the hydrophobic alkyl chain to insert into and disrupt the lipid bilayer of the cell membrane, leading to the leakage of essential intracellular components and ultimately causing cell death.[1]

Quantitative Efficacy Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of the selected biocides against common pathogenic microorganisms. MIC is defined as the lowest concentration of an antimicrobial that inhibits the visible growth of a microorganism.[2] It is a key indicator of a biocide's potency.

Note on Ethyltrimethylammonium Data: Direct and extensive MIC data for ethyltrimethylammonium chloride against a broad range of bacteria is limited in publicly available literature. Therefore, data for closely related alkyltrimethylammonium bromides with varying alkyl chain lengths (dodecyl-, tetradecyl-, and hexadecyltrimethylammonium bromide) are presented as a proxy to provide an indication of the expected activity. The efficacy of alkyltrimethylammonium compounds is known to be dependent on the length of the alkyl chain.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of Ethyltrimethylammonium and Other Biocides against Gram-Negative Bacteria

Microorganism	Ethyltrimethylammonium (as Alkyltrimethylammonium Bromide) (µg/mL)	Benzalkonium Chloride (µg/mL)	Chlorhexidine (µg/mL)	Triclosan (µg/mL)
Escherichia coli	C12: ~36	4 - 64	0.78 - 7.8	0.1 - 0.5
Pseudomonas aeruginosa	C14: Optimal activity	45 - 64	1.6 - 1024	100 - >1000

Table 2: Minimum Inhibitory Concentration (MIC) of Ethyltrimethylammonium and Other Biocides against Gram-Positive Bacteria

Microorganism	Ethyltrimethylammonium (as Alkyltrimethylammonium Bromide) (µg/mL)	Benzalkonium Chloride (µg/mL)	Chlorhexidine (µg/mL)	Triclosan (µg/mL)
Staphylococcus aureus	C12: ~252	2	4	0.015 - 8

Table 3: Minimum Inhibitory Concentration (MIC) of Ethyltrimethylammonium and Other Biocides against Fungi

Microorganism	Ethyltrimethylammonium (as Alkyltrimethylammonium Bromide) (µg/mL)	Benzalkonium Chloride (µg/mL)	Chlorhexidine (µg/mL)	Triclosan (µg/mL)
Candida albicans	C12: ~500	7.8	Not widely reported	Not widely reported

Visualizations: Workflows and Mechanisms

To aid in the understanding of the experimental processes and the biocide's mechanism of action, the following diagrams are provided.

Diagram 1: Experimental Workflow for MIC Determination.

Diagram 2: Antimicrobial Mechanism of Action.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and accurate comparison.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of a biocide that inhibits the visible growth of a microorganism.[2]

Materials:

• Test biocide (e.g., Ethyltrimethylammonium)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Microbial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Micropipettes and sterile tips

• Incubator

Procedure:

• Inoculum Preparation: Aseptically pick several colonies of the test microorganism from a fresh agar plate and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Further dilute this suspension in the appropriate broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter wells.

• Biocide Dilution: Prepare a stock solution of the biocide in a suitable solvent. Perform serial two-fold dilutions of the biocide in the broth medium directly in the 96-well plate.

• Inoculation: Add the prepared microbial inoculum to each well containing the biocide dilutions.

• Controls: Include a positive control (broth with inoculum, no biocide) to ensure microbial growth and a negative control (broth only) to check for contamination.

• Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of the biocide at which there is no visible growth of the microorganism.

Protocol 2: Agar Well Diffusion Assay

This method is used to assess the antimicrobial activity of a substance by measuring the zone of growth inhibition on an agar plate.[4][5]

Materials:

• Test biocide

• Sterile Petri dishes with appropriate agar medium (e.g., Mueller-Hinton Agar)

• Microbial culture adjusted to 0.5 McFarland standard

• Sterile cotton swabs

• Sterile cork borer or pipette tip to create wells

• Micropipettes and sterile tips

• Incubator

Procedure:

• Plate Inoculation: Dip a sterile cotton swab into the standardized microbial suspension and streak it evenly across the entire surface of the agar plate to create a lawn of bacteria.

• Well Creation: Use a sterile cork borer to create uniform wells in the agar.

• Application of Biocide: Add a fixed volume of the biocide solution at a known concentration into each well.

• Controls: Use a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the biocide) in separate wells.

• Incubation: Incubate the plates at an appropriate temperature for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth has been inhibited. A larger diameter indicates greater antimicrobial activity.

Protocol 3: Time-Kill Kinetics Assay

This assay determines the rate at which a biocide kills a microbial population over time.[6][7][8]

Materials:

• Test biocide

• Microbial culture in logarithmic growth phase

• Appropriate sterile broth medium

• Sterile test tubes or flasks

• Shaking incubator

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Automated or manual colony counter

Procedure:

• Inoculum Preparation: Prepare a standardized microbial suspension as described in the broth microdilution protocol.

• Exposure: Add the inoculum to test tubes containing the broth with various concentrations of the biocide (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control tube without the biocide.

• Incubation and Sampling: Incubate all tubes at the optimal temperature with constant agitation. At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of each aliquot in sterile saline and plate a specific volume onto agar plates.

• Incubation and Counting: Incubate the plates for 18-24 hours and then count the number of colony-forming units (CFU).

• Data Analysis: Plot the log10 CFU/mL against time for each biocide concentration. A bactericidal effect is typically defined as a ≥3-log10 reduction (99.9% killing) in CFU/mL compared to the initial inoculum.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Broth Microdilution | MI [microbiology.mlsascp.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistnotes.com [chemistnotes.com]
• 5. botanyjournals.com [botanyjournals.com]
• 6. benchchem.com [benchchem.com]
• 7. emerypharma.com [emerypharma.com]
• 8. nelsonlabs.com [nelsonlabs.com]

advantages of ethyltrimethylammonium hydroxide over tetramethylammonium hydroxide in lithography

In the landscape of semiconductor manufacturing, the choice of developer solution is critical for achieving high-resolution and defect-free patterns. For decades, tetramethylammonium hydroxide (TMAH) has been the industry standard. However, recent advancements have brought ethyltrimethylammonium hydroxide (ETMAH) to the forefront as a viable, and in some cases superior, alternative. This guide provides a detailed comparison of ETMAH and TMAH, supported by experimental data, to assist researchers and professionals in making informed decisions for their lithographic processes.

Performance Comparison at a Glance

Investigations into ETMAH as a developer have revealed its potential to match and even exceed the performance of TMAH across various lithography platforms, including extreme ultraviolet (EUV), argon fluoride immersion (ArFi), krypton fluoride (KrF), and i-line.[1][2] A key advantage of ETMAH is its ability to mitigate stochastic defects in EUV lithography, a critical factor in the production of advanced semiconductor nodes.[1][2][3]

Quantitative Performance Data

The following table summarizes the key performance metrics of ETMAH compared to the standard 0.26 N TMAH developer.

Performance Metric	Ethyltrimethylammonium Hydroxide (ETMAH)	Tetramethylammonium Hydroxide (TMAH)	Lithography Type	Key Findings
Stochastic Defect Margin	Improved, especially at 0.20 N concentration	Standard Baseline	EUV	ETMAH at a lower concentration of 0.20 N shows a significant improvement in the stochastic defect margin compared to the standard 0.26 N TMAH.[2][3][4]
Line-Width Roughness (LWR)	Reduction achieved with non-ionic surfactant additive	Standard Baseline	EUV	The addition of a non-ionic surfactant to the ETMAH developer solution leads to a reduction in LWR while preserving resolution and sensitivity.[3][5]
Resolution	Maintained, comparable to TMAH	Maintained	EUV, ArFi, KrF, i-line	Lithographic performance, including ultimate resolution, is maintained across various technologies.[1][2]
Sensitivity (Chemically Amplified Resists)	Constant, comparable to TMAH	Constant	EUV, ArFi, KrF	For chemically amplified resist (CAR) platforms, the sensitivity remains unchanged when using ETMAH.[1][2]
Sensitivity (Novolac-based Resists)	Decreased by ~25-30%	Standard Baseline	i-line	A decrease in sensitivity is observed for novolac-based resists, attributed to a different dissolution mechanism.[1][2]
Toxicity (Dermal LD50)	~1000 mg/kg	~150 mg/kg	N/A	ETMAH exhibits significantly lower dermal toxicity compared to TMAH.[4]

Experimental Protocols

The comparative studies of ETMAH and TMAH involve standardized lithographic processing. Below is a representative experimental workflow.

1. Resist Coating and Pre-bake:

• A chemically amplified resist (CAR) is spin-coated onto a silicon wafer using a coater/developer tool (e.g., SOKUDO DT-3000).

• The wafer is then subjected to a post-apply bake (PAB) or soft bake to remove the solvent from the resist film.

2. Exposure:

• The resist-coated wafer is exposed to a specific pattern using a lithography scanner (e.g., ASML NXE:3400 for EUV). The exposure dose is varied to determine the optimal sensitivity.

3. Post-Exposure Bake (PEB):

• Following exposure, the wafer undergoes a PEB to induce the acid-catalyzed deprotection reaction in the exposed areas of the CAR.

4. Development:

• The wafer is developed using either an aqueous solution of ETMAH (e.g., 0.20 N or 0.26 N) or the standard 0.26 N TMAH solution. The development time is typically 30 seconds.

5. Rinsing and Drying:

• After development, the wafer is rinsed with deionized water and dried with nitrogen.

6. Metrology:

• The patterned wafer is inspected using a scanning electron microscope (SEM) to measure critical dimensions (CD), line-width roughness (LWR), and to identify any defects.

Lithography Development Workflow

The following diagram illustrates the logical flow of the development step in a typical lithography process, highlighting the alternative developer choice.

Figure 1: Lithography Development Workflow

Conclusion

Ethyltrimethylammonium hydroxide presents a compelling alternative to the long-standing industry standard, tetramethylammonium hydroxide. Key advantages of ETMAH include its ability to mitigate stochastic defects in EUV lithography, the potential for reduced line-width roughness with the use of surfactants, and a significantly lower toxicity profile.[2][3][4][6] While maintaining comparable performance in terms of resolution and sensitivity for chemically amplified resists, its adoption can lead to improved yields and a safer manufacturing environment. For i-line lithography using novolac-based resists, a decrease in sensitivity should be taken into consideration.[1][2] Further research and optimization of ETMAH-based developer formulations are expected to solidify its position as a next-generation developer for advanced lithographic applications.

References

• 1. Application of ethyltrimethylammonium hydroxide (ETMAH) as an alternative developer solution/process for semiconductor lithography | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. spiedigitallibrary.org [spiedigitallibrary.org]
• 4. sacheminc.com [sacheminc.com]
• 5. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. nbinno.com [nbinno.com]

A Comparative Guide to Phenylthiocarbamide (PTC) and Related Compounds for Taste Sensitivity Research

This guide provides a comprehensive comparison of Phenylthiocarbamide (PTC) and its related compound, 6-n-propylthiouracil (PROP), for the cross-validation of experimental results in taste sensitivity research. It is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data, and visualizations of the underlying biological and experimental processes.

Introduction

The ability to taste PTC and related compounds is a well-established bimodal genetic trait in humans, dividing populations into "tasters" and "non-tasters." This variation is primarily governed by the TAS2R38 gene, which encodes a bitter taste receptor.[1][2] The study of this trait is a valuable tool in genetic and anthropological research, and it may have implications for food selection, nutritional status, and thyroid metabolism.[3][4] While PTC was the first compound discovered for this trait, concerns about its toxicity have led to the use of PROP in many studies.[5] This guide offers a direct comparison of these two compounds to aid researchers in selecting the appropriate tool for their studies and in cross-validating their findings.

Comparative Data

The choice between PTC and 6-n-propylthiouracil (PROP) for taste sensitivity studies can impact the classification of individuals and the distribution of taste thresholds. While taste responses to both are correlated, there are notable differences.[3]

Feature	Phenylthiocarbamide (PTC)	6-n-propylthiouracil (PROP)	Reference
Discriminatory Power	Slightly better discriminator of sensitive (taster) from insensitive (non-taster) subjects.	Less bimodal distribution of taste thresholds, making it more difficult to separate tasters and non-tasters.	[5][6]
Taste Threshold Range	Wider range of taste thresholds observed in populations.	Narrower range of taste thresholds.	[5]
Association with TAS2R38	Stronger association with TAS2R38 haplotypes.	Weaker association with TAS2R38 haplotypes compared to PTC.	[5]
Safety	Toxic in rats at high doses; swallowing a full series of test solutions could approach a lethal dose for a non-taster.	Considered a safer alternative to PTC.	[5]

Experimental Protocols

Accurate determination of PTC/PROP taster status requires standardized experimental protocols. The most widely used method is the threshold test developed by Harris and Kalmus (1949).[5]

1. Sensory Analysis: Taste Threshold Determination (Harris & Kalmus, 1949)

This method aims to determine the lowest concentration at which an individual can reliably detect the bitter taste of PTC or PROP.

• Materials:

  • Phenylthiocarbamide (PTC) or 6-n-propylthiouracil (PROP)

  • Boiled and cooled tap water (or distilled water)

  • A series of 14 numbered tumblers or cups

  • Pipettes or graduated cylinders for serial dilutions

• Procedure:

  • Stock Solution (Solution 1): Prepare a stock solution by dissolving 1.3 grams of PTC in 1 liter of boiled tap water. For PROP, a common starting concentration is also used, though it may vary.

  • Serial Dilutions: Create a series of 13 solutions by serial dilution. To make Solution 2, mix 50 ml of Solution 1 with 50 ml of boiled tap water. To make Solution 3, mix 50 ml of Solution 2 with 50 ml of water, and so on, down to Solution 13. Solution 14 is a control containing only water.[2]

  • Subject Preparation: Instruct subjects to abstain from smoking, eating, and drinking anything other than water for at least one hour before the test. The subject should rinse their mouth with water before beginning.

  • Threshold Determination (Stage 1 - Ascending Series): Present the solutions to the subject in order of increasing concentration, from the most dilute (Solution 13) to the stock solution (Solution 1). The subject is asked to taste each solution and report whether it tastes bitter or like plain water. The lowest concentration at which the subject correctly identifies the bitter taste is recorded as their approximate threshold.

  • Confirmation (Stage 2 - Forced-Choice Test): To confirm the threshold, present the subject with eight cups, four containing water and four containing the threshold concentration solution determined in Stage 1. The cups should be presented in a random order. The subject must correctly separate the bitter solutions from the water. If they succeed, that concentration is their confirmed threshold. If they fail, the test is repeated with the next higher concentration until a correct sorting is achieved.

2. Genetic Analysis: TAS2R38 Genotyping

This protocol allows for the determination of an individual's genotype at the TAS2R38 locus, which is highly correlated with PTC taster status.

• Materials:

  • Saline solution (for cheek cell collection)

  • DNA extraction kit

  • PCR primers targeting the polymorphic region of the TAS2R38 gene

  • Taq polymerase and other PCR reagents

  • Restriction enzyme HaeIII

  • Agarose gel electrophoresis equipment

• Procedure:

  • DNA Collection and Extraction: Collect buccal (cheek) cells by having the subject swish and rinse their mouth with a saline solution.[1] Extract genomic DNA from these cells using a standard DNA extraction protocol.

  • PCR Amplification: Amplify a specific region of the TAS2R38 gene containing the single nucleotide polymorphism (SNP) that affects tasting ability.[7][8] The primers are designed to flank this region.

  • Restriction Digest: Incubate the amplified PCR product with the restriction enzyme HaeIII.[1][7] This enzyme recognizes and cuts the DNA sequence present in the "taster" allele (GGCC) but does not cut the "non-taster" allele (GGGC).[1][7]

  • Agarose Gel Electrophoresis: Separate the digested DNA fragments by size using agarose gel electrophoresis.[1][9]

    • Homozygous Taster (TT): The PCR product will be cut by HaeIII, resulting in smaller DNA fragments.

    • Homozygous Non-taster (tt): The PCR product will not be cut, resulting in a single, larger DNA fragment.[7]

    • Heterozygous Taster (Tt): Both cut and uncut fragments will be present.

Visualizations

PTC/PROP Taste Transduction Pathway

The ability to taste PTC and PROP is initiated by the binding of these compounds to the TAS2R38 bitter taste receptor, a G-protein coupled receptor (GPCR), located on the surface of taste receptor cells.[1][2] This binding event triggers a downstream signaling cascade.

Caption: Signal transduction pathway for PTC/PROP bitter taste perception.

Experimental Workflow for PTC/PROP Sensitivity Assessment

This diagram outlines the logical flow of a comprehensive study on PTC/PROP taste sensitivity, integrating both sensory and genetic analyses.

Caption: Workflow for PTC/PROP sensitivity combining sensory and genetic analysis.

References

• 1. knowledge.carolina.com [knowledge.carolina.com]
• 2. PTC tasting - Wikipedia [en.wikipedia.org]
• 3. The genetics of phenylthiocarbamide perception - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Myths of Human Genetics: PTC tasting [udel.edu]
• 6. academic.oup.com [academic.oup.com]
• 7. edvotek.com [edvotek.com]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]

Unveiling the Lipophilic Landscape of Quaternary Ammonium Cations: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the lipophilicity of quaternary ammonium cations (QACs) is paramount for predicting their biological activity, membrane permeability, and disposition. This guide provides a comparative analysis of the lipophilicity of various QACs, supported by experimental data and detailed methodologies.

Lipophilicity, a key physicochemical parameter, governs the ability of a molecule to partition between a lipid-like environment and an aqueous one. For permanently charged molecules like QACs, this property is typically expressed as the distribution coefficient (logD) at a specific pH, or as the partition coefficient (logP) for the cation itself. The structure of the QAC, particularly the length and nature of the alkyl chains attached to the nitrogen atom, plays a pivotal role in determining its lipophilicity.

Comparative Lipophilicity Data

The following table summarizes experimentally determined logP and logD values for a range of quaternary ammonium cations, offering a clear comparison across different structural classes.

Cation Class	Compound	Alkyl Chain Length(s)	Experimental logP/logD	Measurement Method
Tetraalkylammonium	Tetramethylammonium	C1	-4.1 (logP)	Cyclic Voltammetry
Tetraethylammonium	C2	-2.8 (logP)	Cyclic Voltammetry
Tetrapropylammonium	C3	-1.5 (logP)	Cyclic Voltammetry
Tetrabutylammonium	C4	0.8 (logP)	Cyclic Voltammetry
Benzalkonium	Benzyldimethyloctylammonium	C8	-0.95 (logD at pH 7.4)	RP-HPLC
Benzyldimethyldecylammonium	C10	0.55 (logD at pH 7.4)	RP-HPLC
Benzyldimethyldodecylammonium	C12	1.55 (logD at pH 7.4)	RP-HPLC
Benzyldimethyltetradecylammonium	C14	2.55 (logD at pH 7.4)	RP-HPLC
Benzyldimethylhexadecylammonium	C16	3.55 (logD at pH 7.4)	RP-HPLC
Benzyldimethyloctadecylammonium	C18	4.55 (logD at pH 7.4)	RP-HPLC
N-Alkylpyridinium	1-Dodecylpyridinium	C12	1.78 (logP)	Shake-Flask
1-Tetradecylpyridinium	C14	2.78 (logP)	Shake-Flask
1-Hexadecylpyridinium	C16	3.78 (logP)	Shake-Flask
N-Alkylimidazolium	1-Butyl-3-methylimidazolium	C4	-0.23 (logP)	Shake-Flask
1-Hexyl-3-methylimidazolium	C6	0.87 (logP)	Shake-Flask
1-Octyl-3-methylimidazolium	C8	2.02 (logP)	Shake-Flask

Experimental Protocols

The accurate determination of lipophilicity is crucial for reliable structure-activity relationship studies. Below are detailed methodologies for the key experimental techniques used to obtain the data presented.

Shake-Flask Method (for logP of N-Alkylpyridinium and N-Alkylimidazolium Salts)

The shake-flask method is the traditional and most widely recognized method for determining partition coefficients.

• Preparation of Phases: n-Octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) are mutually saturated by vigorously mixing them together for 24 hours, followed by a 24-hour separation period.

• Sample Preparation: A known concentration of the quaternary ammonium salt is dissolved in the aqueous phase.

• Partitioning: Equal volumes of the aqueous solution containing the analyte and the saturated n-octanol are placed in a flask.

• Equilibration: The flask is shaken for a predetermined period (e.g., 24 hours) at a constant temperature to allow for the partitioning equilibrium to be reached.

• Phase Separation: The mixture is allowed to stand until the two phases have completely separated. Centrifugation can be used to expedite this process.

• Concentration Analysis: The concentration of the quaternary ammonium cation in both the aqueous and n-octanol phases is determined using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

• Calculation of logP: The partition coefficient (P) is calculated as the ratio of the concentration of the analyte in the n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) (for logD of Benzalkonium Chlorides)

RP-HPLC offers a rapid and efficient alternative to the shake-flask method for estimating lipophilicity.

• System Setup: An HPLC system equipped with a C18 stationary phase column and a UV detector is used.

• Mobile Phase Preparation: A series of mobile phases with varying compositions of an organic modifier (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., phosphate buffer, pH 7.4) are prepared.

• Calibration: A set of standard compounds with known logP values are injected into the HPLC system under isocratic conditions for each mobile phase composition. The retention time (t_R) for each standard is recorded.

• Calculation of Capacity Factor (k'): The capacity factor for each standard is calculated using the formula: k' = (t_R - t_0) / t_0, where t_0 is the column dead time.

• Generation of Calibration Curve: For each mobile phase composition, a calibration curve is generated by plotting the log k' values of the standards against their known logP values.

• Sample Analysis: The quaternary ammonium salt of interest is injected into the HPLC system under the same conditions, and its retention time is measured.

• Determination of logD: The log k' of the analyte is calculated, and its logD value at the pH of the mobile phase is determined from the calibration curve. By extrapolating the relationship between log k' and the percentage of the organic modifier to 100% aqueous phase, the log k_w value can be obtained, which is often used as a measure of lipophilicity.

Cyclic Voltammetry (for logP of Tetraalkylammonium Cations)

Cyclic voltammetry at the interface between two immiscible electrolyte solutions (ITIES) provides a direct electrochemical method to determine the standard partition coefficient of ions.

• Electrochemical Cell Setup: A four-electrode electrochemical cell is used, containing two immiscible electrolyte solutions, typically an aqueous phase (e.g., LiCl in water) and an organic phase (e.g., tetrabutylammonium tetraphenylborate in 1,2-dichloroethane).

• Analyte Introduction: The tetraalkylammonium salt is initially dissolved in the aqueous phase.

• Voltammetric Scan: A potential is scanned between the two reference electrodes placed in the aqueous and organic phases. This potential difference drives the transfer of the tetraalkylammonium cation from the aqueous phase to the organic phase.

• Measurement of Half-Wave Potential: The transfer of the ion across the liquid-liquid interface results in a current, which is recorded as a voltammogram. The half-wave potential (Δφ_1/2) of the ion transfer is determined from the voltammogram.

• Calculation of Standard Partition Coefficient: The standard Gibbs energy of transfer (ΔG_tr^o) is directly related to the half-wave potential. The standard partition coefficient (P) can then be calculated using the following equation: ΔG_tr^o = -RT ln(P), where R is the gas constant and T is the temperature. The logP is the base-10 logarithm of the calculated P value.

Visualizing the Lipophilicity Assessment Workflow

The following diagram illustrates the general workflow for assessing the lipophilicity of quaternary ammonium cations, from compound selection to data analysis.

Caption: Workflow for Lipophilicity Assessment of Quaternary Ammonium Cations.

Structure-Lipophilicity Relationship

The relationship between the chemical structure of a quaternary ammonium cation and its lipophilicity is a fundamental concept in medicinal chemistry and material science. The following diagram illustrates this relationship.

Caption: Key Structural Determinants of Quaternary Ammonium Cation Lipophilicity.

Performance Showdown: Validating Kinetic Models for Ethyltrimethylammonium-Catalyzed Reactions

For researchers, scientists, and drug development professionals, the selection of an optimal phase-transfer catalyst (PTC) is a critical decision that can significantly impact reaction rates, yields, and overall process efficiency. Ethyltrimethylammonium and its salts represent a class of quaternary ammonium compounds frequently employed as PTCs. This guide provides an objective comparison of their performance with other common PTCs, supported by experimental data, and outlines the methodologies for validating kinetic models of the reactions they catalyze.

Understanding the Role of Ethyltrimethylammonium in Phase-Transfer Catalysis

Phase-transfer catalysis is a powerful technique for facilitating reactions between reactants located in immiscible phases, such as an aqueous and an organic layer. The catalyst, a quaternary ammonium salt like ethyltrimethylammonium bromide, transports a reactant, typically an anion, from the aqueous phase into the organic phase where the reaction occurs. The efficacy of the catalyst is largely dependent on its structure, which influences its solubility in both phases and its ability to make the anion available for reaction.

Comparative Performance in Williamson Ether Synthesis

Table 1: Comparison of Quaternary Ammonium Salt Performance in Williamson Ether Synthesis

Catalyst	Alternative Catalysts	Reaction	Reactants	Product	Yield (%)	Reaction Time (h)
Triethylmethylammonium chloride (TEMAC)	Tetrabutylammonium bromide (TBAB)	Williamson Ether Synthesis	Sodium phenoxide, n-butyl bromide	n-butyl phenyl ether	Not specified	4
Benzyltriethylammonium Chloride (BTEAC)	Williamson Ether Synthesis of Benzyl Octyl Ether	Benzyl Octyl Ether	75[1]	1[1]
Tetrabutylammonium bromide (TBAB)	Williamson Ether Synthesis of Benzyl Octyl Ether	Benzyl Octyl Ether	92[1]	6[1]
Tetraoctylammonium Bromide (TOAB)	Williamson Ether Synthesis of Benzyl Octyl Ether	Benzyl Octyl Ether	95[1]	4[1]

Note: Direct comparative data for Triethylmethylammonium chloride under the same conditions as the alternatives was not available in the cited sources. The data for TEMAC is from a representative protocol.

Experimental Protocols for Kinetic Model Validation

Validating a kinetic model requires systematic experimentation to determine the reaction rate's dependence on the concentration of each reactant, the catalyst, and temperature.

General Experimental Protocol for Williamson Ether Synthesis

This protocol can be adapted to study the kinetics of the reaction with ethyltrimethylammonium bromide or other PTCs.

Materials:

• Phenol (or other alcohol)

• Alkyl halide (e.g., n-butyl bromide, benzyl bromide)

• Sodium hydroxide (solid or 50% aqueous solution)

• Ethyltrimethylammonium bromide (or other PTC)

• Organic solvent (e.g., toluene, chlorobenzene)

• Internal standard for analytical measurements (e.g., decane)

Procedure:

• Reaction Setup: In a thermostatted reaction vessel equipped with a mechanical stirrer and a reflux condenser, dissolve the phenol and the internal standard in the organic solvent.

• Catalyst Addition: Add the specified amount of the ethyltrimethylammonium salt.

• Base Addition: Add the sodium hydroxide.

• Initiation: Add the alkyl halide to start the reaction.

• Sampling: Withdraw samples from the organic phase at regular intervals.

• Analysis: Quench the reaction in the samples and analyze them using gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentration of reactants and products over time.

• Data Analysis: Plot the concentration of the limiting reactant versus time. The initial reaction rate can be determined from the initial slope of this curve. By varying the initial concentrations of the reactants and the catalyst systematically, the reaction order with respect to each component can be determined, leading to the formulation of a rate law.

Visualizing Reaction Mechanisms and Workflows

Diagrams are essential for understanding the complex relationships in catalytic cycles and experimental procedures.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Ethyltrimethylammonium Toxicity in Relation to Other Surfactants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profile of ethyltrimethylammonium, a quaternary ammonium surfactant, with other commonly used surfactants. The information is intended to assist researchers and professionals in drug development and other scientific fields in making informed decisions regarding the selection and application of these compounds. This comparison is based on available experimental data for ethyltrimethylammonium and a range of other cationic, anionic, and non-ionic surfactants.

Executive Summary

Surfactants are indispensable in a myriad of scientific and industrial applications, from drug delivery systems to cleaning agents. Their interaction with biological systems, however, necessitates a thorough understanding of their potential toxicity. This guide focuses on ethyltrimethylammonium and provides a comparative toxicity assessment against other surfactant classes. Generally, cationic surfactants, including quaternary ammonium compounds, exhibit higher toxicity than their anionic and non-ionic counterparts. The toxicity of these compounds is influenced by factors such as the length of their alkyl chain. While specific quantitative toxicity data for ethyltrimethylammonium is limited in publicly available literature, this guide provides data for structurally related short- and long-chain alkyltrimethylammonium compounds to offer a comparative context.

Data Presentation: Comparative Toxicity of Surfactants

The following table summarizes the available quantitative toxicity data for various surfactants. It is important to note the absence of specific IC50 and LC50 values for ethyltrimethylammonium. The data for tetramethylammonium and cetyltrimethylammonium bromide are included to represent short-chain and long-chain quaternary ammonium compounds, respectively, providing a likely range for the toxicity of ethyltrimethylammonium.

Surfactant Class	Surfactant Name	Test Type	Organism/Cell Line	Endpoint	Result	Citation
Cationic	Tetramethylammonium chloride	Acute Oral Toxicity	Rat	LD50	50 mg/kg	[1]
Acute Toxicity	Mouse	LD50 (intraperitoneal)	25 mg/kg	[1]
Acute Toxicity	Mouse	LD50 (subcutaneous)	40 mg/kg	[1]
Cetyltrimethylammonium bromide (CTAB)	Acute Oral Toxicity	Rat	LD50	410 mg/kg
Aquatic Toxicity	Daphnia magna	EC50 (48h)	0.026 mg/L
Aquatic Toxicity	Green algae	ErC50 (72h)	0.00411 mg/L
Anionic	Sodium Dodecyl Sulfate (SDS)	Cytotoxicity	Human keratinocytes	IC50	Varies by cell line and assay conditions
Aquatic Toxicity	Daphnia magna	LC50 (48h)	8.3 mg/L
Non-ionic	Triton X-100	Cytotoxicity	Various cell lines	IC50	Varies by cell line and assay conditions
Aquatic Toxicity	Daphnia magna	LC50 (48h)	12.2 mg/L

Note: The toxicity of surfactants can be influenced by the specific experimental conditions, including the cell line or organism used, exposure time, and the specific endpoint measured.

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the reproducibility and comparison of data. Below are summaries of standard protocols for cytotoxicity and ecotoxicity testing of surfactants.

In Vitro Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell metabolic activity, which is an indicator of cell viability.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Expose the cells to a range of concentrations of the surfactant for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow formazan formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration of surfactant that inhibits 50% of cell viability).

2. LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies cell death by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.

• Principle: LDH is a stable cytoplasmic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the number of lysed cells.

• Procedure:

  • Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

  • Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

  • LDH Reaction: In a new 96-well plate, mix the supernatant with the LDH assay reaction mixture.

  • Incubation: Incubate the plate at room temperature, protected from light, for a specified time (e.g., 30 minutes).

  • Stop Reaction: Add a stop solution to terminate the enzymatic reaction.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm.

  • Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to a maximum LDH release control (cells lysed with a detergent).

Ecotoxicity Assays

1. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test assesses the effects of a substance on the growth of freshwater algae or cyanobacteria.

• Principle: Exponentially growing cultures of algae or cyanobacteria are exposed to various concentrations of the test substance over a 72-hour period. The inhibition of growth is measured by comparing the biomass in the test cultures to that of control cultures.

• Procedure:

  • Test Organism: Use a recommended species such as Pseudokirchneriella subcapitata.

  • Test Conditions: Maintain a constant temperature (21-24°C) and continuous, uniform illumination.

  • Exposure: Expose the test organisms to a range of surfactant concentrations in a suitable growth medium.

  • Biomass Measurement: Measure the algal biomass (e.g., by cell counting or fluorescence) at the start of the test and at 24, 48, and 72 hours.

  • Data Analysis: Calculate the average specific growth rate and yield for each concentration and determine the EC50 value (the concentration that causes a 50% reduction in growth).[2][3][4][5][6]

2. OECD 202: Daphnia sp. Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to Daphnia magna, a small freshwater crustacean.[7][8][9][10][11]

• Principle: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is the immobilization of the daphnids, defined as the inability to swim after gentle agitation.

• Procedure:

  • Test Organism: Use Daphnia magna less than 24 hours old.

  • Test Conditions: Maintain a constant temperature (18-22°C) and a 16-hour light/8-hour dark photoperiod.

  • Exposure: Expose the daphnids to at least five concentrations of the surfactant in a suitable medium.

  • Observation: Record the number of immobilized daphnids at 24 and 48 hours.

  • Data Analysis: Calculate the EC50 value, which is the concentration of the substance that immobilizes 50% of the daphnids within 48 hours.[7][8][9][10][11]

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows relevant to the toxicological assessment of surfactants.

General experimental workflow for assessing surfactant toxicity.

Simplified signaling pathway of surfactant-induced cell membrane damage.

References

• 1. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. 1-Propanaminium, N,N,N-trimethyl-, bromide (1:1) | C6H16BrN | CID 75853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ENVIRONMENTAL [oasis-lmc.org]
• 5. Quaternary Ammonium Compound Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Tetramethylammonium chloride | (CH3)4NCl | CID 6379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. fishersci.com [fishersci.com]
• 10. Evaluation of the cytotoxic effects of bis-quaternary ammonium antimicrobial reagents on human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. datasheets.scbt.com [datasheets.scbt.com]

evaluation of different purification methods for quaternary ammonium salts

For researchers, scientists, and drug development professionals, achieving high purity of synthesized quaternary ammonium salts (QAS) is a critical step that directly impacts the reliability of experimental results and the quality of final products. The inherent properties of QAS, such as their high polarity and ionic nature, often present unique challenges in their purification. This guide provides an objective comparison of common purification methods—recrystallization, column chromatography, and ion exchange chromatography—supported by experimental data and detailed protocols to aid in the selection of the most effective strategy.

Comparison of Purification Methods

The selection of a purification method for a specific quaternary ammonium salt depends on several factors, including the nature of the impurities, the desired final purity, the scale of the purification, and available resources. The following table summarizes the key aspects of the three primary purification techniques.

Feature	Recrystallization	Column Chromatography	Ion Exchange Chromatography
Principle	Difference in solubility of the QAS and impurities in a solvent at different temperatures.	Differential partitioning of the QAS and impurities between a stationary phase and a mobile phase based on polarity.	Reversible binding of the cationic QAS to a negatively charged stationary phase (cation exchange resin).
Typical Application	Purification of crystalline solid QAS from soluble and insoluble impurities. Often used for final purification to obtain high-purity material.	Separation of QAS from impurities with different polarities. Useful when recrystallization is ineffective or for non-crystalline QAS.	Removal of ionic impurities, purification of QAS from non-ionic impurities, or exchanging the counter-ion.
Advantages	- Cost-effective and scalable.- Can yield very high purity with minimal loss of product if a suitable solvent is found.- Relatively simple procedure.	- Versatile and can be applied to a wide range of QAS and impurities.- Can separate complex mixtures.- Can be used for both polar and non-polar QAS with appropriate stationary and mobile phases.[1]	- Highly specific for charged molecules.- Can achieve very high levels of purity by removing trace ionic impurities.- Resins can often be regenerated and reused.
Disadvantages	- Finding a suitable solvent can be challenging and time-consuming.- Not suitable for non-crystalline or oily QAS.- Yield can be compromised if the QAS has significant solubility in the cold solvent.[2]	- Can be time-consuming and requires larger volumes of solvents, making it less cost-effective for large-scale purification.- The highly polar nature of some QAS can lead to poor separation on standard silica gel.[3]- Recovery of the QAS from the column can sometimes be difficult.	- Primarily effective for separating ionic from non-ionic species.- The capacity of the ion exchange resin can be a limiting factor for large-scale purifications.- Requires an additional step to elute the bound QAS from the resin.

Experimental Data: Case Studies

To provide a more practical comparison, this section presents experimental data for the purification of two common quaternary ammonium salts: Tetrabutylammonium Bromide (TBAB) and Benzyltrimethylammonium Chloride (BTMAC).

Case Study 1: Purification of Tetrabutylammonium Bromide (TBAB)

Scenario: Purification of crude TBAB synthesized from tributylamine and n-butyl bromide. The primary impurities are unreacted starting materials.

Purification Method	Yield (%)	Purity (%)	Solvents/Materials	Key Observations
Recrystallization	>90[4]	>99[4]	Ethyl Acetate[5][6][7]	A highly effective method for obtaining high-purity TBAB. The primary crystallization rate can reach over 99%.[6][7]
Washing/Extraction	87-90[8]	Not explicitly stated, but effective for removing non-polar impurities.	Water, Benzene, Cyclohexane, Hexane[5][8]	A simple and effective preliminary purification step to remove non-polar impurities like unreacted tributylamine and n-butyl bromide.[5]
Ion Exchange Chromatography	N/A	>99.5 (for removal of metal ions)[9]	Cation exchange resin (e.g., WU-64)[9]	While not typically used for the primary purification of synthesized TBAB, it is highly effective for removing trace metal ions to produce electronic-grade material.[9]

Case Study 2: Purification of Benzyltrimethylammonium Chloride (BTMAC)

Scenario: Purification of crude BTMAC synthesized from benzyl chloride and trimethylamine.

Purification Method	Yield (%)	Purity (%)	Solvents/Materials	Key Observations
Recrystallization/Precipitation	98 (overall synthesis and purification)[10]	High (not explicitly quantified)	Ethanol, Diethyl Ether[10]	Precipitation with a non-solvent like diethyl ether is a common final step after synthesis to isolate the purified BTMAC.[10][11]
Silica Gel Chromatography	N/A	High (sufficient for subsequent reactions)	Silica Gel, Hexane, Ethyl Acetate[1]	Effective for separating less polar products from the highly polar BTMAC, which remains strongly adsorbed on the silica gel.[1] An aqueous wash beforehand is recommended to remove the bulk of the BTMAC.[1]

Experimental Protocols

Recrystallization of Tetrabutylammonium Bromide (TBAB)

Objective: To purify crude TBAB by recrystallization from ethyl acetate.

Materials:

• Crude TBAB

• Ethyl acetate

• Erlenmeyer flask

• Heating plate with magnetic stirrer

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude TBAB in an Erlenmeyer flask.

• Add a minimal amount of ethyl acetate to the flask.

• Gently heat the mixture on a heating plate while stirring until the TBAB completely dissolves.[5]

• Remove the flask from the heat and allow the solution to cool slowly to room temperature to induce crystallization.

• For improved yield, the flask can be placed in an ice bath after it has reached room temperature.[5]

• Collect the white crystals by vacuum filtration using a Büchner funnel.[5]

• Wash the crystals with a small amount of cold ethyl acetate to remove any residual impurities.[5]

• Dry the purified TBAB crystals under vacuum.

Column Chromatography of Benzyltrimethylammonium Chloride (BTMAC)

Objective: To separate a non-polar product from the highly polar BTMAC catalyst using silica gel chromatography.

Materials:

• Crude reaction mixture containing the product and BTMAC

• Silica gel

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

• TLC plates and chamber

Procedure:

• Preliminary Wash: Before chromatography, it is advisable to wash the crude organic reaction mixture with water to remove the majority of the water-soluble BTMAC.[1]

• Sample Preparation: Dissolve the crude product in a minimal amount of a non-polar solvent, such as hexane.[1]

• Column Packing: Pack a chromatography column with a slurry of silica gel in hexane.

• Loading: Carefully load the dissolved crude product onto the top of the silica gel column.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., a mixture of hexane and ethyl acetate). The non-polar product will elute first.[1] The highly polar BTMAC will remain strongly adsorbed to the top of the silica gel.[1]

• Fraction Collection and Analysis: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Ion Exchange Chromatography for QAS Purification (General Protocol)

Objective: To purify a QAS from non-ionic or anionic impurities using a cation exchange resin.

Materials:

• Crude QAS solution

• Strong acid cation exchange resin (e.g., Dowex 50WX8)

• Hydrochloric acid (for regeneration and elution)

• Sodium hydroxide (for regeneration)

• Chromatography column

Procedure:

• Resin Preparation: Swell the cation exchange resin in deionized water. Pack it into a chromatography column.

• Resin Activation: Wash the resin sequentially with 1 M NaOH, deionized water until neutral, 1 M HCl, and finally with deionized water until the eluate is neutral. This ensures the resin is in the H+ form.

• Sample Loading: Dissolve the crude QAS in deionized water and load it onto the column. The QAS will bind to the resin, while non-ionic and anionic impurities will pass through.

• Washing: Wash the column with deionized water to remove all unbound impurities.

• Elution: Elute the purified QAS from the resin using a suitable eluent, such as a solution of a volatile acid (e.g., formic acid) or a salt solution (e.g., NaCl). The choice of eluent and its concentration will depend on the specific QAS and the resin.

• Product Recovery: Collect the fractions containing the QAS. If a volatile eluent was used, it can be removed by evaporation. If a salt solution was used, further purification or desalting may be necessary.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a purified QAS sample.

Instrumentation:

• HPLC system with a UV or Evaporative Light Scattering Detector (ELSD)

• Reversed-phase C18 column

Mobile Phase for TBAB Analysis (Isocratic):

• A mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate). The exact ratio will need to be optimized. For example, a mobile phase of acetonitrile and 10.0 mmol/L ammonium formate (containing 0.1% formic acid) in water can be used.[12]

Procedure:

• Standard Preparation: Prepare a standard solution of the QAS of known concentration in the mobile phase.

• Sample Preparation: Dissolve a known amount of the purified QAS sample in the mobile phase to a similar concentration as the standard.

• Injection: Inject the standard and sample solutions onto the HPLC system.

• Data Analysis: Record the chromatograms. The purity of the sample can be calculated by comparing the peak area of the QAS in the sample to the total area of all peaks in the chromatogram.

Visualizing the Purification Workflow

The following diagram illustrates a general workflow for the purification of a synthesized quaternary ammonium salt.

A generalized workflow for the purification and analysis of quaternary ammonium salts.

Conclusion

The purification of quaternary ammonium salts requires careful consideration of the compound's properties and the nature of the impurities. Recrystallization is a powerful and economical method for crystalline solids, often yielding high purity.[4][5] Column chromatography offers versatility for a broader range of QAS and impurity types, though it can be more resource-intensive.[1] Ion exchange chromatography provides a highly specific approach for removing ionic impurities and is particularly useful for achieving ultra-high purity. By understanding the principles, advantages, and limitations of each method, and by utilizing the provided experimental protocols as a starting point, researchers can develop an effective purification strategy to obtain quaternary ammonium salts of the desired quality for their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. reddit.com [reddit.com]
• 4. CN111960948B - Synthesis process of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Crystallization refining method of tetrabutylammonium bromide - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN114014762A - Crystallization refining method of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 8. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. CN112034056A - Detection method for detecting tetrabutylammonium bromide content in levetiracetam - Google Patents [patents.google.com]

Stability of Quaternary Ammonium Head Groups: A Comparative Analysis for Researchers

For Immediate Release

A comprehensive comparative study on the stability of various quaternary ammonium (QA) head groups is now available for researchers, scientists, and drug development professionals. This guide provides an objective analysis of the performance of different QA head groups, supported by experimental data, to aid in the selection of appropriate compounds for various applications, from drug delivery to material science.

Quaternary ammonium compounds are integral to numerous scientific and industrial applications due to their cationic nature. However, their stability under various conditions is a critical factor influencing their efficacy and safety. This guide delves into the chemical and thermal stability of a range of QA head groups, offering a clear comparison of their degradation profiles.

Comparative Stability Data

The stability of quaternary ammonium cations is significantly influenced by their molecular structure and the surrounding environmental conditions. Factors such as the nature of the alkyl or aryl substituents, the presence of cyclic structures, and the presence of electron-withdrawing or heteroatom groups play a crucial role in their resistance to degradation.[1][2] Environmental parameters, including temperature and pH, are also critical determinants of their stability.[1][3][4]

Alkaline Stability

The following table summarizes the half-lives of various quaternary ammonium cations in a 3 M NaOD solution at 60°C and 80°C, providing a direct comparison of their stability under alkaline conditions.

Quaternary Ammonium Cation	Half-life at 60°C (hours)	Half-life at 80°C (hours)
N-phenyl-N-methylpiperidinium	54	-
3-phenyl-3,6-diazaspiro[5.5]undecan-6-ium	2,593	289
1,1-dimethyl-4-phenylpiperazin-1-ium	2,512	355
N-benzyl-N-methylpiperidin-1-ium	-	281
3-benzyl-3,6-diazaspiro[5.5]undecan-6-ium	14,363	2,595
1,1-dimethyl-4-benzylpiperazin-1-ium	14,453	2,309
N-benzyl-ASU	14,363	2,595
Benchmark Cation	18,785	7,960

Data sourced from a comparative study on N-phenyl and N-benzyl substituted quaternary ammonium and piperazinium cationic head groups.[1]

Thermal Stability

Thermogravimetric analysis (TGA) is a standard method to evaluate the thermal stability of compounds by measuring mass loss as a function of temperature. The following table presents the decomposition temperatures of various quaternary ammonium salts.

Quaternary Ammonium Salt	Decomposition Temperature (°C)
Tetramethylammonium hexafluorophosphate	380
Tetraethylammonium hexafluorophosphate	330
Tetrabutylammonium hexafluorophosphate	280-370 (first step)
(C2H5)3N(CH2C6H5)PF6	280-360
(C2H5)3N(CH2CH=CH2)PF6	280-360

Data sourced from a study on the thermal stability of quaternary ammonium hexafluorophosphates and halides.[5]

Degradation Pathways and Experimental Workflows

The degradation of quaternary ammonium head groups primarily proceeds through chemical pathways rather than biological signaling cascades. The two most common mechanisms are Hofmann elimination and nucleophilic substitution (SN2).[2][3]

Primary degradation pathways of quaternary ammonium cations.

The stability of these compounds is experimentally determined through rigorous analytical techniques. The following workflow outlines the typical process for assessing the stability of quaternary ammonium head groups.

General workflow for assessing the stability of QA compounds.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy for Alkaline Stability

Objective: To monitor the degradation of a quaternary ammonium compound in an alkaline solution over time.

Methodology:

• Sample Preparation: A known concentration of the quaternary ammonium salt is dissolved in a deuterated solvent (e.g., D2O or DMSO-d6). An internal standard is often added for quantitative analysis.[6]

• Initiation of Degradation: A concentrated solution of a base (e.g., NaOD in D2O) is added to the sample solution to achieve the desired alkaline concentration.[1]

• NMR Data Acquisition: 1H NMR spectra are acquired at regular time intervals. The sample is maintained at a constant temperature throughout the experiment.

• Data Analysis: The concentration of the remaining quaternary ammonium cation is determined by integrating the characteristic peaks in the 1H NMR spectrum relative to the internal standard. The degradation kinetics and half-life are then calculated from the change in concentration over time.[6]

Thermogravimetric Analysis (TGA) for Thermal Stability

Objective: To determine the thermal decomposition temperature of a quaternary ammonium salt.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the dry quaternary ammonium salt (typically 5-10 mg) is placed in a TGA crucible.

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to prevent oxidation.

• Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range.

• Data Acquisition: The mass of the sample is continuously monitored and recorded as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins. The derivative of the TGA curve can be used to identify the temperature of the maximum rate of decomposition.

This guide serves as a valuable resource for the informed selection and application of quaternary ammonium compounds in research and development. The provided data and methodologies will assist in predicting the stability and performance of these critical molecules in various formulations and environments.

References

• 1. Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Ethyltrimethylammonium Compounds

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, step-by-step procedures for the safe disposal of ethyltrimethylammonium compounds, including their chloride, bromide, and hydroxide salts. Adherence to these protocols is critical for protecting laboratory personnel and the environment.

Ethyltrimethylammonium and other quaternary ammonium compounds (QACs) are recognized as hazardous materials, primarily due to their aquatic toxicity.[1][2][3][4][5] Improper disposal can lead to the contamination of waterways, posing a significant threat to aquatic organisms.[1][2][3][4][5] Therefore, these chemicals must be managed as hazardous waste and must not be discharged into the sanitary sewer system.[6]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all personnel handling ethyltrimethylammonium waste are equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	Standard laboratory coat.
Footwear	Closed-toe shoes.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of ethyltrimethylammonium waste in a laboratory setting.

1. Waste Collection:

• Aqueous Solutions: Collect all aqueous waste containing ethyltrimethylammonium compounds in a dedicated, leak-proof container.

• Solid Waste: Place contaminated solids (e.g., gloves, absorbent materials, weighing paper) in a separate, clearly labeled, and sealed container.

• Empty Containers: Rinse empty containers that held ethyltrimethylammonium compounds three times with a suitable solvent (e.g., water). The first rinseate must be collected and disposed of as hazardous waste.[7] Subsequent rinses may be permissible for drain disposal, but it is best practice to collect all rinses as hazardous waste to ensure compliance.

2. Waste Storage and Labeling:

• Container Material: Use containers made of materials compatible with ethyltrimethylammonium compounds, such as high-density polyethylene (HDPE) or glass.

• Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "Ethyltrimethylammonium Chloride/Bromide/Hydroxide Waste"

  • The concentration or percentage of the chemical in the waste.

  • The primary hazard(s) (e.g., "Toxic," "Harmful to Aquatic Life").

  • The date the waste was first added to the container.

• Storage Location: Store the sealed waste containers in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

3. Chemical Incompatibility:

• It is crucial to avoid mixing ethyltrimethylammonium waste with other chemical waste streams to prevent dangerous reactions.[8][9]

• Do Not Mix With:

  • Strong oxidizing agents

  • Strong acids

  • Strong bases (for the chloride and bromide salts)

• Consult your institution's chemical hygiene plan or safety data sheets for a comprehensive list of incompatible materials.[10]

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Provide the EHS department with a detailed inventory of the waste, including the chemical names, quantities, and hazard information.

• All hazardous waste must be disposed of through a licensed hazardous waste disposal contractor.[11]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of ethyltrimethylammonium waste.

Disposal workflow for ethyltrimethylammonium waste.

Logical Relationship of Safety and Disposal Steps

The following diagram outlines the logical dependencies and relationships between the key safety and disposal procedures.

Key relationships in the safe disposal process.

References

• 1. Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. turi.org [turi.org]
• 4. mass.gov [mass.gov]
• 5. Assessment of ecological hazards and environmental fate of disinfectant quaternary ammonium compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. web.mit.edu [web.mit.edu]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. calpaclab.com [calpaclab.com]
• 9. Chemical Compatibility | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 10. sites.rowan.edu [sites.rowan.edu]
• 11. downloads.regulations.gov [downloads.regulations.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Ethyltrimethylammonium

For laboratory professionals engaged in drug development and scientific research, ensuring a safe environment is paramount. This guide provides essential, step-by-step procedures for the safe handling and disposal of Ethyltrimethylammonium, a quaternary ammonium compound used in various applications. Adherence to these protocols is critical for minimizing exposure risks and ensuring regulatory compliance.

Immediate Safety and Personal Protective Equipment (PPE)

When working with Ethyltrimethylammonium, a thorough understanding of its potential hazards is crucial. It can cause skin irritation, serious eye damage, and respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment

Protection Type	Required Equipment	Specifications & Remarks
Eye & Face Protection	Safety Goggles or Face Shield	Must be worn at all times to protect against splashes.[2][3]
Hand Protection	Chemical-resistant Gloves	Recommended materials include Nitrile rubber.[4] Inspect gloves prior to use.[5]
Skin & Body Protection	Lab Coat or Protective Apron	Wear a lab coat and, if necessary, flame-retardant, antistatic protective clothing.[1][2]
Respiratory Protection	NIOSH-approved Respirator	Required if working in poorly ventilated areas or when dust/aerosols may be generated.[3]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Ethyltrimethylammonium will significantly reduce the risk of exposure and accidents.

• Preparation :

  • Ensure a well-ventilated work area, preferably a chemical fume hood.[5][6]

  • Confirm that a safety shower and eye wash station are readily accessible.[3]

  • Assemble all necessary PPE and handling equipment before starting.

• Handling :

  • Avoid contact with skin and eyes.[5]

  • Prevent the formation of dust and aerosols.[5]

  • Use non-sparking tools to prevent ignition.[7]

  • Keep the container tightly closed when not in use.[3][5]

• Post-Handling :

  • Wash hands thoroughly with soap and water after handling.[5][6]

  • Decontaminate all work surfaces.

  • Remove and properly store or dispose of contaminated PPE.[4]

Emergency Protocols: First Aid and Spill Response

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][7]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water.[5] If irritation persists, consult a doctor.[5]
Eye Contact	Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[5] Immediately call an ophthalmologist.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[5]

Spill Response Workflow

The following diagram outlines the procedural steps for managing an Ethyltrimethylammonium spill.

Workflow for managing an Ethyltrimethylammonium spill.

Disposal Plan: Managing Chemical Waste

Proper disposal of Ethyltrimethylammonium and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect surplus and non-recyclable solutions for disposal by a licensed company.[2]

  • Do not dispose of hazardous waste down the drain or in the regular trash.[8]

• Containerization :

  • Use sturdy, chemically resistant, and clearly labeled containers for waste.[6][8]

  • Keep waste containers tightly closed except when adding waste.[8]

• Contaminated Materials :

  • Dispose of contaminated gloves, wipes, and other disposable materials as hazardous waste.[4][6]

  • The first rinse of emptied chemical containers must be collected and disposed of as hazardous waste.[8]

• Institutional Procedures :

  • Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[2]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance and to schedule a waste pickup.[8][9]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. - Division of Research Safety | Illinois [drs.illinois.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. Chemical Waste Management Reference Guide | Environmental Health and Safety [ehs.osu.edu]